N-nitroso-desmethyl-diltiazem

Core Science & Biosynthesis

An In-Depth Technical Guide to the Formation Mechanism of N-nitroso-desmethyl-diltiazem in Diltiazem Drug Substance

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The presence of N-nitroso compounds as impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. This technical guide provides a comprehensive overview of the formation mechanism of a specific nitrosamine (B1359907) impurity, N-nitroso-desmethyl-diltiazem, in the diltiazem (B1670644) drug substance. Diltiazem, a widely used calcium channel blocker, can undergo degradation to form desmethyl-diltiazem, a secondary amine that serves as a precursor to this nitrosamine. This document details the chemical pathways leading to the formation of N-nitroso-desmethyl-diltiazem, the critical role of nitrosating agents, and the influence of process parameters. Furthermore, it provides a detailed experimental protocol for the detection and quantification of this impurity and discusses effective mitigation strategies to ensure the safety and quality of diltiazem-containing drug products.

Introduction to N-nitroso-desmethyl-diltiazem

N-nitroso-desmethyl-diltiazem is a recognized genotoxic impurity that can be found in diltiazem hydrochloride drug products.[1][2] Its formation is a result of the nitrosation of desmethyl-diltiazem, a major active metabolite and a known impurity of diltiazem.[3][4] The presence of this N-nitroso compound, even at trace levels, is a significant concern due to the classification of many nitrosamines as probable human carcinogens.[5] Understanding the mechanism of its formation is paramount for developing effective control and mitigation strategies during the manufacturing and storage of diltiazem.

Formation Mechanism of N-nitroso-desmethyl-diltiazem

The formation of N-nitroso-desmethyl-diltiazem involves a two-step process: the generation of the precursor secondary amine, desmethyl-diltiazem, followed by its reaction with a nitrosating agent.

Formation of the Precursor: Desmethyl-diltiazem

Desmethyl-diltiazem, also known as N-monodesmethyl diltiazem or Diltiazem EP Impurity D, is a primary active metabolite of diltiazem.[3][6] It is formed in vivo through the metabolic action of cytochrome P450 enzymes, specifically CYP3A4.[7] In the context of the drug substance, desmethyl-diltiazem can arise from the degradation of diltiazem. The primary degradation pathway is hydrolysis, which leads to the formation of deacetyl N-desmethyl-diltiazem.[1] The presence of the desmethyl impurity itself can be a starting point for the subsequent nitrosation reaction.

Diagram of Diltiazem Metabolism to Desmethyl-diltiazem

Caption: Metabolic conversion of Diltiazem to its desmethyl derivative.

Nitrosation of Desmethyl-diltiazem

The core of the formation mechanism is the reaction between the secondary amine group of desmethyl-diltiazem and a nitrosating agent.[8] This reaction is generally favored under acidic conditions, typically in a pH range of 3-5.[3][9]

The most common nitrosating agents in pharmaceutical manufacturing are derived from nitrite (B80452) salts (e.g., sodium nitrite), which can be present as impurities in excipients.[10][11][12] Under acidic conditions, nitrite is converted to nitrous acid (HNO₂), which can then form various active nitrosating species, such as dinitrogen trioxide (N₂O₃).[3]

General Mechanism of N-Nitrosamine Formation

Caption: Pathway of N-nitroso-desmethyl-diltiazem formation.

Factors Influencing Formation

Several factors can influence the rate and extent of N-nitroso-desmethyl-diltiazem formation:

• pH: Acidic conditions are generally required to generate the active nitrosating species from nitrite. The optimal pH for the nitrosation of many secondary amines is around 3.4.[2]

• Temperature: Like most chemical reactions, the rate of nitrosation increases with temperature.[3]

• Nitrite Concentration: The concentration of residual nitrites in raw materials and excipients is a critical factor. Higher nitrite levels lead to a greater potential for nitrosamine formation.[10][11][12]

• Presence of Catalysts and Inhibitors: Certain compounds can catalyze or inhibit the nitrosation reaction. For instance, some phenols have been shown to catalyze the reaction, while antioxidants like ascorbic acid can inhibit it.[13][14]

• Excipients: The choice of excipients can significantly impact nitrosamine formation due to variability in their inherent nitrite content and their influence on the micro-environment pH of the drug product.[10][11][12]

Quantitative Data

While specific kinetic studies on the formation of N-nitroso-desmethyl-diltiazem are not widely available in the public domain, data from studies on other secondary amines can provide valuable insights.

Parameter	Observation	Reference
pH Optimum	The rate of nitrosation of secondary amines is typically maximal at a pH of approximately 3.4.	[2]
Temperature Effect	Increased temperature generally accelerates the rate of nitrosamine formation.	[3]
Inhibition by Ascorbic Acid	Ascorbic acid has been shown to significantly reduce nitrosamine formation, with reductions of up to 75% observed in model formulations.	[15]
Excipient Impact	Changing the supplier of a single excipient can reduce nitrosamine formation by up to 59%, and by up to 89% when changing the three most critical excipients.	[10]

Experimental Protocol: Quantification of N-nitroso-desmethyl-diltiazem by LC-MS/MS

A validated, sensitive, and specific analytical method is crucial for the detection and quantification of N-nitroso-desmethyl-diltiazem at trace levels. The following protocol is based on a published liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[1][16]

Materials and Reagents

• N-nitroso-desmethyl-diltiazem reference standard

• Diltiazem hydrochloride reference standard

• Acetonitrile (HPLC grade)

• Formic acid (AR grade)

• Water (Ultrapure)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions

Parameter	Condition
Column	C18 Atlantis T3 (or equivalent)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	100% Acetonitrile
Flow Rate	0.5 mL/min
Injection Volume	10 µL
Run Time	24 minutes
Gradient	A gradient elution program should be optimized to achieve baseline separation of N-nitroso-desmethyl-diltiazem from diltiazem and other potential impurities.

Mass Spectrometric Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	429.90
Product Ion (m/z)	283.25
Interface Voltage	1.00 kV

Method Validation

The analytical method should be validated according to ICH guidelines, including specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[1]

Experimental Workflow for LC-MS/MS Analysis

Caption: Workflow for the quantification of N-nitroso-desmethyl-diltiazem.

Mitigation Strategies

Several strategies can be employed to mitigate the formation of N-nitroso-desmethyl-diltiazem in diltiazem drug substance and product.

Control of Raw Materials and Excipients

• Nitrite Control: Implementing stringent controls on the nitrite content of all raw materials and excipients is a primary mitigation strategy. Sourcing excipients from suppliers with consistently low nitrite levels can significantly reduce the risk of nitrosamine formation.[10][11][12]

• Supplier Qualification: A robust supplier qualification program is essential to ensure the quality and consistency of incoming materials.

Formulation and Process Optimization

• pH Control: Maintaining a pH outside the optimal range for nitrosation (e.g., neutral or basic conditions) during the manufacturing process can significantly slow down the reaction rate.[9][17] However, the stability of the diltiazem drug substance at different pH values must also be considered.[8]

• Use of Inhibitors: Incorporating antioxidants, such as ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E), into the formulation can effectively scavenge nitrosating agents and inhibit the formation of nitrosamines.[13][15][18]

Manufacturing Process Controls

• Temperature Control: Minimizing exposure to high temperatures during manufacturing and storage can help to reduce the rate of nitrosamine formation.

• Moisture Control: Since water can facilitate the formation of nitrosating agents and the nitrosation reaction, controlling moisture content during manufacturing and in the final drug product is important.[8]

Logical Flow of Mitigation Strategies

Caption: A multi-faceted approach to mitigating nitrosamine formation.

Conclusion

The formation of N-nitroso-desmethyl-diltiazem in diltiazem drug substance is a complex issue that requires a thorough understanding of the underlying chemical mechanisms and influencing factors. The precursor, desmethyl-diltiazem, can arise from the degradation of the active pharmaceutical ingredient. Its subsequent reaction with nitrosating agents, often originating from excipients, leads to the formation of this potentially genotoxic impurity.

A proactive approach that combines rigorous analytical testing with robust mitigation strategies is essential for ensuring the safety and quality of diltiazem products. By controlling the quality of raw materials, optimizing formulation and process parameters, and implementing appropriate manufacturing controls, the risk of N-nitroso-desmethyl-diltiazem formation can be effectively minimized, thereby safeguarding patient health and ensuring regulatory compliance. Further research into the specific reaction kinetics of N-nitroso-desmethyl-diltiazem formation would provide a more quantitative basis for risk assessment and the development of even more effective mitigation strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. freethinktech.com [freethinktech.com]
• 3. orbit.dtu.dk [orbit.dtu.dk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Use of ascorbic acid to inhibit nitrosation: kinetic and mass transfer considerations for an in vitro system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Formation of nitrosamines in alkaline conditions: a kinetic study of the nitrosation of linear and cyclic secondary amines by nitroalkanes - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. Nitrosamine Mitigation Case Study: The Importance of Utilizing a... - Ritchie S - 1814759 - Oct 23 2024 [science360.aaps.org]
• 8. impactfactor.org [impactfactor.org]
• 9. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. Accelerating effect of ascorbic acid on N-nitrosamine formation and nitrosation by oxyhyponitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mitigation Strategies for Nitrosamine Drug Substance Related Impurities: Quality and Bioequivalence Considerations for Generic Products - The Center for Research on Complex Generics (CRCG) [complexgenerics.org]
• 12. propharmagroup.com [propharmagroup.com]
• 13. files.isec.pt [files.isec.pt]
• 14. 2024.sci-hub.se [2024.sci-hub.se]
• 15. pubs.acs.org [pubs.acs.org]
• 16. scribd.com [scribd.com]
• 17. Nitrosamine Mitigation Case Study - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 18. dsm.com [dsm.com]

Physicochemical Properties of N-nitroso-desmethyl-diltiazem: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-diltiazem is a nitrosamine (B1359907) impurity of significant interest in the pharmaceutical industry. As a potential genotoxic impurity, its detection, characterization, and control are critical for ensuring the safety and quality of diltiazem (B1670644) drug products. This technical guide provides a comprehensive overview of the known physicochemical properties of N-nitroso-desmethyl-diltiazem, detailed experimental protocols for its analysis, and an examination of the relevant biological signaling pathways of its parent compound, diltiazem.

Physicochemical Data

The following tables summarize the available quantitative data for N-nitroso-desmethyl-diltiazem. It is important to note that while some experimental data is available, many properties are computationally predicted.

Table 1: General and Chemical Identifiers

Property	Value	Source
IUPAC Name	[(2S,3S)-2-(4-methoxyphenyl)-5-[2-[methyl(nitroso)amino]ethyl]-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate	PubChem[1]
Molecular Formula	C21H23N3O5S	PubChem[1]
Molecular Weight	429.49 g/mol	Multiple Sources[2][3][4][5]
Appearance	Yellow Solid	Certificate of Analysis[6]
Solubility	Acetonitrile	Certificate of Analysis[6][7]

Table 2: Computed Physicochemical Properties

Property	Value	Source
XLogP3-AA (logP)	3	PubChem[8]
Hydrogen Bond Donor Count	0	PubChem[1][8]
Hydrogen Bond Acceptor Count	7	PubChem[1]
Rotatable Bond Count	6	PubChem[1]
Topological Polar Surface Area	114 Ų	PubChem[1][8]
Heavy Atom Count	30	PubChem[1]

Experimental Protocols

The primary analytical challenge concerning N-nitroso-desmethyl-diltiazem is its detection and quantification at trace levels in pharmaceutical formulations. High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the method of choice for this purpose.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the Quantification of N-nitroso-desmethyl-diltiazem

This protocol is a composite based on methodologies described in the scientific literature for the analysis of nitrosamine impurities.[9][10][11][12]

Objective: To develop and validate a sensitive and specific method for the quantification of N-nitroso-desmethyl-diltiazem in a diltiazem hydrochloride drug product.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: C18 Atlantis T3 column or equivalent[9]

• Mobile Phase A: 0.1% Formic acid in water[9]

• Mobile Phase B: Acetonitrile[9]

• Gradient Elution: A linear gradient is typically employed to achieve separation from the active pharmaceutical ingredient (API) and other impurities.

• Flow Rate: 0.5 mL/min[9]

• Injection Volume: 10 µL[9]

• Column Temperature: Ambient or controlled (e.g., 40°C)

Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• Precursor Ion (m/z): 429.9[9]

• Product Ion (m/z): 283.25[9]

• Interface Voltage: 1.00 kV[9]

• Focus Voltage: Optimized for maximum signal intensity

Sample Preparation:

• Accurately weigh and dissolve the diltiazem hydrochloride drug product in a suitable solvent (e.g., a mixture of Mobile Phase A and B).

• Dilute the sample to a final concentration within the linear range of the assay.

• Filter the sample through a 0.22 µm filter before injection.

Method Validation: The method should be validated according to the International Council for Harmonisation (ICH) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).

Signaling Pathways and Logical Relationships

While specific signaling pathway studies for N-nitroso-desmethyl-diltiazem are not available, its structural similarity to diltiazem suggests it may interact with similar biological targets. Diltiazem is a well-characterized non-dihydropyridine calcium channel blocker.[13][14]

Diltiazem Signaling Pathway

Diltiazem exerts its therapeutic effects by inhibiting the influx of extracellular calcium through L-type calcium channels in vascular smooth muscle and cardiac muscle.[13][14] This leads to vasodilation and a decrease in heart rate and contractility.

Caption: Diltiazem's mechanism of action via inhibition of L-type calcium channels.

Experimental Workflow for Impurity Analysis

The logical flow for the analysis of N-nitroso-desmethyl-diltiazem in a pharmaceutical product involves several key stages, from sample preparation to data analysis and reporting.

Caption: Workflow for the analysis of N-nitroso-desmethyl-diltiazem impurity.

References

• 1. Diltiazem Action Pathway | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pharmaceutical Impurity Analysis Overview (Primer) – Chemass [chemass.si]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. biotech-spain.com [biotech-spain.com]
• 5. medikamenterqs.com [medikamenterqs.com]
• 6. N-Nitroso-N-desmethyl-diltiazem | LGC Standards [lgcstandards.com]
• 7. store.usp.org [store.usp.org]
• 8. m.youtube.com [m.youtube.com]
• 9. Diltiazem - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. waters.com [waters.com]
• 11. ajpaonline.com [ajpaonline.com]
• 12. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 13. tlcstandards.com [tlcstandards.com]
• 14. kmpharma.in [kmpharma.in]

In-Depth Technical Guide: Synthesis and Characterization of N-nitroso-desmethyl-diltiazem Reference Standard

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of the N-nitroso-desmethyl-diltiazem reference standard. This nitrosamine (B1359907) impurity has garnered significant attention within the pharmaceutical industry due to its potential genotoxic properties and its formation as a potential impurity in the manufacturing of Diltiazem, a widely used calcium channel blocker. This document outlines a detailed synthesis protocol, analytical characterization methodologies, and data presentation to support researchers and drug development professionals in the robust identification and quantification of this critical impurity.

Introduction

N-nitroso-desmethyl-diltiazem is a nitrosamine impurity that can form from the nitrosation of desmethyl-diltiazem, a known precursor and metabolite of Diltiazem. Regulatory bodies worldwide have stringent requirements for the control of such impurities in pharmaceutical products. Therefore, the availability of a well-characterized reference standard is paramount for the development and validation of analytical methods to ensure the safety and quality of Diltiazem-containing medicines.

Chemical Information:

Property	Value
IUPAC Name	[(2S,3S)-2-(4-methoxyphenyl)-5-[2-[methyl(nitroso)amino]ethyl]-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate[1]
Synonyms	N-Nitroso Diltiazem EP Impurity D[2]
CAS Number	3036581-85-5[2]
Molecular Formula	C₂₁H₂₃N₃O₅S[1][2]
Molecular Weight	429.49 g/mol [1][2]

Synthesis of N-nitroso-desmethyl-diltiazem

The synthesis of N-nitroso-desmethyl-diltiazem is achieved through the nitrosation of its secondary amine precursor, desmethyl-diltiazem. This reaction is typically carried out using a nitrosating agent such as sodium nitrite (B80452) in an acidic medium.

Synthesis Workflow

The overall workflow for the synthesis and purification of the N-nitroso-desmethyl-diltiazem reference standard is depicted below.

Caption: Synthesis and purification workflow for N-nitroso-desmethyl-diltiazem.

Experimental Protocol

Materials:

• Desmethyl-Diltiazem Hydrochloride

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl)

• Dichloromethane (B109758) (CH₂Cl₂)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica (B1680970) Gel for column chromatography

• Hexane (B92381)

• Ethyl Acetate

Procedure:

• Dissolution: Dissolve Desmethyl-Diltiazem hydrochloride in water.

• Nitrosation: Cool the solution in an ice bath to 0-5 °C. Slowly add a solution of sodium nitrite in water dropwise while maintaining the temperature. Concurrently, add hydrochloric acid dropwise to maintain a slightly acidic pH (pH 3-4).

• Reaction Monitoring: Stir the reaction mixture at 0-5 °C for 2-3 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Extraction: Once the reaction is complete, neutralize the mixture with a saturated sodium bicarbonate solution. Extract the product with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure to obtain the crude N-nitroso-desmethyl-diltiazem.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient elution of hexane and ethyl acetate.

• Final Product: Collect the fractions containing the pure product and evaporate the solvent to yield N-nitroso-desmethyl-diltiazem as a solid.

Characterization of N-nitroso-desmethyl-diltiazem

The synthesized reference standard must be thoroughly characterized to confirm its identity, purity, and potency. The following analytical techniques are critical for this purpose.

Characterization Workflow

The logical flow for the characterization of the synthesized compound is illustrated in the following diagram.

References

• 1. N-nitroso-desmethyl-diltiazem | C21H23N3O5S | CID 171381006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. clearsynth.com [clearsynth.com]

Forced Degradation of Diltiazem and the Potential for Nitrosamine Formation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the forced degradation of diltiazem (B1670644) and explores the potential pathway for the formation of the nitrosamine (B1359907) impurity, N-nitroso-desmethyl diltiazem. This document summarizes key findings from scientific literature, detailing experimental protocols, quantitative data from degradation studies, and the plausible chemical transformations involved.

Introduction

Diltiazem is a calcium channel blocker widely used in the treatment of hypertension, angina, and certain heart rhythm disorders. As with all pharmaceutical products, understanding the stability of diltiazem under various stress conditions is a critical aspect of drug development and quality control. Forced degradation studies, also known as stress testing, are essential to identify potential degradation products, establish degradation pathways, and develop stability-indicating analytical methods.

A significant concern in the pharmaceutical industry is the formation of nitrosamine impurities, many of which are classified as probable human carcinogens. For active pharmaceutical ingredients (APIs) containing secondary or tertiary amine functional groups, there is a potential risk of nitrosamine formation in the presence of nitrosating agents. Diltiazem contains a tertiary amine, and its known metabolite, N-desmethyl diltiazem, contains a secondary amine, making it a potential precursor to nitrosamine formation. This guide will delve into the conditions under which diltiazem degrades and the subsequent potential for the formation of N-nitroso-desmethyl diltiazem.

Forced Degradation Studies of Diltiazem

Forced degradation studies of diltiazem have been conducted under various stress conditions, including acidic, basic, oxidative, thermal, and photolytic stress. These studies are crucial for understanding the drug's intrinsic stability and for the development of stability-indicating analytical methods.

Summary of Forced Degradation Conditions and Observations

The following table summarizes the typical conditions employed in forced degradation studies of diltiazem and the observed degradation. The primary degradation product consistently identified across multiple studies is desacetyl diltiazem, formed through the hydrolysis of the ester linkage.

Stress Condition	Reagent/Parameters	Temperature	Duration	% Degradation of Diltiazem (Approximate)	Primary Degradation Product
Acidic Hydrolysis	1 M HCl	70°C	12 hours	83.33%	Desacetyl diltiazem
Basic Hydrolysis	1 M NaOH	70°C	12 hours	89.53%	Desacetyl diltiazem
Oxidative Degradation	30% H₂O₂	Room Temperature	24 hours	10.99%	Desacetyl diltiazem
Thermal Degradation	Solid state	90°C	24 hours	15.43%	Desacetyl diltiazem
Photolytic Degradation	UV light (254 nm)	Room Temperature	-	51.14%	Desacetyl diltiazem

Nitrosamine Formation from Diltiazem: A Potential Pathway

The formation of N-nitroso-desmethyl diltiazem from diltiazem is a multi-step process. While direct evidence from forced degradation studies explicitly detailing this transformation is limited, a scientifically plausible pathway can be proposed based on known metabolic routes and the principles of nitrosamine chemistry.

The proposed pathway involves two key steps:

• N-demethylation of Diltiazem: The tertiary amine in diltiazem can undergo N-demethylation to form the secondary amine, N-desmethyl diltiazem. While primarily a metabolic process catalyzed by CYP3A4 enzymes, N-demethylation can also potentially occur under certain chemical stress conditions[1].

• Nitrosation of N-desmethyl diltiazem: The resulting secondary amine, N-desmethyl diltiazem, can then react with a nitrosating agent (e.g., nitrous acid, which can be formed from nitrites in acidic conditions) to form the N-nitrosamine, N-nitroso-desmethyl diltiazem.

In Vitro Nitrosation of Diltiazem

A study investigating the in vitro nitrosation of several calcium-channel blockers, including diltiazem, according to a WHO-recommended procedure, provides some quantitative insight. After a 6-hour incubation with sodium nitrite, the yield of N-nitroso compounds (NOC) formed from diltiazem was found to be in the range of 2 to 5% of the theoretical maximum.

Drug	Incubation Time	Yield of N-Nitroso Compounds (NOC)
Diltiazem	6 hours	2 - 5%

Experimental Protocols

This section provides a detailed methodology for a typical forced degradation study of diltiazem, as synthesized from the reviewed literature.

General Procedure for Forced Degradation

A stock solution of diltiazem hydrochloride is prepared in a suitable solvent (e.g., methanol (B129727) or water). This stock solution is then subjected to the following stress conditions:

• Acidic Hydrolysis: The drug solution is mixed with an equal volume of 1 M hydrochloric acid and heated in a water bath at 70°C for 12 hours. The solution is then neutralized with 1 M sodium hydroxide (B78521).

• Basic Hydrolysis: The drug solution is mixed with an equal volume of 1 M sodium hydroxide and heated in a water bath at 70°C for 12 hours. The solution is then neutralized with 1 M hydrochloric acid.

• Oxidative Degradation: The drug solution is mixed with an equal volume of 30% hydrogen peroxide and kept at room temperature for 24 hours.

• Thermal Degradation: Diltiazem hydrochloride powder is kept in a petri dish in a hot air oven at 90°C for 24 hours. A solution is then prepared from the stressed powder.

• Photolytic Degradation: The drug solution is exposed to UV light at 254 nm.

Following the stress exposure, the samples are diluted to a suitable concentration and analyzed by a stability-indicating HPLC method.

Analytical Methodology: Stability-Indicating HPLC

A common analytical technique for separating diltiazem from its degradation products is High-Performance Liquid Chromatography (HPLC).

• Chromatographic System: A standard HPLC system equipped with a UV detector.

• Column: A C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of an acidic buffer (e.g., 0.05% trifluoroacetic acid in water) and an organic solvent (e.g., methanol or acetonitrile) in a suitable ratio (e.g., 44:56 v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 240 nm.

Visualizing the Processes

The following diagrams, generated using the DOT language, illustrate the experimental workflow for forced degradation studies and the proposed pathway for nitrosamine formation.

Caption: A typical experimental workflow for the forced degradation of diltiazem.

Caption: Proposed chemical pathway for the formation of N-nitroso-desmethyl diltiazem from diltiazem.

Conclusion

The forced degradation of diltiazem primarily yields desacetyl diltiazem through hydrolysis. While the formation of N-desmethyl diltiazem as a direct degradation product under these specific stress conditions is not explicitly confirmed in the reviewed literature, it remains a plausible intermediate based on known metabolic pathways. The subsequent nitrosation of this secondary amine to form N-nitroso-desmethyl diltiazem is a significant concern for pharmaceutical quality and safety. The in vitro data indicates that diltiazem can indeed form N-nitroso compounds in the presence of nitrosating agents.

This technical guide highlights the importance of comprehensive stability testing and impurity profiling for diltiazem. Further research to definitively identify and quantify the formation of N-desmethyl diltiazem under various forced degradation conditions would be beneficial for a more complete understanding of the risk of nitrosamine formation. For drug development professionals, these findings underscore the need for careful control of raw materials, manufacturing processes, and storage conditions to mitigate the potential for nitrosamine impurities in the final drug product.

References

• 1. benchchem.com [benchchem.com]

Assessing the Genotoxic Potential of N-nitroso-desmethyl-diltiazem: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and drug manufacturers worldwide. These compounds are often potent genotoxic agents and are classified as probable human carcinogens. N-nitroso-desmethyl-diltiazem (ND-diltiazem) is a nitrosamine impurity that can form in drug products containing diltiazem. This technical guide provides an in-depth overview of the assessment of the genotoxic potential of ND-diltiazem, focusing on standard experimental protocols and data interpretation in a regulatory context.

Regulatory Landscape and Acceptable Intake

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines for the control of nitrosamine impurities in drug products. For N-nitroso-desmethyl-diltiazem, the FDA has set an acceptable intake (AI) limit of 100 ng/day. This limit was established based on a "read-across" approach from the well-characterized carcinogen N-nitrosonornicotine (NNK)[1]. The read-across approach is a toxicological assessment method that uses data from a structurally similar and well-studied substance to infer the properties of a substance with limited data. This underscores the presumed genotoxic potential of ND-diltiazem.

Core Genotoxicity Assessment Strategy

A standard battery of in vitro tests is typically employed to assess the genotoxic potential of pharmaceutical impurities. The core assays recommended by international guidelines, such as those from the International Council for Harmonisation (ICH), include a bacterial reverse mutation assay (Ames test) and an in vitro mammalian cell micronucleus assay.

Experimental Workflow for Genotoxicity Assessment

The following diagram illustrates a typical workflow for the genotoxic assessment of a nitrosamine impurity like ND-diltiazem.

Genotoxicity Assessment Workflow

Experimental Protocols

Detailed methodologies for the key in vitro genotoxicity assays are crucial for ensuring the reliability and reproducibility of the results. The following sections outline the standard protocols based on OECD guidelines.

Bacterial Reverse Mutation Assay (Ames Test) - OECD 471

The Ames test is a widely used method to evaluate the potential of a substance to induce gene mutations.

Objective: To detect point mutations (base substitutions and frameshifts) induced by the test substance in histidine-requiring strains of Salmonella typhimurium and a tryptophan-requiring strain of Escherichia coli.

Methodology:

• Tester Strains: A minimum of five strains are typically used, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101). These strains are selected to detect various types of mutations.

• Metabolic Activation: The assay is performed both in the presence and absence of a mammalian metabolic activation system (S9 mix), typically derived from the livers of rats pre-treated with an enzyme inducer like Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone. This is crucial as many nitrosamines are not mutagenic themselves but are converted to mutagenic metabolites by liver enzymes.

• Exposure Conditions: The pre-incubation method is generally recommended for nitrosamines. In this procedure, the tester strains are incubated with the test substance (with and without S9 mix) for a specific period (e.g., 20-30 minutes) before being plated on minimal glucose agar (B569324) plates.

• Dose Levels: A preliminary cytotoxicity assay is performed to determine the appropriate concentration range. At least five different analyzable concentrations of the test substance are used in the main experiment.

• Controls:

  • Negative (Solvent) Control: The solvent used to dissolve the test substance.

  • Positive Controls: Known mutagens are used to confirm the sensitivity of the tester strains and the activity of the S9 mix. Examples include sodium azide (B81097) (for TA1535), 2-nitrofluorene (B1194847) (for TA98), and 2-aminoanthracene (B165279) (for all strains in the presence of S9).

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies per plate is counted. A positive result is indicated by a concentration-dependent increase in the number of revertant colonies and/or a reproducible increase of at least two-fold over the solvent control.

In Vitro Mammalian Cell Micronucleus Assay - OECD 487

This assay detects chromosomal damage by identifying micronuclei in the cytoplasm of interphase cells.

Objective: To identify substances that cause chromosomal damage (clastogenicity) or interfere with the mitotic apparatus (aneugenicity).

Methodology:

• Cell Lines: Commonly used cell lines include human peripheral blood lymphocytes, CHO, V79, or TK6 cells.

• Metabolic Activation: Similar to the Ames test, this assay is conducted with and without an exogenous S9 mix.

• Exposure and Harvest Time:

  • Short treatment with S9: Cells are exposed to the test substance for 3-6 hours, washed, and then harvested at a time equivalent to 1.5-2 normal cell cycle lengths after the beginning of treatment.

  • Continuous treatment without S9: Cells are exposed for 1.5-2 normal cell cycle lengths and harvested thereafter.

• Cytokinesis Block: Cytochalasin B is often added to the cell cultures to block cytokinesis, resulting in binucleated cells. This allows for the specific analysis of micronuclei in cells that have completed one mitotic division.

• Dose Levels: A preliminary cytotoxicity assay is performed to select at least three analyzable concentrations, with the highest concentration aiming for 50-60% cytotoxicity.

• Controls:

  • Negative (Solvent) Control.

  • Positive Controls: Known clastogens (e.g., mitomycin C) and aneugens (e.g., colchicine (B1669291) or vinblastine) are used with and without S9 mix.

• Slide Preparation and Analysis: Cells are harvested, stained, and at least 2000 binucleated cells per concentration are scored for the frequency of micronuclei.

• Data Analysis: A substance is considered positive if it induces a concentration-dependent increase in the frequency of micronucleated cells or a statistically significant increase at one or more concentrations.

Data Presentation

While specific quantitative data for the genotoxicity of N-nitroso-desmethyl-diltiazem is not publicly available, the following tables illustrate how results from these assays are typically presented.

Table 1: Illustrative Ames Test Results for a Hypothetical Nitrosamine Impurity

Tester Strain	Treatment	Concentration (µ g/plate )	Mean Revertants ± SD	Fold Increase
TA100 (-S9)	Solvent Control	0	120 ± 15	-
Compound X	1	135 ± 12	1.1
5	150 ± 18	1.3
10	180 ± 20	1.5
50	210 ± 25	1.8
100	250 ± 30	2.1
Positive Control	1.5 (NaN3)	1150 ± 98	9.6
TA100 (+S9)	Solvent Control	0	130 ± 18	-
Compound X	1	180 ± 22	1.4
5	290 ± 35	2.2
10	450 ± 48	3.5
50	780 ± 75	6.0
100	1250 ± 110	9.6
Positive Control	1.0 (2-AA)	1500 ± 130	11.5

SD: Standard Deviation; NaN3: Sodium Azide; 2-AA: 2-Aminoanthracene

Table 2: Illustrative In Vitro Micronucleus Assay Results for a Hypothetical Nitrosamine Impurity

Treatment	Concentration (µg/mL)	Cytotoxicity (%)	No. of Binucleated Cells with Micronuclei (per 2000)	% Binucleated Cells with Micronuclei
-S9 (24h)	Solvent Control	0	25	1.25
Compound Y	5	5	28
10	15	35
20	35	55
40	55	80
Positive Control	0.2 (MMC)	20	150
+S9 (4h)	Solvent Control	0	28	1.40
Compound Y	10	8	40
25	20	65
50	40	110
100	60	180
Positive Control	25 (CP)	30	200

MMC: Mitomycin C; CP: Cyclophosphamide

Mechanism of Genotoxicity: Metabolic Activation of Nitrosamines

Nitrosamines, including presumably ND-diltiazem, are generally not directly genotoxic. They require metabolic activation, primarily by cytochrome P450 (CYP) enzymes in the liver, to exert their mutagenic effects. The key initial step is α-hydroxylation.

Metabolic Activation of Nitrosamines

This metabolic activation pathway leads to the formation of highly reactive alkyldiazonium ions, which can then covalently bind to DNA, forming DNA adducts. If these adducts are not repaired by the cell's DNA repair machinery, they can lead to mispairing during DNA replication, resulting in permanent gene mutations.

Conclusion

References

• 1. Why EMA has done read-across for N-nitroso-desmethyl-doxylamine? - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]

stability of N-nitroso-desmethyl-diltiazem under different pH and temperature conditions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of N-nitroso-desmethyl-diltiazem under various pH and temperature conditions. Given the limited direct research on the stability of this specific nitrosamine (B1359907) impurity, this document synthesizes information on the stability of the parent drug, diltiazem (B1670644), and its precursor, N-desmethyl-diltiazem, to infer potential degradation pathways and stability profiles. It also outlines the standard experimental protocols for conducting forced degradation studies, which are essential for generating precise stability data.

Introduction

N-nitroso-desmethyl-diltiazem is a nitrosamine impurity of significant concern in diltiazem drug products. Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated. Understanding the stability of N-nitroso-desmethyl-diltiazem is crucial for developing robust manufacturing processes, setting appropriate storage conditions, and ensuring patient safety.

The formation of N-nitroso-desmethyl-diltiazem occurs when the secondary amine group of the N-desmethyl-diltiazem metabolite reacts with nitrosating agents.[1] This reaction can be influenced by factors such as pH, temperature, and the presence of nitrites.

Inferred Stability Profile of N-nitroso-desmethyl-diltiazem

General Stability of Nitrosamines:

Nitrosamines can degrade under certain conditions, particularly exposure to UV light and strongly acidic or basic environments. The stability of a specific nitrosamine is highly dependent on its molecular structure.

Stability of Diltiazem and its Precursor:

Forced degradation studies on diltiazem provide valuable clues about the lability of the core molecular structure under stress conditions. Diltiazem is known to be susceptible to hydrolysis and oxidation.[2] The primary degradation pathway for N-desmethyl-diltiazem, the immediate precursor to the nitrosamine impurity, is through hydrolysis to deacetyl N-desmethyl-diltiazem.[2]

The stability of diltiazem is pH-dependent, with significant degradation observed in both acidic and basic conditions. It is plausible that N-nitroso-desmethyl-diltiazem would also exhibit instability under similar conditions.

Quantitative Data Summary

The following tables summarize the available data on the stability of diltiazem and its metabolite, N-desmethyl-diltiazem. This information is provided as a surrogate for direct stability data on N-nitroso-desmethyl-diltiazem and should be interpreted with caution.

Table 1: Summary of Diltiazem Stability under Forced Degradation Conditions

Stress Condition	Reagents and Conditions	Observation
Acidic Hydrolysis	1 M HCl at 70°C for 12 hours	Significant degradation
Basic Hydrolysis	1 M NaOH at 70°C for 12 hours	Significant degradation
Oxidative	3% H₂O₂ at room temperature	Degradation observed
Thermal	70°C	Degradation observed
Photolytic	UV light	Degradation observed

Table 2: Stability of N-desmethyl-diltiazem in Plasma

Storage Temperature	Duration	Stability
-20°C	Up to 8 weeks	Stable
-20°C	After 12 weeks	Considerable deterioration
-70°C	Not specified	Appears to be more stable than at -20°C

Experimental Protocols

To definitively determine the stability of N-nitroso-desmethyl-diltiazem, forced degradation studies are required. The following are detailed methodologies for key experiments, adapted from standard practices for diltiazem and other pharmaceutical compounds.

4.1. Forced Degradation Study Protocol

A solution of N-nitroso-desmethyl-diltiazem is subjected to various stress conditions to induce degradation. The extent of degradation is monitored at specific time points using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector.

• Acidic Hydrolysis:

  • Prepare a solution of N-nitroso-desmethyl-diltiazem in 0.1 M hydrochloric acid.

  • Incubate the solution at a controlled temperature (e.g., 60°C).

  • Withdraw aliquots at predetermined time intervals.

  • Neutralize the aliquots with a suitable base (e.g., 0.1 M sodium hydroxide).

  • Analyze the samples by HPLC to quantify the remaining N-nitroso-desmethyl-diltiazem and any degradation products.

• Basic Hydrolysis:

  • Prepare a solution of N-nitroso-desmethyl-diltiazem in 0.1 M sodium hydroxide.

  • Incubate the solution at a controlled temperature (e.g., 60°C).

  • Withdraw aliquots at predetermined time intervals.

  • Neutralize the aliquots with a suitable acid (e.g., 0.1 M hydrochloric acid).

  • Analyze the samples by HPLC.

• Oxidative Degradation:

  • Prepare a solution of N-nitroso-desmethyl-diltiazem in a solution of hydrogen peroxide (e.g., 3%).

  • Keep the solution at room temperature or a slightly elevated temperature.

  • Withdraw aliquots at specified time points.

  • Analyze the samples by HPLC.

• Thermal Degradation:

  • Store a solid sample of N-nitroso-desmethyl-diltiazem in a temperature-controlled oven at an elevated temperature (e.g., 70°C).

  • At various time points, dissolve a portion of the sample in a suitable solvent.

  • Analyze the resulting solution by HPLC.

• Photostability:

  • Expose a solution of N-nitroso-desmethyl-diltiazem to a controlled light source (e.g., UV lamp).

  • Simultaneously, keep a control sample in the dark.

  • Withdraw aliquots from both solutions at regular intervals.

  • Analyze the samples by HPLC.

4.2. Analytical Method

A validated, stability-indicating HPLC method is essential for these studies. The method must be able to separate the parent compound from all potential degradation products.

• Column: A C18 column is often suitable.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typically used.

• Detection: UV detection at an appropriate wavelength or mass spectrometry for more sensitive and specific detection.

Visualizations

Formation Pathway of N-nitroso-desmethyl-diltiazem

Caption: Formation of N-nitroso-desmethyl-diltiazem from diltiazem.

Experimental Workflow for Forced Degradation Study

Caption: General workflow for a forced degradation study.

Conclusion

While direct stability data for N-nitroso-desmethyl-diltiazem is limited, a comprehensive understanding of the stability of its parent compound, diltiazem, and its precursor, N-desmethyl-diltiazem, provides a strong foundation for inferring its stability profile. It is anticipated that N-nitroso-desmethyl-diltiazem is susceptible to degradation under hydrolytic (both acidic and basic), oxidative, thermal, and photolytic stress. To ensure the quality and safety of diltiazem-containing drug products, it is imperative to conduct specific forced degradation studies on N-nitroso-desmethyl-diltiazem to establish its intrinsic stability and identify potential degradation products. The experimental protocols outlined in this guide provide a robust framework for undertaking such investigations.

References

• 1. N-Nitroso Desmethyl Diltiazem | Manasa Life Sciences [manasalifesciences.com]
• 2. clearsynth.com [clearsynth.com]

Technical Guide: Identification of N-nitroso-desmethyl-diltiazem in Commercial Diltiazem Tablets

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory agencies and manufacturers worldwide due to their potential carcinogenic properties.[1][2] N-nitroso-desmethyl-diltiazem is a nitrosamine drug substance-related impurity (NDSRI) that can form in diltiazem-containing drug products.[3][4] Diltiazem (B1670644) is a widely used calcium channel blocker for treating hypertension and other cardiovascular conditions.[5] Therefore, sensitive and reliable analytical methods are crucial for the identification and quantification of this impurity to ensure patient safety and regulatory compliance.[3][4]

This technical guide provides an in-depth overview of the analytical methodologies for the detection and quantification of N-nitroso-desmethyl-diltiazem in commercial diltiazem tablets, with a focus on liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Analytical Approaches

LC-MS/MS has emerged as the preferred analytical technique for the trace-level quantification of nitrosamine impurities due to its high sensitivity, specificity, and reproducibility. Several methods have been developed and validated for the determination of N-nitroso-desmethyl-diltiazem in diltiazem drug products.

Quantitative Data Summary

The following tables summarize the key quantitative performance parameters of various developed LC-MS/MS methods for the analysis of N-nitroso-desmethyl-diltiazem.

Table 1: Method Performance for N-nitroso-desmethyl-diltiazem Quantification

Parameter	Method 1	Method 2
Linearity Range	0.006 to 5.0 ppm	0.0025–0.1 µg/mL
Limit of Quantification (LOQ)	0.03 ppm	Not explicitly stated, but linearity starts at 0.0025 µg/mL
Limit of Detection (LOD)	0.006 ppm	Not explicitly stated
Spiked Recovery	70% to 120%	Within acceptable limits as per ICH guidelines

Sources: Method 1, Method 2[3][4]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of analytical procedures for nitrosamine impurity testing. Below are the key experimental protocols derived from published methods.

Sample Preparation

A robust sample preparation procedure is essential to ensure accurate and reproducible results.

• Tablet Crushing: An appropriate number of diltiazem tablets are crushed to obtain a fine powder. This ensures homogeneity of the sample.

• Extraction: A specific amount of the crushed tablet powder is weighed and transferred to a suitable centrifuge tube.

• Solvent Addition: A suitable extraction solvent, such as methanol, is added to the tube.[6]

• Vortexing and Shaking: The mixture is vortexed and then shaken for a specified period (e.g., 40 minutes) using a mechanical shaker to ensure complete extraction of the analyte.[6]

• Centrifugation: The sample is centrifuged (e.g., for 15 minutes at 4500 rpm) to separate the solid excipients from the supernatant containing the analyte.[6]

• Filtration: The supernatant is filtered through a 0.22 µm syringe filter (e.g., PVDF) to remove any remaining particulate matter before injection into the LC-MS/MS system.[6]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The following tables detail the instrumental parameters for two distinct LC-MS/MS methods.

Table 2: LC-MS/MS Method Parameters - Method 1

Parameter	Specification
LC System	ACQUITY UPLC H-Class Plus System
Mass Spectrometer	Xevo TQ-S Cronos Tandem Quadrupole
Column	Atlantis Premier BEH C18 AX, 100 mm X 2.1 mm, 2.5 µm
Mobile Phase	Not explicitly detailed
Flow Rate	Not explicitly detailed
Injection Volume	Not explicitly detailed
Ionization Mode	Not explicitly detailed (likely ESI Positive)
MRM Transition	Not explicitly detailed

Source:

Table 3: LC-MS/MS Method Parameters - Method 2

Parameter	Specification
LC System	Not explicitly detailed
Mass Spectrometer	Not explicitly detailed
Column	C18 Atlantis T3 column
Mobile Phase A	0.1% formic acid in water
Mobile Phase B	100% acetonitrile
Flow Rate	0.5 mL/min
Injection Volume	10 µL
Ionization Mode	Positive Polarity
Interface Voltage	1.00 kV
Focus Voltage	1.00 kV
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	429.90
Product Ion (m/z)	283.25

Source:[3][4]

Visualizations

The following diagrams illustrate the general workflow and logical relationships in the identification and quantification of N-nitroso-desmethyl-diltiazem.

Caption: Experimental workflow for the analysis of N-nitroso-desmethyl-diltiazem.

Caption: Logical relationship for impurity formation and control.

Conclusion

The identification and quantification of N-nitroso-desmethyl-diltiazem in commercial diltiazem tablets is a critical aspect of ensuring drug product safety. The LC-MS/MS methods outlined in this guide provide the necessary sensitivity and specificity for the trace-level detection of this impurity. Adherence to validated experimental protocols and a thorough understanding of the analytical instrumentation are paramount for obtaining reliable and accurate results. Continuous monitoring and risk assessment are essential components of a comprehensive strategy to control nitrosamine impurities in pharmaceutical products.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 3. researchgate.net [researchgate.net]
• 4. A Simple and Rapid Analytical Method to Detect and Quantify the N‐Nitroso Desmethyl Diltiazem Impurity by Liquid Chromatography‐Tandem Mass Spectrometry in Diltiazem Hydrochloride | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. fda.gov [fda.gov]

A Technical Guide to Regulatory Frameworks for N-nitroso-desmethyl-diltiazem in Pharmaceutical Products

For Researchers, Scientists, and Drug Development Professionals

The emergence of N-nitrosamine impurities as a significant concern in pharmaceuticals has prompted stringent regulatory scrutiny worldwide. N-nitrosamines are classified as probable human carcinogens, necessitating robust control strategies to ensure patient safety.[1][2] N-nitroso-desmethyl-diltiazem is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) associated with Diltiazem, a widely used calcium channel blocker.[3] NDSRIs are formed when the active pharmaceutical ingredient (API) itself reacts with nitrosating agents during manufacturing or storage.[3] This guide provides an in-depth overview of the current regulatory guidelines, analytical methodologies, and toxicological pathways relevant to N-nitroso-desmethyl-diltiazem.

Regulatory Landscape and Acceptable Intake (AI) Limits

Global regulatory agencies, including the U.S. Food and Drug Administration (FDA), European Medicines Agency (EMA), and Health Canada, have established acceptable intake (AI) limits for various nitrosamine impurities to manage the potential carcinogenic risk. These limits are based on toxicological data and represent a daily exposure level considered to have a negligible cancer risk. For N-nitroso-desmethyl-diltiazem, the AI limits are harmonized across several key agencies.

Table 1: Regulatory Acceptable Intake (AI) Limits for N-nitroso-desmethyl-diltiazem

Regulatory Body	Acceptable Intake (AI) Limit (ng/day)	Basis for Limit
U.S. FDA	100	Based on a read-across from the carcinogenic potency of 4-(methylnitrosoamino)-1-(3-pyridinyl)-1-butanone (NNK).[4][5]
EMA	100	Established based on toxicological data and risk assessment principles.[6]
Health Canada	18	Derived from the Carcinogenic Potency Categorization Approach (CPCA) for NDSRIs.[7]

Note: AI limits are subject to revision as new data becomes available. Manufacturers should always consult the latest updates from relevant regulatory bodies.[8][9]

The Three-Step Risk Management Approach

Regulatory guidelines mandate a systematic, science- and risk-based approach to control nitrosamine impurities.[10] This process is typically divided into three steps:

• Step 1: Risk Assessment: A comprehensive evaluation of the manufacturing processes for both the API and the finished drug product to identify potential root causes of nitrosamine formation or contamination.[10][11] This includes assessing raw materials, solvents, reagents, and degradation pathways.[10]

• Step 2: Confirmatory Testing: If the risk assessment identifies a potential for nitrosamine presence, confirmatory testing of the drug product must be conducted using sensitive and validated analytical methods.[1][11]

• Step 3: Mitigation and Authorization Update: If testing confirms the presence of nitrosamines above the AI limit, manufacturers must implement changes to the manufacturing process to mitigate the risk.[10] These changes must be reported to regulatory authorities through updates to the marketing authorization.

Caption: A logical workflow for nitrosamine risk assessment in pharmaceuticals.

Experimental Protocols for Analysis

The detection of trace-level nitrosamine impurities requires highly sensitive and specific analytical techniques. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the most widely adopted method for the analysis of NDSRIs like N-nitroso-desmethyl-diltiazem due to its high sensitivity and applicability to less volatile compounds.[3][12]

Key Experimental Protocol: LC-MS/MS Method

This protocol is a composite based on published methods for the quantification of N-nitroso-desmethyl-diltiazem.[3][12]

• Instrumentation:

  • High-Performance Liquid Chromatography (UPLC/HPLC) system.

  • Tandem Quadrupole Mass Spectrometer.

• Chromatographic Conditions:

  • Column: ACQUITY HSS T3 (100 x 2.1 mm, 1.8 µm) or equivalent C18 column.[12]

  • Mobile Phase A: 0.1% Formic Acid in Water.[12]

  • Mobile Phase B: 0.1% Formic Acid in Methanol or Acetonitrile.[12]

  • Flow Rate: 0.4 - 0.5 mL/min.

  • Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A, ramping up the percentage of Mobile Phase B to elute the analyte, followed by a re-equilibration step.

  • Column Temperature: 30-40°C.

  • Injection Volume: 10 µL.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive Mode.[12]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).[12]

  • MRM Transition (Example): Precursor Ion (m/z) 426.20 → Product Ion (m/z) 170.00.[12]

• Sample Preparation:

  • Weigh a representative sample of ground tablets or API.

  • Dissolve the sample in a suitable diluent (e.g., a mixture of water and methanol).

  • Vortex and/or sonicate to ensure complete dissolution.

  • Centrifuge the solution to pelletize excipients.

  • Filter the supernatant through a 0.22 µm filter before injection into the LC-MS/MS system.

• Method Validation:

  • The method must be validated according to ICH guidelines, demonstrating specificity, linearity, accuracy, precision, and robustness.[12]

  • The Limit of Quantification (LOQ) should be sufficiently low to detect the impurity at or below the regulatory AI limit (e.g., LOQ of 0.02 ppm has been reported).[12]

Toxicological Pathway: Metabolic Activation of N-Nitrosamines

N-nitrosamines are not directly carcinogenic; they require metabolic activation to exert their genotoxic effects.[13][14] This process is primarily mediated by Cytochrome P450 (CYP) enzymes in the liver.[14][15]

The key steps in the activation pathway are:

• α-Hydroxylation: CYP enzymes catalyze the hydroxylation of the carbon atom adjacent (in the alpha position) to the nitroso group.[14][15]

• Formation of Unstable Intermediate: This creates an unstable α-hydroxynitrosamine intermediate.

• Decomposition: The intermediate spontaneously decomposes, yielding an aldehyde and a highly reactive diazonium ion.[13][15]

• DNA Alkylation: The electrophilic diazonium ion can then attack nucleophilic sites on DNA bases (such as guanine), forming covalent DNA adducts.[13][15]

• Mutagenesis: If these DNA adducts are not repaired by cellular mechanisms, they can lead to mispairing during DNA replication, causing permanent mutations that can initiate the process of carcinogenesis.[11][13]

Caption: Metabolic activation of N-nitrosamines leading to potential carcinogenicity.

References

• 1. masuuglobal.com [masuuglobal.com]
• 2. fda.gov [fda.gov]
• 3. waters.com [waters.com]
• 4. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 5. N-nitroso-N-methyl-N-alkylaryls - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. tga.gov.au [tga.gov.au]
• 7. 🇨🇦 Health Canada Extended Deadline - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. Health Canada Guidance on Nitrosamine Impurities [pharmaspecialists.com]
• 9. FDA revises final guidance on nitrosamine impurities | RAPS [raps.org]
• 10. Risk Assessment for Nitrosamine Impurities | SGS [sgs.com]
• 11. A Checklist For Risk Assessment Of Nitrosamine Impurities In Oral Solid Dose Drugs [outsourcedpharma.com]
• 12. researchgate.net [researchgate.net]
• 13. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Navigating Nitrosamine Impurities: A Technical Guide to N-nitroso-desmethyl-diltiazem Acceptable Intake Limits

For Immediate Release

A Comprehensive Analysis for Researchers, Scientists, and Drug Development Professionals on the Acceptable Intake Limits for N-nitroso-desmethyl-diltiazem Established by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The emergence of nitrosamine (B1359907) impurities in pharmaceutical products has necessitated a rigorous and science-driven approach to ensure patient safety. This technical guide provides an in-depth overview of the regulatory landscape surrounding N-nitroso-desmethyl-diltiazem, a nitrosamine impurity associated with the drug substance diltiazem (B1670644). It details the acceptable intake (AI) limits set by the FDA and EMA, the methodologies for their determination, and the analytical protocols for detection and quantification.

Regulatory Framework and Acceptable Intake Limits

Both the FDA and EMA have established an acceptable intake (AI) limit of 100 ng/day for N-nitroso-desmethyl-diltiazem.[1][2] This limit is based on a thorough risk assessment designed to protect patients from potential carcinogenic effects.

The regulatory approaches of the FDA and EMA, while leading to the same AI limit, are underpinned by distinct yet complementary methodologies. The FDA specifies that the AI for N-nitroso-desmethyl-diltiazem is determined through a read-across analysis from a surrogate compound, 4-(methylnitrosoamino)-1-(3-pyridinyl)-1-butanone (NNK).[1][3] This approach is utilized when compound-specific data is limited and relies on the toxicological profile of a structurally similar and well-studied compound.

The EMA's framework is centered on the Carcinogenic Potency Categorization Approach (CPCA).[2][4] This systematic method classifies nitrosamines into different potency categories based on their structural features, which in turn dictates the corresponding AI limit. The CPCA provides a consistent and predictable methodology for assessing the risk of various nitrosamine impurities.

Data Summary: Acceptable Intake Limits

Regulatory Agency	Nitrosamine Impurity	Acceptable Intake (AI) Limit	Basis for Limit
FDA	N-nitroso-desmethyl-diltiazem	100 ng/day	Read-across analysis from surrogate (NNK)[1][3]
EMA	N-nitroso-desmethyl-diltiazem	100 ng/day	Carcinogenic Potency Categorization Approach (CPCA)[2]

Experimental Protocols for Detection and Quantification

The accurate detection and quantification of N-nitroso-desmethyl-diltiazem at trace levels are critical for ensuring compliance with the established AI limits. The most widely accepted and robust analytical technique for this purpose is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: Liquid-Liquid Extraction (LLE)

A common and effective method for extracting N-nitroso-desmethyl-diltiazem from the drug product matrix is Liquid-Liquid Extraction (LLE).

Protocol:

• Aliquot: Accurately weigh a portion of the diltiazem drug product and dissolve it in a suitable solvent.

• Internal Standard: Add a known amount of an appropriate internal standard (e.g., a stable isotope-labeled version of the analyte) to the sample solution.

• Extraction: Add an immiscible organic solvent to the sample solution and vortex thoroughly to facilitate the transfer of the analyte into the organic layer.

• Separation: Centrifuge the mixture to achieve phase separation.

• Evaporation: Carefully transfer the organic layer to a clean tube and evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in the mobile phase used for the LC-MS/MS analysis.

LC-MS/MS Method

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: A C18 reversed-phase column is typically used for separation (e.g., Atlantis T3, ACQUITY UPLC BEH C18).[5]

• Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile (B52724) or methanol) is commonly employed.[5]

• Flow Rate: A typical flow rate is in the range of 0.2-0.5 mL/min.

• Injection Volume: A small injection volume (e.g., 5-10 µL) is used.

Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-desmethyl-diltiazem and its internal standard are monitored. For N-nitroso-desmethyl-diltiazem, a common precursor ion is m/z 430.1, with product ions monitored for quantification and confirmation.

Method Validation

The analytical method must be validated according to ICH guidelines to ensure its reliability. Key validation parameters include:

• Specificity

• Linearity

• Accuracy

• Precision (repeatability and intermediate precision)

• Limit of Detection (LOD)

• Limit of Quantification (LOQ)

• Robustness

Visualizing Regulatory and Experimental Workflows

To further elucidate the processes involved in managing N-nitroso-desmethyl-diltiazem impurities, the following diagrams, generated using the DOT language, illustrate the key workflows.

Caption: Regulatory pathways of the FDA and EMA for setting the AI limit for N-nitroso-desmethyl-diltiazem.

Caption: Step-by-step analytical workflow for the quantification of N-nitroso-desmethyl-diltiazem.

Conclusion

The harmonized acceptable intake limit of 100 ng/day for N-nitroso-desmethyl-diltiazem, established by both the FDA and EMA, underscores the global commitment to ensuring the safety of pharmaceutical products. A thorough understanding of the regulatory basis for this limit, coupled with the implementation of robust and validated analytical methods, is paramount for drug developers and manufacturers. This technical guide serves as a critical resource for navigating the complexities of nitrosamine impurity analysis and ensuring compliance with international regulatory standards.

References

• 1. N-nitroso-N-methyl-N-alkylaryls - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. ema.europa.eu [ema.europa.eu]
• 3. fda.gov [fda.gov]
• 4. gmp-publishing.com [gmp-publishing.com]
• 5. researchgate.net [researchgate.net]

Navigating the Risks of N-nitroso-desmethyl-diltiazem: A Technical Guide

For Immediate Release

In the landscape of pharmaceutical safety, the emergence of nitrosamine (B1359907) impurities remains a critical concern for researchers, scientists, and drug development professionals. This technical guide provides an in-depth toxicological risk assessment of N-nitroso-desmethyl-diltiazem, a potential impurity in diltiazem (B1670644) drug products. This document outlines established acceptable intake limits, discusses the methodologies for risk characterization, and details the analytical protocols for detection, offering a comprehensive resource for ensuring drug safety and regulatory compliance.

Toxicological Profile and Acceptable Intake

N-nitroso-desmethyl-diltiazem is a nitrosamine drug substance-related impurity (NDSRI) that has been identified as a potential genotoxic and carcinogenic agent.[1] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established an Acceptable Intake (AI) limit for this impurity to mitigate potential risks to patients.[2][3]

The determination of the AI for N-nitroso-desmethyl-diltiazem is based on a "read-across" approach from a surrogate compound with well-established carcinogenic potency data.[4] In this case, the potent carcinogen 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (B1679377) (NNK) was used to establish the AI limit.[4] This approach is a standard practice in toxicological risk assessment when compound-specific carcinogenicity data are not available.[2]

Quantitative Toxicological Data

Parameter	Value	Regulatory Body/Source
Acceptable Intake (AI)	100 ng/day	FDA, EMA[2][3]
Carcinogenic Potency Categorization	Category 2 (Predicted to have carcinogenic potency no higher than NDMA and NNK)[5]	Based on regulatory guidance[5]

Experimental Protocols

Analytical Detection and Quantification

The accurate detection and quantification of N-nitroso-desmethyl-diltiazem at trace levels in diltiazem hydrochloride is crucial for regulatory compliance. A robust and sensitive analytical method utilizing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has been developed and validated.[1][6]

Methodology:

• Chromatography: Ultra-High-Performance Liquid Chromatography (UPLC) coupled with a tandem quadrupole mass spectrometer.[7]

• Column: A C18 Atlantis T3 column or an ACQUITY HSS T3 column is typically used for separation.[1][6]

• Mobile Phase: A gradient elution with 0.1% formic acid in water (Mobile Phase A) and 100% acetonitrile (B52724) or 0.1% formic acid in methanol (B129727) (Mobile Phase B).[1][6]

• Flow Rate: Approximately 0.5 mL/min.[6]

• Injection Volume: 10 µL.[6]

• Detection: Multiple Reaction Monitoring (MRM) mode in positive polarity.[6]

  • Precursor Ion (m/z): 429.90[6]

  • Product Ion (m/z): 283.25[6]

• Validation: The method is validated for specificity, linearity, accuracy, precision, and robustness in accordance with International Council for Harmonisation (ICH) guidelines.[6] The limit of detection (LOD) and limit of quantification (LOQ) have been reported to be as low as 0.006 ppm and 0.02 ppm, respectively.[1][7]

Mutagenicity Assessment (General Approach)

While specific mutagenicity data for N-nitroso-desmethyl-diltiazem is not publicly available, the general approach for assessing NDSRIs involves in vitro mutagenicity assays. The Enhanced Ames Test (EAT) is the recommended primary method for evaluating the mutagenicity of these impurities.[8]

General Protocol for Enhanced Ames Test:

• Test Strains: A panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strains (e.g., WP2 uvrA) are used to detect different types of mutations.

• Metabolic Activation: The assay is conducted with and without a metabolic activation system (S9 fraction), typically derived from the livers of rodents (e.g., hamster liver S9), to mimic mammalian metabolism.[8]

• Exposure: The test article (N-nitroso-desmethyl-diltiazem) is incubated with the bacterial strains at various concentrations.

• Plate Incorporation or Pre-incubation Method: The bacteria, test article, and S9 mix (if used) are combined and plated on a minimal agar (B569324) medium.

• Incubation: Plates are incubated for 48-72 hours.

• Scoring: The number of revertant colonies (mutated bacteria that can now grow on the minimal medium) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

Visualized Workflows and Pathways

To better illustrate the key processes in the toxicological risk assessment of N-nitroso-desmethyl-diltiazem, the following diagrams have been generated using the DOT language.

Caption: Toxicological Risk Assessment Workflow for a Nitrosamine Impurity.

References

• 1. researchgate.net [researchgate.net]
• 2. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 3. tga.gov.au [tga.gov.au]
• 4. N-nitroso-N-methyl-N-alkylaryls - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. medicinesforeurope.com [medicinesforeurope.com]
• 6. A Simple and Rapid Analytical Method to Detect and Quantify the N‐Nitroso Desmethyl Diltiazem Impurity by Liquid Chromatography‐Tandem Mass Spectrometry in Diltiazem Hydrochloride | Semantic Scholar [semanticscholar.org]
• 7. waters.com [waters.com]
• 8. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Validation of an Analytical Method for N-nitroso-desmethyl-diltiazem in Accordance with ICH Guidelines

Introduction

N-nitroso-desmethyl-diltiazem is a potential genotoxic impurity that can form in pharmaceutical products containing diltiazem (B1670644). Due to the significant health risks associated with nitrosamine (B1359907) impurities, regulatory bodies worldwide, guided by the International Council for Harmonisation (ICH), mandate the development and validation of sensitive and specific analytical methods for their detection and quantification.[1][2][3][4] This document provides a comprehensive guide for the validation of an analytical method for N-nitroso-desmethyl-diltiazem, adhering to the principles outlined in the ICH Q2(R1) guideline.[5][6][7] The described methodology is intended for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of pharmaceutical products.

The validation of an analytical procedure is essential to demonstrate its suitability for its intended purpose.[8] This involves a thorough evaluation of various performance characteristics to ensure the method is reliable, reproducible, and accurate for the quantification of N-nitroso-desmethyl-diltiazem at trace levels. The following sections detail the experimental protocols for each validation parameter, present hypothetical data in a structured format, and provide visual representations of the workflow and logical relationships involved in the validation process.

Analytical Method Principle

The proposed analytical method for the determination of N-nitroso-desmethyl-diltiazem is based on Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS). This technique offers high sensitivity and selectivity, which are crucial for detecting and quantifying trace-level genotoxic impurities in complex matrices such as drug substances and drug products.[1][2][9][10]

Validation Parameters and Experimental Protocols

The validation of the analytical method for N-nitroso-desmethyl-diltiazem will be performed according to the ICH Q2(R1) guideline, which includes the following parameters:[6][7]

• Specificity

• Linearity

• Range

• Accuracy

• Precision (Repeatability and Intermediate Precision)

• Detection Limit (DL)

• Quantitation Limit (QL)

• Robustness

Below are the detailed experimental protocols for each validation parameter.

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components which may be expected to be present, such as impurities, degradants, and matrix components.

Experimental Protocol:

• Sample Preparation:

  • Prepare a solution of N-nitroso-desmethyl-diltiazem standard.

  • Prepare a placebo solution (containing all excipients of the drug product without the active pharmaceutical ingredient, API).

  • Prepare a spiked placebo solution by adding a known amount of N-nitroso-desmethyl-diltiazem to the placebo solution.

  • Prepare a solution of the diltiazem drug substance.

  • Prepare a solution of N-nitroso-desmethyl-diltiazem spiked into the diltiazem drug substance.

• Chromatographic Analysis:

  • Analyze all prepared solutions using the proposed LC-MS/MS method.

• Acceptance Criteria:

  • The chromatogram of the placebo solution should not show any significant interfering peak at the retention time of N-nitroso-desmethyl-diltiazem.

  • The peak for N-nitroso-desmethyl-diltiazem in the spiked samples should be well-resolved from any other peaks.

Linearity

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[7]

Experimental Protocol:

• Standard Preparation:

  • Prepare a stock solution of N-nitroso-desmethyl-diltiazem.

  • Perform serial dilutions to prepare at least five calibration standards at different concentration levels, typically ranging from the Quantitation Limit (QL) to 150% of the specification limit.

• Analysis:

  • Inject each calibration standard in triplicate.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area response against the concentration of N-nitroso-desmethyl-diltiazem.

  • Perform a linear regression analysis and determine the correlation coefficient (r), y-intercept, and slope of the regression line.

• Acceptance Criteria:

  • The correlation coefficient (r) should be ≥ 0.99.

Range

The range of an analytical procedure is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[7]

Experimental Protocol:

The range will be determined based on the linearity, accuracy, and precision studies.

Acceptance Criteria:

The specified range should demonstrate acceptable linearity, accuracy, and precision.

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

Experimental Protocol:

• Sample Preparation:

  • Prepare placebo solutions spiked with N-nitroso-desmethyl-diltiazem at a minimum of three concentration levels (e.g., QL, 100%, and 150% of the specification limit).

  • Prepare each concentration level in triplicate.

• Analysis:

  • Analyze the spiked placebo samples using the LC-MS/MS method.

• Data Analysis:

  • Calculate the percentage recovery for each sample.

• Acceptance Criteria:

  • The mean recovery should be within a pre-defined range (e.g., 80-120%).

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is evaluated at two levels: repeatability and intermediate precision.[7]

5.1. Repeatability (Intra-assay Precision)

Experimental Protocol:

• Sample Preparation:

  • Prepare six individual samples of the drug product spiked with N-nitroso-desmethyl-diltiazem at 100% of the specification limit.

• Analysis:

  • Analyze the samples on the same day, with the same analyst, and on the same instrument.

• Data Analysis:

  • Calculate the mean, standard deviation, and relative standard deviation (RSD) of the results.

• Acceptance Criteria:

  • The RSD should be ≤ 15%.

5.2. Intermediate Precision (Inter-assay Precision)

Experimental Protocol:

• Sample Preparation:

  • Prepare six individual samples of the drug product spiked with N-nitroso-desmethyl-diltiazem at 100% of the specification limit.

• Analysis:

  • Analyze the samples on a different day, with a different analyst, and/or on a different instrument.

• Data Analysis:

  • Calculate the mean, standard deviation, and RSD of the results from both days.

• Acceptance Criteria:

  • The RSD should be ≤ 15%.

Detection Limit (DL)

The detection limit is the lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

Experimental Protocol:

The DL can be determined based on the standard deviation of the response and the slope of the calibration curve.

DL = 3.3 * (σ / S)

Where:

• σ = the standard deviation of the response (can be estimated from the standard deviation of the y-intercepts of regression lines).

• S = the slope of the calibration curve.

Quantitation Limit (QL)

The quantitation limit is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[7]

Experimental Protocol:

The QL can be determined based on the standard deviation of the response and the slope of the calibration curve.

QL = 10 * (σ / S)

Where:

• σ = the standard deviation of the response.

• S = the slope of the calibration curve.

The QL should be confirmed by analyzing a standard at this concentration and demonstrating acceptable precision and accuracy.

Robustness

The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[7]

Experimental Protocol:

• Parameter Variation:

  • Introduce small, deliberate variations to the method parameters, one at a time. Examples include:

    • Flow rate (e.g., ± 0.1 mL/min).

    • Column temperature (e.g., ± 2 °C).

    • Mobile phase composition (e.g., ± 2% organic phase).

• Analysis:

  • Analyze a system suitability solution and a spiked sample under each of the modified conditions.

• Data Analysis:

  • Evaluate the effect of the changes on the system suitability parameters (e.g., peak area, retention time, resolution) and the quantitative results.

• Acceptance Criteria:

  • The system suitability criteria should be met under all varied conditions.

  • The quantitative results should not be significantly affected by the variations.

Data Presentation

The following tables summarize the hypothetical quantitative data obtained from the validation experiments.

Table 1: Linearity Data

Concentration (ng/mL)	Peak Area (n=3)	Mean Peak Area
0.5	1520, 1550, 1535	1535
1.0	3050, 3100, 3080	3077
2.5	7600, 7650, 7620	7623
5.0	15100, 15250, 15180	15177
7.5	22800, 22950, 22870	22873
Regression Analysis	Value
Correlation Coefficient (r)	0.9998
Slope	3045
Y-intercept	55

Table 2: Accuracy Data

Spiked Level	Theoretical Conc. (ng/mL)	Measured Conc. (ng/mL) (n=3)	Mean Recovery (%)	RSD (%)
QL	0.5	0.48, 0.51, 0.49	98.0	3.1
100%	5.0	4.95, 5.05, 4.98	99.6	1.0
150%	7.5	7.40, 7.55, 7.48	99.1	1.0

Table 3: Precision Data

Parameter	Sample ID	Measured Conc. (ng/mL)	Mean (ng/mL)	RSD (%)
Repeatability	1	5.02	5.01	0.8
2	4.98
3	5.05
4	4.97
5	5.03
6	5.01
Intermediate Precision	Day 1 Analyst 1	5.01 (mean of 6)	5.03	1.1
Day 2 Analyst 2	5.05 (mean of 6)

Table 4: DL and QL Data

Parameter	Value (ng/mL)
Detection Limit (DL)	0.15
Quantitation Limit (QL)	0.50

Table 5: Robustness Data

Parameter Varied	Variation	System Suitability	Quantitative Result (ng/mL)
Flow Rate	+ 0.1 mL/min	Pass	5.03
- 0.1 mL/min	Pass	4.98
Column Temperature	+ 2 °C	Pass	5.01
- 2 °C	Pass	4.99
Mobile Phase Composition	+ 2% Organic	Pass	4.97
- 2% Organic	Pass	5.04

Mandatory Visualizations

Workflow for Analytical Method Validation

Caption: Workflow for the validation of an analytical method.

Logical Relationship of Validation Parameters

Caption: Relationship between analytical validation parameters.

References

• 1. agilent.com [agilent.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Nitrosamine Impurities in Pharmaceuticals: An Empirical Review of their Detection, Mechanisms, and Regulatory Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. jordilabs.com [jordilabs.com]
• 7. database.ich.org [database.ich.org]
• 8. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 9. A Simple and Rapid Analytical Method to Detect and Quantify the N‐Nitroso Desmethyl Diltiazem Impurity by Liquid Chromatography‐Tandem Mass Spectrometry in Diltiazem Hydrochloride | Semantic Scholar [semanticscholar.org]
• 10. merckmillipore.com [merckmillipore.com]

Application Notes and Protocols for the Analysis of N-nitroso-desmethyl-diltiazem in Drug Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of N-nitroso-desmethyl-diltiazem, a potential genotoxic impurity, in diltiazem (B1670644) drug products is a significant concern for pharmaceutical manufacturers and regulatory bodies.[1] Accurate and reliable quantification of this impurity at trace levels is crucial to ensure patient safety and comply with stringent regulatory limits.[1]

This document provides detailed application notes and protocols for various sample preparation techniques for the analysis of N-nitroso-desmethyl-diltiazem in solid dosage forms. The choice of an appropriate sample preparation method is critical for achieving the required sensitivity, accuracy, and robustness of the analytical method, which is typically liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following sections outline direct extraction, liquid-liquid extraction (LLE), and solid-phase extraction (SPE) methodologies, complete with detailed protocols and performance data.

Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A highly sensitive and specific LC-MS/MS method is essential for the detection and quantification of N-nitroso-desmethyl-diltiazem at trace levels. The following are typical parameters for such a method.

Chromatographic Conditions:

• Column: A C18 reversed-phase column, such as an Atlantis T3 (100 x 3 mm, 3 µm), is commonly used to achieve good separation of N-nitroso-desmethyl-diltiazem from the active pharmaceutical ingredient (API), diltiazem, and other matrix components.

• Mobile Phase: A gradient elution with 0.1% formic acid in water as mobile phase A and acetonitrile (B52724) or methanol (B129727) as mobile phase B is typically employed.[1]

• Flow Rate: A flow rate of around 0.5 mL/min is generally used.[1]

• Injection Volume: A small injection volume, such as 10 µL, is standard.[1]

• Column Temperature: The column is typically maintained at a constant temperature, for example, 40°C.

Mass Spectrometric Conditions:

• Ionization Mode: Electrospray ionization (ESI) in positive mode is commonly used.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.

• Precursor and Product Ions: For N-nitroso-desmethyl-diltiazem, the precursor ion is typically m/z 429.90, and the product ion is m/z 283.25.[1]

Sample Preparation Techniques

The goal of sample preparation is to extract the N-nitroso-desmethyl-diltiazem from the drug product matrix, remove interfering substances, and concentrate the analyte to a level suitable for detection by the analytical instrument.

Protocol 1: Direct Extraction

This method is a simple and rapid approach suitable for routine analysis where matrix effects are minimal.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh and transfer the powder equivalent to a single dose of the diltiazem drug product into a suitable centrifuge tube.

  • Add a specific volume of diluent (e.g., 10 mL of 0.1% formic acid in a 50:50 mixture of water and acetonitrile).

• Extraction:

  • Vortex the tube for 1 minute to ensure the powder is fully dispersed.

  • Sonicate the sample for 15 minutes to facilitate the extraction of the analyte.

• Clarification:

  • Centrifuge the sample at 4000 rpm for 10 minutes to pelletize insoluble excipients.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

• Analysis:

  • Inject an aliquot of the filtered sample into the LC-MS/MS system.

Direct Extraction Workflow

Protocol 2: Liquid-Liquid Extraction (LLE)

LLE is a classic extraction technique that separates analytes based on their differential solubility in two immiscible liquids. This method can provide cleaner extracts compared to direct extraction.

Experimental Protocol:

• Sample Preparation:

  • Prepare an aqueous solution of the drug product as described in the Direct Extraction protocol (steps 1 and 2).

• Liquid-Liquid Extraction:

  • Transfer a known volume (e.g., 5 mL) of the aqueous extract into a clean glass tube.

  • Add an equal volume of a water-immiscible organic solvent (e.g., 5 mL of dichloromethane (B109758) or ethyl acetate).

  • Vortex the tube vigorously for 5 minutes to ensure thorough mixing.

  • Centrifuge at 3000 rpm for 5 minutes to separate the aqueous and organic layers.

• Isolation and Concentration:

  • Carefully transfer the organic layer to a new tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at ambient temperature.

• Reconstitution and Analysis:

  • Reconstitute the dried residue in a small volume (e.g., 1 mL) of the mobile phase.

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Liquid-Liquid Extraction Workflow

Protocol 3: Solid-Phase Extraction (SPE)

SPE is a highly selective sample preparation technique that can provide very clean extracts and high concentration factors, leading to improved sensitivity.

Experimental Protocol:

• Sample Preparation:

  • Prepare an aqueous solution of the drug product as described in the Direct Extraction protocol (steps 1 and 2).

• SPE Cartridge Conditioning:

  • Condition a polymeric reversed-phase SPE cartridge (e.g., Waters Oasis HLB, 30 mg) by passing 1 mL of methanol followed by 1 mL of water.

• Sample Loading:

  • Load the prepared sample extract onto the conditioned SPE cartridge at a slow and steady flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar impurities.

• Elution:

  • Elute the N-nitroso-desmethyl-diltiazem from the cartridge with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the mobile phase.

• Analysis:

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Solid-Phase Extraction Workflow

Quantitative Data Summary

The performance of the analytical method is highly dependent on the chosen sample preparation technique. The following tables summarize key quantitative data for the analysis of N-nitroso-desmethyl-diltiazem.

Table 1: Method Performance of a Direct Injection Approach

Parameter	Value	Reference
Linearity Range	0.0025 - 0.1 µg/mL	[1]
Correlation Coefficient (r²)	> 0.999	[1]
Accuracy (% Recovery)	Within acceptable limits	[1]
Precision (% RSD)	Within acceptable limits	[1]

Table 2: Method Performance of an Extraction-Based Approach

Parameter	Value	Reference
Linearity Range	0.006 - 5.0 ppm
Limit of Detection (LOD)	0.006 ppm
Limit of Quantification (LOQ)	0.03 ppm
Spiked Recovery	70 - 120%
Signal-to-Noise Ratio (S/N) at LOD	> 80

Conclusion

The selection of an appropriate sample preparation technique is a critical step in the development of a robust and sensitive method for the analysis of N-nitroso-desmethyl-diltiazem in drug products. A simple direct extraction method may be suitable for high-throughput screening, while more elaborate techniques like LLE and SPE can provide cleaner extracts and improved sensitivity, which may be necessary to meet stringent regulatory requirements. The protocols and data presented in these application notes provide a solid foundation for researchers and scientists to develop and validate their own methods for the control of this critical impurity. It is important to note that all methods should be thoroughly validated to ensure they are fit for their intended purpose.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Quantitative Analysis of N-Nitroso-Desmethyl-Diltiazem Using an Isotopically Labeled Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-diltiazem is a potential genotoxic impurity that can form in diltiazem (B1670644) drug products. Due to its classification as a probable human carcinogen, regulatory agencies worldwide require strict control and monitoring of this impurity at trace levels.[1] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique for the quantification of nitrosamine (B1359907) impurities due to its high sensitivity and selectivity.[2]

To ensure the accuracy and reliability of quantitative LC-MS/MS methods, especially in complex sample matrices, the use of a stable isotope-labeled internal standard (SIL-IS) is highly recommended. An SIL-IS co-elutes with the target analyte and experiences similar matrix effects and ionization suppression or enhancement, thus providing a more accurate and precise quantification.[1] This document provides detailed application notes and protocols for the quantitative analysis of N-nitroso-desmethyl-diltiazem in a drug substance using a deuterated isotopically labeled internal standard, N-nitroso-desmethyl-diltiazem-d3.

Materials and Methods

Reagents and Standards

• N-nitroso-desmethyl-diltiazem: Reference standard of known purity.

• N-nitroso-desmethyl-diltiazem-d3 (Internal Standard): Synthesized from a deuterated precursor (N-desmethyl-diltiazem-d3).

• Acetonitrile (B52724): LC-MS grade.

• Methanol (B129727): LC-MS grade.

• Formic acid: LC-MS grade.

• Water: Ultrapure (18.2 MΩ·cm).

• Drug Substance: Diltiazem hydrochloride.

Instrumentation

• Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions

Parameter	Condition
Column	C18 Atlantis T3 (100 x 2.1 mm, 3 µm) or equivalent[2]
Mobile Phase A	0.1% Formic acid in Water[2]
Mobile Phase B	100% Acetonitrile[2]
Flow Rate	0.5 mL/min[2]
Injection Volume	10 µL[2]
Column Temperature	40 °C
Gradient	Time (min)

Mass Spectrometric Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Multiple Reaction Monitoring (MRM) Transitions	See Table 1
Dwell Time	100 ms
Collision Gas	Argon
Ion Source Temperature	500 °C
Capillary Voltage	3500 V

Table 1: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-nitroso-desmethyl-diltiazem	429.9[2]	283.2[2]	25
N-nitroso-desmethyl-diltiazem-d3 (ISTD)	432.9	286.2	25

Experimental Protocols

Synthesis of N-nitroso-desmethyl-diltiazem-d3 (Internal Standard)

A plausible synthetic route for N-nitroso-desmethyl-diltiazem-d3 involves the nitrosation of commercially available N-desmethyl-diltiazem-d3 hydrochloride.

Caption: Synthesis of the deuterated internal standard.

Standard and Sample Preparation

• Stock Solutions (100 µg/mL):

  • Accurately weigh and dissolve N-nitroso-desmethyl-diltiazem and N-nitroso-desmethyl-diltiazem-d3 in methanol to prepare individual stock solutions.

• Working Standard Solutions:

  • Prepare serial dilutions of the N-nitroso-desmethyl-diltiazem stock solution in a 50:50 mixture of acetonitrile and water to create calibration curve standards at concentrations ranging from 0.5 to 100 ng/mL.

• Internal Standard Spiking Solution (10 ng/mL):

  • Dilute the N-nitroso-desmethyl-diltiazem-d3 stock solution with a 50:50 mixture of acetonitrile and water.

• Sample Preparation:

  • Accurately weigh 100 mg of the diltiazem hydrochloride drug substance into a 10 mL volumetric flask.

  • Add 5 mL of the diluent (50:50 acetonitrile:water).

  • Spike with 100 µL of the 10 ng/mL internal standard spiking solution.

  • Sonicate for 10 minutes.

  • Dilute to volume with the diluent.

  • Filter through a 0.22 µm syringe filter into an HPLC vial.

Data Presentation

The use of an isotopically labeled internal standard significantly improves the precision and accuracy of the quantification of N-nitroso-desmethyl-diltiazem, particularly in the presence of matrix effects. The following tables present a comparative summary of quantitative data with and without the use of the internal standard.

Table 2: Calibration Curve Parameters

Parameter	Without Internal Standard	With Internal Standard
Linear Range (ng/mL)	0.5 - 100	0.5 - 100
Correlation Coefficient (r²)	> 0.995	> 0.999
Regression Equation	y = mx + c	y = mx + c

Table 3: Accuracy and Precision Data

Spiked Concentration (ng/mL)	Without Internal Standard	With Internal Standard
Mean Recovery (%)	RSD (%)	Mean Recovery (%)	RSD (%)
0.5 (LOQ)	92.5	12.3	98.7	4.5
1.5 (Low QC)	95.1	9.8	101.2	3.1
50 (Mid QC)	103.2	8.5	99.5	2.5
80 (High QC)	105.8	7.9	100.8	2.1

Experimental Workflow and Signaling Pathways

Caption: Experimental workflow for sample analysis.

Caption: Logical flow within the LC-MS/MS system.

Conclusion

The use of an isotopically labeled internal standard, such as N-nitroso-desmethyl-diltiazem-d3, is a robust and reliable approach for the accurate quantification of N-nitroso-desmethyl-diltiazem in drug substances. This methodology effectively compensates for matrix effects and variations in sample preparation and instrument response, leading to improved precision and accuracy. The detailed protocols and methods provided in this document offer a comprehensive guide for researchers, scientists, and drug development professionals to implement this analytical strategy for ensuring the safety and quality of pharmaceutical products.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Protocol for Confirmatory Testing of N-nitroso-desmethyl-diltiazem in Pharmaceuticals

Application Note

Introduction

N-nitroso-desmethyl-diltiazem is a nitrosamine (B1359907) impurity that can form in pharmaceutical products containing diltiazem (B1670644), a calcium channel blocker used to treat hypertension and angina.[1] Due to the potential carcinogenic risk associated with nitrosamine impurities, regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict acceptable intake (AI) limits for these compounds in drug products.[2][3][4] This document provides a detailed protocol for the confirmatory testing of N-nitroso-desmethyl-diltiazem in pharmaceuticals to ensure product quality and patient safety.

The analytical method of choice for the trace-level detection and quantification of nitrosamine impurities is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[4][5][6] This technique offers high sensitivity and selectivity, which are crucial for meeting the stringent regulatory requirements.[1] This protocol outlines the necessary steps for sample preparation, LC-MS/MS analysis, and data interpretation for the accurate determination of N-nitroso-desmethyl-diltiazem.

Regulatory Context

Regulatory agencies have set specific acceptable intake limits for N-nitroso-desmethyl-diltiazem. It is imperative for manufacturers to control and monitor the levels of this impurity in their diltiazem-containing products.

Regulatory Agency	Acceptable Intake (AI) Limit
FDA	100 ng/day[7]
EMA	100 ng/day[3]

Experimental Protocols

Materials and Reagents

• Reference Standard: N-nitroso-desmethyl-diltiazem certified reference material.

• Internal Standard (IS): Isotopically labeled N-nitroso-desmethyl-diltiazem (e.g., d4-N-nitroso-desmethyl-diltiazem) is recommended for optimal accuracy. If unavailable, a structurally similar nitrosamine with a distinct mass can be used.

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Additives: Formic acid (LC-MS grade).

• Pharmaceutical Drug Product: Diltiazem tablets or capsules.

• Sample Preparation Supplies: Volumetric flasks, pipettes, autosampler vials (amber glass is recommended to prevent photodegradation), vortex mixer, centrifuge, and solid-phase extraction (SPE) cartridges (e.g., strong cation-exchange).[8][9]

Instrumentation

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole tandem mass spectrometer (MS/MS) is required.[1] The system should be equipped with an electrospray ionization (ESI) source.

Sample Preparation

Effective sample preparation is critical for accurate and reliable results by isolating the analyte from the complex drug matrix.[8][10]

3.1. Standard Solution Preparation

• Stock Solution (SS): Accurately weigh a suitable amount of N-nitroso-desmethyl-diltiazem reference standard and dissolve it in a known volume of diluent (e.g., 50:50 acetonitrile:water) to prepare a stock solution of approximately 100 µg/mL.

• Working Standard Solutions (WS): Prepare a series of working standard solutions by serially diluting the stock solution with the diluent to cover the desired calibration range (e.g., 0.005 to 5.0 ppm).[1]

• Internal Standard (IS) Spiking Solution: Prepare a solution of the internal standard at a fixed concentration in the diluent.

3.2. Sample Preparation from Pharmaceutical Dosage Form

• Crushing and Dissolving: Accurately weigh and crush a representative number of diltiazem tablets (or empty the contents of capsules) to obtain a fine powder.

• Extraction: Transfer a known amount of the powdered sample into a volumetric flask. Add a specific volume of extraction solvent (e.g., diluent with 0.1% formic acid).

• Vortexing and Centrifugation: Vortex the mixture vigorously for several minutes to ensure complete dissolution of the analyte.[9] Centrifuge the sample to pelletize any undissolved excipients.[9]

• Internal Standard Spiking: Transfer a known volume of the supernatant to a clean tube and spike with the internal standard solution.

• Filtration: Filter the final solution through a 0.22 µm syringe filter into an amber autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

The following parameters are a starting point and may require optimization based on the specific instrumentation used.

4.1. Liquid Chromatography Parameters

Parameter	Recommended Condition
Column	Atlantis Premier BEH C18 AX, 100 mm x 2.1 mm, 2.5 µm[1] or equivalent
Mobile Phase A	0.1% Formic Acid in Water[5][6]
Mobile Phase B	Acetonitrile[5][6]
Gradient Elution	Optimized to separate N-nitroso-desmethyl-diltiazem from the diltiazem API and other matrix components.
Flow Rate	0.5 mL/min[5][6]
Column Temperature	40 °C
Injection Volume	10 µL[5][6]

4.2. Mass Spectrometry Parameters

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[5][6]
Acquisition Mode	Multiple Reaction Monitoring (MRM)[5][6]
Precursor Ion (m/z)	429.90[5][6]
Product Ion (m/z)	283.25[5][6]
Collision Energy	To be optimized for the specific instrument.
Dwell Time	To be optimized for the specific instrument.

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
N-nitroso-desmethyl-diltiazem	429.90	283.25
Internal Standard (IS)	To be determined based on the IS used	To be determined based on the IS used

Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: Demonstrated over a range of concentrations (e.g., 0.006 to 5.0 ppm).[1]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively. An LOQ of at least 0.03 ppm is recommended.[1]

• Accuracy: Assessed by spike recovery studies, with acceptance criteria typically between 70% and 120%.[1]

• Precision: Evaluated at different levels (repeatability, intermediate precision) with acceptance criteria for relative standard deviation (RSD) typically below 15%.

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters.

Data Analysis and Reporting

• Quantification: The concentration of N-nitroso-desmethyl-diltiazem in the sample is determined by constructing a calibration curve from the analysis of the working standard solutions. The ratio of the analyte peak area to the internal standard peak area is plotted against the concentration.

• Reporting: The final result should be reported in parts per million (ppm) relative to the active pharmaceutical ingredient (API) concentration and as the total daily intake (ng/day) based on the maximum daily dose of the drug product. The results should be compared against the established regulatory limits.

Data Presentation

Table 1: LC-MS/MS Method Performance Summary

Parameter	Result
Linearity Range	0.006 - 5.0 ppm
Correlation Coefficient (r²)	> 0.99
Method LOD	0.006 ppm
Method LOQ	0.03 ppm
Spiked Recovery	70 - 120%

Visualizations

Caption: Workflow for the confirmatory testing of N-nitroso-desmethyl-diltiazem.

Caption: Logical relationship from risk identification to patient safety.

References

• 1. waters.com [waters.com]
• 2. labanalysis.it [labanalysis.it]
• 3. tga.gov.au [tga.gov.au]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A Simple and Rapid Analytical Method to Detect and Quantify the N‐Nitroso Desmethyl Diltiazem Impurity by Liquid Chromatography‐Tandem Mass Spectrometry in Diltiazem Hydrochloride | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. fda.gov [fda.gov]
• 8. benchchem.com [benchchem.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. resolvemass.ca [resolvemass.ca]

Application Notes and Protocols for the Identification of N-Nitroso-Desmethyl-Diltiazem using High-Resolution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Since 2018, the detection of N-nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory bodies and manufacturers worldwide. These compounds are classified as probable human carcinogens, necessitating highly sensitive and specific analytical methods for their detection and quantification at trace levels. N-nitroso-desmethyl-diltiazem is a potential nitrosamine (B1359907) impurity related to the drug substance diltiazem (B1670644). High-Resolution Mass Spectrometry (HRMS), particularly when coupled with liquid chromatography (LC-HRMS), has emerged as a powerful technique for the unambiguous identification and quantification of such impurities. The high selectivity and accurate mass measurement capabilities of HRMS allow for the differentiation of the target analyte from complex matrices and potential isobaric interferences.[1][2]

This document provides detailed application notes and protocols for the identification of N-nitroso-desmethyl-diltiazem using LC-HRMS.

Logical Relationship: HRMS for N-Nitroso-Desmethyl-Diltiazem Identification

The following diagram illustrates the logical approach to utilizing HRMS for the identification of N-nitroso-desmethyl-diltiazem.

Caption: Logical workflow for HRMS-based identification.

Experimental Protocols

Sample Preparation

Effective sample preparation is crucial to ensure the stability of N-nitroso-desmethyl-diltiazem and to minimize matrix effects that can interfere with detection.[3]

• Materials and Reagents:

  • N-nitroso-desmethyl-diltiazem reference standard

  • Diltiazem Hydrochloride drug substance or product

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

• Standard Solution Preparation:

  • Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of N-nitroso-desmethyl-diltiazem reference standard in methanol.

  • Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to construct a calibration curve (e.g., 0.1 ng/mL to 100 ng/mL).[4]

• Sample Solution Preparation:

  • Accurately weigh and dissolve the diltiazem hydrochloride drug substance or product in the mobile phase to achieve a final concentration suitable for the expected impurity levels (e.g., 1 mg/mL).

  • Vortex the solution to ensure complete dissolution.

  • Filter the sample solution through a 0.22 µm syringe filter into an LC vial.

LC-HRMS Methodology

The following provides a general LC-HRMS method that can be adapted and optimized for specific instrumentation.

• Instrumentation: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system coupled to a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).

• Chromatographic Conditions:

Parameter	Recommended Conditions
Column	C18 column (e.g., Atlantis T3, 100 mm x 3.0 mm, 1.8 µm) or equivalent.[5]
Mobile Phase A	0.1% Formic acid in Water.[5]
Mobile Phase B	Acetonitrile.[6]
Gradient Program	Optimized to separate N-nitroso-desmethyl-diltiazem from diltiazem and other potential impurities. A typical gradient might run from 5-95% B over 15-20 minutes.
Flow Rate	0.5 mL/min.[6]
Injection Volume	10 µL.[6]
Column Temperature	40 °C

• High-Resolution Mass Spectrometry Conditions:

Parameter	Recommended Conditions
Ionization Mode	Electrospray Ionization (ESI), Positive.[5]
Scan Mode	Full Scan with data-dependent MS/MS (dd-MS2) or Selected Ion Monitoring (SIM) with high resolution. A resolution of ≥ 60,000 is recommended for the full scan to ensure high mass accuracy.[1]
Monitored Ion (m/z)	Precursor ion for N-nitroso-desmethyl-diltiazem: 429.1358 (calculated for [M+H]+, C21H24N3O5S+).[7]
Product Ion (m/z)	A significant product ion for confirmation via MS/MS is approximately 283.25 m/z.[5][6]
Mass Extraction Window	± 5 ppm for extracted ion chromatograms (EICs).

Experimental Workflow

The following diagram outlines the general experimental workflow for the identification of N-nitroso-desmethyl-diltiazem.

Caption: Experimental workflow for LC-HRMS analysis.

Data Presentation and Interpretation

Quantitative Data Summary

The following table summarizes typical performance characteristics for LC-MS/MS methods for the analysis of N-nitroso-desmethyl-diltiazem, which can be achieved and improved upon with LC-HRMS.

Parameter	Typical Value	Reference
Linearity Range	0.0025 - 0.1 µg/mL	[5]
Linearity (r²)	≥ 0.998	[5]
Limit of Detection (LOD)	0.006 ppm	[8]
Limit of Quantification (LOQ)	0.03 ppm	[8]
Recovery	70 - 120%	[8]
Mass Accuracy	< 5 ppm	A key advantage of HRMS, ensuring high confidence in elemental composition.

Data Interpretation

• Retention Time Matching: The retention time of the peak in the sample chromatogram should match that of the N-nitroso-desmethyl-diltiazem reference standard within a predefined tolerance.

• Accurate Mass Measurement: The measured mass of the precursor ion in the sample should be within 5 ppm of the theoretical exact mass of the protonated molecule ([C21H23N3O5S+H]+), which is 429.1358 Da.[7]

• Fragmentation Pattern Confirmation: The MS/MS fragmentation pattern of the analyte in the sample should match that of the reference standard. The presence of key fragment ions, such as m/z 283.25, provides structural confirmation.[5][6]

By combining these three points of identification—retention time, accurate mass, and fragmentation pattern—a high degree of confidence in the identification of N-nitroso-desmethyl-diltiazem can be achieved. The use of high-resolution mass spectrometry is critical in providing the mass accuracy needed to distinguish the target impurity from other components in the sample matrix.[1]

References

• 1. fda.gov [fda.gov]
• 2. fda.gov [fda.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. A Simple and Rapid Analytical Method to Detect and Quantify the N‐Nitroso Desmethyl Diltiazem Impurity by Liquid Chromatography‐Tandem Mass Spectrometry in Diltiazem Hydrochloride | Semantic Scholar [semanticscholar.org]
• 7. N-nitroso-desmethyl-diltiazem | C21H23N3O5S | CID 171381006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. waters.com [waters.com]

Application Note: Quantitative Analysis of N-nitroso-desmethyl-diltiazem using Triple Quadrupole Mass Spectrometry

Introduction

N-nitroso-desmethyl-diltiazem is a potential genotoxic impurity that can form in diltiazem (B1670644) hydrochloride, a widely used cardiovascular drug.[1] Due to its potential carcinogenicity, regulatory bodies require strict control and monitoring of such impurities in pharmaceutical products.[2] This application note details a sensitive and robust method for the quantitative analysis of N-nitroso-desmethyl-diltiazem in diltiazem drug substance and product using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The method utilizes a triple quadrupole mass spectrometer, which provides high selectivity and sensitivity for trace-level quantification.

Principle of the Method

The method employs reversed-phase liquid chromatography for the separation of N-nitroso-desmethyl-diltiazem from the active pharmaceutical ingredient (API), diltiazem, and other matrix components. Following chromatographic separation, the analyte is detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This mode allows for the specific detection and quantification of the target analyte by monitoring a specific precursor ion to product ion transition, thereby minimizing interferences and enhancing sensitivity.

Experimental Protocols

1. Materials and Reagents

• N-nitroso-desmethyl-diltiazem reference standard

• Diltiazem Hydrochloride reference standard

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade or ultrapure)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters (e.g., 0.22 µm)

2. Standard Solution Preparation

• Standard Stock Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of N-nitroso-desmethyl-diltiazem reference standard and dissolve it in a known volume of methanol or a mixture of methanol and water.[3]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase or a suitable solvent to construct a calibration curve (e.g., 0.0025 µg/mL to 0.1 µg/mL).[1]

3. Sample Preparation

• Drug Substance: Accurately weigh and dissolve the diltiazem hydrochloride drug substance in a suitable solvent (e.g., mobile phase) to achieve a final concentration appropriate for the expected impurity level.[3]

• Drug Product (e.g., Tablets):

  • Weigh and finely powder a representative number of tablets.

  • Accurately weigh a portion of the powder equivalent to a specific amount of diltiazem and transfer it to a volumetric flask.

  • Add a suitable extraction solvent (e.g., a mixture of methanol and water), and sonicate for a specified time (e.g., 30 minutes) to ensure complete dissolution of the analyte.[4]

  • Centrifuge the sample to pelletize insoluble excipients.[4]

  • Collect the supernatant and, if necessary, dilute it further with the mobile phase to the desired concentration.

  • Filter the final solution through a 0.22 µm syringe filter before injection into the LC-MS/MS system.[5]

4. Liquid Chromatography (LC) Conditions

Parameter	Condition 1	Condition 2
Column	Atlantis T3 C18 (e.g., 100 x 3.0 mm, 3 µm)[1]	Acquity HSS T3 (e.g., 100 x 3.0 mm, 1.8 µm)[1]
Mobile Phase A	0.1% Formic acid in Water[1]	0.1% Formic acid in Water[1]
Mobile Phase B	100% Acetonitrile[1]	Methanol[1]
Gradient Program	A gradient program should be optimized to ensure sufficient separation of N-nitroso-desmethyl-diltiazem from diltiazem and other potential interferences. A typical gradient might start with a high percentage of Mobile Phase A, ramping to a higher percentage of Mobile Phase B to elute the analyte, followed by a re-equilibration step.	An isocratic or gradient program can be used. For example, a gradient of 3% B to 90% B over several minutes.[1]
Flow Rate	0.5 mL/min[1]	0.75 mL/min[1]
Injection Volume	10 µL[1]	20 µL[1]
Column Temperature	40°C[1]	30°C[1]

5. Triple Quadrupole Mass Spectrometry (MS/MS) Conditions

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive Mode[1]
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	m/z 429.90[1]
Product Ion (Q3)	m/z 283.25[1]
Interface Voltage	1.00 kV[1]
Focus Voltage	Optimization may be required depending on the instrument.
Gas Settings	Nebulizer gas, drying gas, and collision gas pressures and flows should be optimized for the specific instrument to achieve maximum sensitivity.
Dwell Time	Optimized to ensure a sufficient number of data points across the chromatographic peak (e.g., 15-20 points).

Quantitative Data Summary

The following tables summarize the quantitative performance of the LC-MS/MS method for the analysis of N-nitroso-desmethyl-diltiazem based on various sources.

Table 1: Method Performance Characteristics

Parameter	Method 1	Method 2	Method 3
Linearity Range	0.0025–0.1 µg/mL[1]	0.006 to 5.0 ppm[2]	100–300 ng/mL[1]
Correlation Coefficient (R²)	> 0.999[1]	Not Specified	> 0.999[1]
Limit of Detection (LOD)	Not Specified	0.006 ppm[2]	0.5 ng/mL[1]
Limit of Quantification (LOQ)	Not Specified	0.03 ppm[2]	1 ng/mL[1]
Accuracy (Recovery)	Within acceptable limits as per ICH[1]	70% to 120%[2]	74.1% to 119.4%[1]
Precision	Within acceptable limits as per ICH[1]	Not Specified	Not Specified

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. waters.com [waters.com]
• 3. benchchem.com [benchchem.com]
• 4. lcms.cz [lcms.cz]
• 5. japsonline.com [japsonline.com]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of N-nitroso-desmethyl-diltiazem

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-diltiazem is a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of diltiazem (B1670644), a widely used calcium channel blocker. Due to the classification of nitrosamines as probable human carcinogens, regulatory agencies require stringent control and monitoring of these impurities in pharmaceutical products. This application note provides a detailed protocol for the sensitive and selective quantification of N-nitroso-desmethyl-diltiazem in diltiazem drug products using a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. The described method is suitable for routine quality control and regulatory compliance.

Principle

This method employs a reversed-phase liquid chromatography system for the separation of N-nitroso-desmethyl-diltiazem from the active pharmaceutical ingredient (API) and other matrix components. Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in the Multiple Reaction Monitoring (MRM) mode. The high selectivity of MRM allows for accurate measurement of the target analyte at trace levels.

Data Presentation

Table 1: MRM Transitions for N-nitroso-desmethyl-diltiazem

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Polarity
N-nitroso-desmethyl-diltiazem	429.90[1][2]	283.25[1][2]	Positive

Table 2: Liquid Chromatography (LC) Parameters

Parameter	Value
LC System	ACQUITY UPLC H-Class Plus or equivalent
Column	Atlantis Premier BEH C18 AX (100 mm x 2.1 mm, 2.5 µm) or C18 Atlantis T3 (100 x 3 mm, 3 µm)[1][2]
Mobile Phase A	0.1% Formic acid in Water[2]
Mobile Phase B	Acetonitrile[2]
Gradient	Isocratic or Gradient (optimized for separation from Diltiazem)
Flow Rate	0.5 mL/min[2]
Injection Volume	10 µL[2]
Column Temperature	40 °C
Autosampler Temperature	10 °C

Table 3: Mass Spectrometry (MS) Source Parameters (Representative)

Parameter	Value
Mass Spectrometer	Waters Xevo TQ-S Cronos or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Interface Voltage	1.00 kV[1][2]
Focus Voltage	1.00 kV[1][2]
Capillary Voltage	3.0 - 3.5 kV
Desolvation Temperature	500 - 600 °C
Desolvation Gas Flow	800 - 1000 L/hr
Cone Gas Flow	150 L/hr
Nebulizer Gas Pressure	6 - 7 Bar
Source Temperature	150 °C

Note: The MS source parameters provided are representative and may require optimization based on the specific instrument used.

Experimental Protocols

Standard Preparation

• Primary Stock Solution (100 µg/mL): Accurately weigh approximately 1.0 mg of N-nitroso-desmethyl-diltiazem reference standard and dissolve it in 10.0 mL of methanol (B129727).

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with a suitable diluent (e.g., 50:50 methanol:water) to create calibration curve standards. A typical concentration range would be 0.05 ng/mL to 100 ng/mL.

Sample Preparation (from Diltiazem Tablets)

• Sample Weighing: Accurately weigh and crush a representative number of diltiazem tablets to obtain a fine powder.

• Extraction: Weigh an amount of the powdered tablets equivalent to a single dose of diltiazem and transfer it to a volumetric flask. Add a suitable extraction solvent (e.g., methanol or a mixture of methanol and water) to dissolve the powder.

• Sonication and Dilution: Sonicate the flask for 15-20 minutes to ensure complete dissolution. Dilute to the mark with the extraction solvent and mix well.

• Centrifugation/Filtration: Centrifuge an aliquot of the sample solution at a high speed (e.g., 10,000 rpm) for 10 minutes. Alternatively, filter the solution through a 0.22 µm syringe filter to remove any particulate matter.

• Final Dilution: Further dilute the supernatant or filtrate with the mobile phase to a concentration within the calibration curve range before injection into the LC-MS/MS system.

Visualization

Caption: Experimental Workflow for N-nitroso-desmethyl-diltiazem Detection.

Conclusion

The LC-MS/MS method detailed in this application note provides a robust, sensitive, and selective approach for the quantification of N-nitroso-desmethyl-diltiazem in diltiazem drug products. The provided MRM transitions, LC conditions, and MS source parameters serve as a strong foundation for method implementation and validation in a regulated laboratory environment. This protocol is essential for ensuring the safety and quality of diltiazem-containing pharmaceuticals.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Ion Suppression for N-nitroso-desmethyl-diltiazem in LC-MS/MS

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering ion suppression issues during the LC-MS/MS analysis of N-nitroso-desmethyl-diltiazem.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the analysis of N-nitroso-desmethyl-diltiazem?

A1: Ion suppression is a phenomenon in mass spectrometry where the ionization efficiency of the target analyte, in this case, N-nitroso-desmethyl-diltiazem, is reduced by the presence of co-eluting compounds from the sample matrix.[1] This leads to a decreased instrument response, which can result in inaccurate quantification, poor sensitivity, and reduced reproducibility of results.[2]

Q2: What are the common causes of ion suppression when analyzing N-nitroso-desmethyl-diltiazem?

A2: Several factors can contribute to ion suppression in the analysis of N-nitroso-desmethyl-diltiazem. These include:

• Matrix Effects: Co-eluting compounds from the sample matrix, such as pharmaceutical excipients, salts, and endogenous substances like lipids, can interfere with the ionization of the analyte.[3]

• High Analyte Concentration: A high concentration of the active pharmaceutical ingredient (API), diltiazem, can suppress the signal of the trace-level N-nitroso-desmethyl-diltiazem impurity.[4]

• Mobile Phase Additives: Non-volatile mobile phase additives can accumulate in the ion source and cause ion suppression.[3]

• Sample Preparation Residues: Solvents and other reagents used during sample preparation can co-elute with the analyte and interfere with ionization.[3]

Q3: How can I determine if ion suppression is occurring in my analysis?

A3: A common method to identify ion suppression is a post-column infusion experiment. In this experiment, a standard solution of N-nitroso-desmethyl-diltiazem is continuously infused into the mass spectrometer after the analytical column.[5] A blank matrix sample is then injected onto the LC system. A dip in the baseline signal of the infused standard at the retention time of the analyte indicates the presence of co-eluting species that are causing ion suppression.[5]

Q4: What role do internal standards play in mitigating ion suppression?

A4: The use of a stable isotope-labeled internal standard (SIL-IS) is a highly effective strategy to compensate for ion suppression.[6] A SIL-IS has nearly identical chemical and physical properties to the analyte and will be affected by ion suppression in the same way.[6] By monitoring the ratio of the analyte signal to the internal standard signal, accurate quantification can be achieved even in the presence of some signal suppression. It is crucial that the internal standard co-elutes with the target analyte for effective compensation.[1]

Troubleshooting Guides

If you are experiencing issues with ion suppression for N-nitroso-desmethyl-diltiazem, follow this step-by-step troubleshooting guide.

Caption: A stepwise approach to troubleshooting ion suppression for N-nitroso-desmethyl-diltiazem.

Step 1: Optimize Sample Preparation

Inadequate sample cleanup is a primary cause of ion suppression. The goal is to remove interfering matrix components before LC-MS/MS analysis.

• Solid-Phase Extraction (SPE): SPE is a highly effective technique for cleaning up complex samples and concentrating the analyte.[7]

• Liquid-Liquid Extraction (LLE): LLE can provide cleaner extracts by partitioning N-nitroso-desmethyl-diltiazem into an immiscible organic solvent, leaving many interferences in the aqueous phase.[5]

• Sample Dilution: A simple first step is to dilute the sample to reduce the concentration of matrix components.[1]

Step 2: Optimize Chromatographic Conditions

If sample preparation is insufficient, chromatographic separation can be optimized to resolve N-nitroso-desmethyl-diltiazem from interfering compounds.

• Modify the Gradient: Adjusting the mobile phase gradient can improve the separation between the analyte and co-eluting matrix components.[5]

• Change Column Chemistry: If using a standard C18 column, consider a column with a different selectivity, such as a biphenyl (B1667301) or phenyl-hexyl column, to alter the elution profile of interfering compounds.[5][8]

• Divert the API Peak: To prevent contamination of the mass spectrometer and reduce ion suppression, the large peak from the active pharmaceutical ingredient (API) can be diverted to waste.[4]

Step 3: Implement or Verify Internal Standard Strategy

The use of a stable isotope-labeled internal standard is crucial for accurate quantification.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the most effective way to compensate for variable matrix effects as it will be affected by ion suppression in the same way as the analyte.[6]

• Ensure Co-elution: The internal standard should co-elute with the target analyte for effective compensation of matrix effects at the point of ionization.[1]

Step 4: Optimize Mass Spectrometry Parameters

Fine-tuning the mass spectrometer settings can help improve the signal-to-noise ratio.

• Switch Ionization Source: Atmospheric pressure chemical ionization (APCI) can be less susceptible to ion suppression than electrospray ionization (ESI) for certain nitrosamines.[9]

• Optimize Ion Source Parameters: Adjusting parameters such as cone voltage, declustering potential, and collision energy can help reduce background noise and improve the analyte response.[8]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

This protocol allows for the qualitative identification of regions in the chromatogram where ion suppression occurs.[5]

Methodology:

• Prepare a standard solution of N-nitroso-desmethyl-diltiazem in the mobile phase at a concentration that provides a stable and robust signal.

• Set up the LC-MS/MS system as usual, but with a 'T' connector placed between the analytical column and the mass spectrometer's ion source.

• Continuously infuse the N-nitroso-desmethyl-diltiazem standard solution into the 'T' connector using a syringe pump at a low flow rate (e.g., 10 µL/min).

• Inject a blank matrix extract (a sample prepared without the analyte) onto the LC system.

• Monitor the signal of the infused standard. A decrease in the signal intensity at a specific retention time indicates ion suppression by co-eluting matrix components.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of N-nitroso-desmethyl-diltiazem, demonstrating the sensitivity that can be achieved with an optimized method.

Parameter	Value	Reference
Limit of Quantification (LOQ)	0.03 ppm	[10]
Limit of Detection (LOD)	0.006 ppm	[10]
Spiked Recovery	70% - 120%	[10]

Note: The acceptable range for accuracy and recovery is generally considered to be 80%–120%.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. lcms.cz [lcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 9. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 10. waters.com [waters.com]
• 11. researchgate.net [researchgate.net]

strategies to improve sensitivity for trace level detection of N-nitroso-desmethyl-diltiazem

Welcome to the technical support center for the trace level detection of N-nitroso-desmethyl-diltiazem. This resource provides troubleshooting guidance and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most recommended analytical technique for trace level detection of N-nitroso-desmethyl-diltiazem?

A1: The most widely adopted and recommended analytical platform for the detection and quantification of N-nitroso-desmethyl-diltiazem and other N-nitrosamine drug-substance-related impurities (NDSRIs) is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1] This technique offers high sensitivity, selectivity, and robustness, making it ideal for monitoring trace-level impurities in complex pharmaceutical matrices.[1]

Q2: Why is LC-MS/MS preferred over other techniques like GC-MS for N-nitroso-desmethyl-diltiazem?

A2: While Gas Chromatography-Mass Spectrometry (GC-MS) is suitable for volatile nitrosamines, LC-MS/MS is more versatile for a broader range of nitrosamines, including those that are less volatile or thermally unstable, such as N-nitroso-desmethyl-diltiazem.[2] Additionally, certain nitrosamines can only be detected by LC-MS techniques.[3] High-Resolution Mass Spectrometry (HRMS) coupled with LC can further increase confidence in identification and reduce the risk of false positives.[2]

Q3: What are the critical factors in sample preparation to ensure accurate detection of N-nitroso-desmethyl-diltiazem?

A3: Effective sample preparation is crucial to minimize matrix effects, ensure analyte stability, and achieve reproducible results.[4] Key considerations include:

• Extraction Technique: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are common methods. SPE is often preferred for cleaning up and concentrating nitrosamines from the sample matrix.[2]

• Solvent Selection: The choice of solvent is critical to avoid analyte degradation and matrix interference. Dichloromethane has been noted to potentially lead to artefactual formation of N-nitrosodimethylamine (NDMA) in the presence of dimethylamine (B145610) (DMA) and nitrite, suggesting careful consideration of the extraction solvent is necessary.[5]

• pH Control: Maintaining a neutral to slightly acidic pH during extraction is important to prevent the degradation of nitrosamines.[4]

• Minimizing Contamination: The use of high-purity solvents and clean labware is essential to avoid background noise and contamination.[2]

Q4: How can I improve the sensitivity of my LC-MS/MS method for N-nitroso-desmethyl-diltiazem?

A4: Several strategies can be employed to enhance sensitivity:

• Optimize Mass Spectrometry Parameters: Fine-tuning parameters such as cone gas flow rate, cone voltage, and curtain gas pressure can significantly reduce background noise and improve the signal-to-noise ratio.[2]

• Chromatographic Optimization: Adjusting the mobile phase composition (e.g., organic modifier percentage, pH) and column temperature can improve peak shape and resolution.[6]

• Injection Volume: Increasing the injection volume can increase the analyte signal, but it must be balanced to avoid column overload.[7]

• Use of High-Resolution Mass Spectrometry (HRMS): HRMS provides enhanced selectivity and high sensitivity, which is beneficial for trace-level detection.[8]

• Low-Flow Techniques: Nano-LC or micro-LC, which use lower flow rates, can enhance ionization efficiency and, consequently, sensitivity.[9]

Troubleshooting Guides

Issue 1: Poor Peak Shape or Resolution

Potential Cause	Troubleshooting Step
Inappropriate Mobile Phase Composition	1. Adjust the percentage of the organic modifier (e.g., acetonitrile (B52724) or methanol).[6] 2. Switch the organic modifier (e.g., from acetonitrile to methanol (B129727) or a combination).[6] 3. Modify the pH of the aqueous buffer by ±0.2 units, ensuring it remains within the column's stable range.[6]
Incorrect Column Chemistry	1. Try a different stationary phase if a C18 column is not providing adequate separation (e.g., C8 or phenyl-hexyl).[6] 2. Consider a monolithic RP-18 column for potentially higher sensitivity and faster separation.[6]
Column Health Issues	1. Flush the column to remove contaminants. 2. Replace the column if it is old or performance does not improve after flushing.[6]
Suboptimal Temperature	Adjust the column temperature to influence the mobile phase viscosity and analyte interaction with the stationary phase.[6]
Column Overload	Reduce the sample concentration and inject a more dilute sample.[6]

Issue 2: High Background Noise in LC-MS/MS Analysis

Potential Cause	Troubleshooting Step
Contaminated Solvents or Reagents	Use high-purity, LC-MS grade solvents and additives to minimize background interference.[2]
Suboptimal Mass Spectrometer Parameters	1. Cone Gas Flow Rate: Increase the cone gas flow to reduce interfering ions and improve the signal-to-noise ratio.[2] 2. Cone Voltage: Adjust the cone voltage to optimize analyte sensitivity and improve the signal-to-noise ratio.[2] 3. Curtain Gas: Optimize the curtain gas pressure to prevent contamination from entering the mass spectrometer.[2]
System Contamination	Regularly clean the LC-MS/MS system, including the ion source, to prevent the buildup of contaminants that contribute to background noise.[2]
Matrix Effects	Employ effective sample preparation techniques like Solid-Phase Extraction (SPE) to remove interfering matrix components.[2][4]

Issue 3: Low or Inconsistent Analyte Recovery

Potential Cause	Troubleshooting Step
Inefficient Extraction	1. Optimize the Solid-Phase Extraction (SPE) protocol, including the choice of sorbent, wash, and elution solvents. 2. For Liquid-Liquid Extraction (LLE), ensure proper phase separation and minimize emulsion formation.[4]
Analyte Degradation	1. Ensure the pH of the sample and extraction solvents is controlled to prevent degradation of N-nitroso-desmethyl-diltiazem.[4] 2. Protect samples from light and heat if the analyte is known to be labile.
Adsorption to Labware	Use deactivated glassware or polypropylene (B1209903) tubes to minimize analyte adsorption.
Inaccurate Spiking	Ensure the internal standard is added accurately and at an appropriate stage of the sample preparation process.[2]

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol outlines a general SPE procedure for the cleanup and concentration of N-nitroso-desmethyl-diltiazem from a sample matrix.

• Conditioning: Condition the SPE cartridge with a strong solvent (e.g., methanol) followed by an equilibration with a weak solvent (e.g., water).

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a controlled flow rate.[2]

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent in water) to remove polar interferences.[2]

• Elution: Elute the retained N-nitroso-desmethyl-diltiazem from the cartridge using a small volume of a strong solvent (e.g., methanol, acetonitrile).[2]

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for LC-MS/MS analysis.[2]

Protocol 2: LC-MS/MS Method for N-nitroso-desmethyl-diltiazem

The following table summarizes typical LC-MS/MS parameters for the analysis of N-nitroso-desmethyl-diltiazem, based on published methods.

Parameter	Condition
LC System	UHPLC or UPLC system
Column	C18 Atlantis T3, 100 x 2.1 mm, 1.8 µm or similar
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile or Methanol
Flow Rate	0.5 mL/min
Injection Volume	10 µL
Column Temperature	45 °C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	429.90
Product Ion (m/z)	283.25

Visualizations

Caption: General workflow for the analysis of N-nitroso-desmethyl-diltiazem.

Caption: A logical approach to troubleshooting poor sensitivity in LC-MS/MS analysis.

References

• 1. tandfonline.com [tandfonline.com]
• 2. benchchem.com [benchchem.com]
• 3. shimadzu.com [shimadzu.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. lcms.cz [lcms.cz]
• 8. fda.gov [fda.gov]
• 9. organomation.com [organomation.com]

Technical Support Center: Optimization of Mobile Phase for N-nitroso-desmethyl-diltiazem Separation

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols for the optimization of mobile phase composition for the separation of N-nitroso-desmethyl-diltiazem. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the chromatographic separation of N-nitroso-desmethyl-diltiazem.

Issue	Potential Cause(s)	Suggested Solution(s)
Poor Resolution	Inadequate separation between N-nitroso-desmethyl-diltiazem and diltiazem (B1670644) or other impurities.	- Optimize Mobile Phase Composition: Adjust the organic-to-aqueous ratio. A lower percentage of the organic solvent will generally increase retention times and may improve resolution.[1] - Implement Gradient Elution: Switching from an isocratic to a gradient elution can often enhance separation.[1] - Change Organic Modifier: If using acetonitrile (B52724), try substituting it with methanol (B129727) or a combination of both to alter selectivity.[2] - Modify Mobile Phase pH: Altering the pH of the aqueous buffer can change the ionization state of the analytes and improve separation. Ensure the pH remains within the stable range for your column.[2]
Peak Tailing	Secondary interactions between the basic N-nitroso-desmethyl-diltiazem and residual silanol (B1196071) groups on the stationary phase.	- Adjust Mobile Phase pH: Using a mobile phase with a pH below the pKa of the analyte can improve peak symmetry.[1] - Use an Additive: The addition of a small amount of an amine modifier, such as triethylamine (B128534) (TEA), can help reduce peak tailing by masking active silanol groups.[1]
Inconsistent Retention Times	Fluctuations in mobile phase composition, temperature variations, or insufficient column equilibration.	- Ensure Proper Mobile Phase Preparation: Ensure proper mixing and degassing of the mobile phase.[1] - Use a Column Oven: Maintain a constant column temperature to ensure reproducibility.[1] - Sufficient Column Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection, which may require flushing with 10-20 column volumes.[3]
Low Sensitivity	Suboptimal detection wavelength or matrix effects.	- Optimize Detection Wavelength: Determine the UV maximum for N-nitroso-desmethyl-diltiazem and set the detector accordingly. A wavelength of 240 nm is commonly used for diltiazem and its related substances.[4][5] - Minimize Matrix Effects: If sensitivity allows, diluting the sample can reduce the concentration of matrix components.[6] For LC-MS/MS analysis, diverting the API peak to waste can avoid contamination of the mass spectrometer and increase method robustness.
Co-eluting Interferences	Matrix components or other impurities may co-elute with the analyte, leading to inaccurate quantification.	- Improve Chromatographic Separation: Modify the chromatographic method to better separate the analyte from interfering peaks.[6] - Use High-Resolution Mass Spectrometry (HRMS): For LC-MS/MS analysis, HRMS can help differentiate the target analyte from co-eluting interferences.[6]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for mobile phase composition in the separation of N-nitroso-desmethyl-diltiazem?

A1: A common starting point for the reversed-phase separation of N-nitroso-desmethyl-diltiazem is a mobile phase consisting of a mixture of an aqueous buffer and an organic modifier.[1] A gradient elution using 0.1% formic acid in water as mobile phase A and acetonitrile as mobile phase B has been shown to be effective.[7][8]

Q2: Which chromatographic technique is most suitable for separating N-nitroso-desmethyl-diltiazem?

A2: Reversed-phase high-performance liquid chromatography (RP-HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with mass spectrometry (MS/MS) is the most widely used and effective technique for the separation and sensitive detection of N-nitroso-desmethyl-diltiazem.[2][9]

Q3: What type of HPLC column is recommended for this separation?

A3: C18 columns are commonly used and have been demonstrated to provide good separation for N-nitroso-desmethyl-diltiazem and other diltiazem-related impurities.[2][7][8] For example, an Atlantis T3 column has been successfully used.[7][8]

Q4: How can I improve the peak shape of N-nitroso-desmethyl-diltiazem?

A4: Poor peak shape, often seen as tailing, can be addressed by optimizing the mobile phase pH.[1] For a basic compound like N-nitroso-desmethyl-diltiazem, using an acidic mobile phase (e.g., with 0.1% formic acid) helps to ensure it is in a single ionic form, leading to improved peak symmetry.[1][7][8]

Q5: What are the key considerations for sample preparation in nitrosamine (B1359907) analysis?

A5: Robust sample preparation is critical for accurate analysis.[6] Key considerations include ensuring analyte stability, as nitrosamines can be sensitive to light and certain pH conditions, and optimizing extraction efficiency to achieve good recovery from the sample matrix.[6]

Experimental Protocols

LC-MS/MS Method for the Quantification of N-nitroso-desmethyl-diltiazem

This protocol is based on a validated method for the detection and quantification of N-nitroso-desmethyl-diltiazem in diltiazem hydrochloride.[7][8]

Chromatographic Conditions:

• Column: C18 Atlantis T3

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 100% acetonitrile

• Flow Rate: 0.5 mL/min

• Injection Volume: 10 µL

• Run Time: 24 minutes

• Elution: Gradient

Mass Spectrometric Conditions:

• Ionization Mode: Positive Polarity in Multiple Reaction Monitoring (MRM) mode

• Interface Voltage: 1.00 kV

• Focus Voltage: 1.00 kV

• Precursor Ion: 429.90 m/z

• Product Ion: 283.25 m/z

Quantitative Data Summary

The following table summarizes typical mobile phase compositions used for the separation of diltiazem and its related impurities, including N-nitroso-desmethyl-diltiazem.

Stationary Phase	Mobile Phase Composition	Flow Rate (mL/min)	Detection Wavelength (nm)	Reference(s)
C18 Atlantis T3	A: 0.1% formic acid in water B: 100% acetonitrile (Gradient)	0.5	MS/MS	[7][8]
Zorbax RX C8	A: 0.05 M sodium dihydrogen phosphate (B84403) monohydrate buffer (pH 3.0) and methanol (800:200 v/v) B: Acetonitrile	1.0	240	[4][5]
Purospher Star® C18	0.05% (v/v) trifluoroacetic acid aqueous solution and 0.05% (v/v) trifluoroacetic acid methanolic solution (44:56, v/v)	1.0	240	[10]
Inertsil C18	0.1% acetic acid (aqueous) and Acetonitrile (30:70 v/v)	1.0	240	[11]

Workflow for Mobile Phase Optimization

The following diagram illustrates a logical workflow for the optimization of the mobile phase composition for the separation of N-nitroso-desmethyl-diltiazem.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. waters.com [waters.com]
• 10. scielo.br [scielo.br]
• 11. Analytical Characterization of two new related impurities of Diltiazem by High Resolution Mass spectrometry and NMR techniques096 – Oriental Journal of Chemistry [orientjchem.org]

resolving co-eluting peaks in the chromatographic analysis of diltiazem impurities

Welcome to the technical support center for the chromatographic analysis of diltiazem (B1670644) and its impurities. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in resolving common analytical challenges, particularly the co-elution of peaks.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities of Diltiazem that I should be aware of?

A1: The most frequently encountered impurities in diltiazem analysis include process-related impurities and degradation products. Key impurities include N-Desmethyl Diltiazem, Desacetyl Diltiazem, and Diltiazem sulphoxide, along with other related substances designated as Impurity A, B, C, D, E, and F in various pharmacopeias.[1][2] Forced degradation studies under acidic, basic, oxidative, and photolytic conditions can also generate additional impurities that may need to be resolved from the parent drug peak.[3][4][5]

Q2: Which chromatographic technique is most suitable for separating Diltiazem and its impurities?

A2: Reversed-phase high-performance liquid chromatography (RP-HPLC) is the most widely used and effective technique for the separation of diltiazem and its impurities.[6] Several studies have demonstrated successful separation using C18 or C8 columns with a mobile phase typically consisting of an aqueous buffer (e.g., phosphate (B84403) or acetate) and an organic modifier like acetonitrile (B52724) or methanol.[1][6][7] Gradient elution is often employed to effectively resolve a complex mixture of impurities.[1][6][7]

Q3: What are typical starting conditions for an HPLC method to resolve Diltiazem impurities?

A3: A good starting point for method development would be a C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) with a mobile phase gradient.[6] For example, a gradient of a phosphate buffer (pH adjusted) and acetonitrile, at a flow rate of 1.0 mL/min, with UV detection at 240 nm, has been shown to be effective.[1][6][7] The specific buffer, pH, and gradient profile may need to be optimized based on the specific impurities being targeted and the column being used.[6]

Troubleshooting Guide: Resolving Co-eluting Peaks

Co-elution of diltiazem and its impurities is a common challenge in chromatographic analysis. The following guide provides a systematic approach to troubleshooting and resolving these issues.

Issue: Poor resolution between two or more peaks.

This is characterized by peaks that are not baseline separated, leading to inaccurate quantification. The resolution value (Rs) between the critical pair should ideally be greater than 1.5.

References

• 1. Validated gradient stability indicating HPLC method for determining Diltiazem Hydrochloride and related substances in bulk drug and novel tablet formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. jopcr.com [jopcr.com]
• 4. Validation and Uncertainty Estimation of an Ecofriendly and Stability-Indicating HPLC Method for Determination of Diltiazem in Pharmaceutical Preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Quantification of N-nitroso-desmethyl-diltiazem

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the quantification of N-nitroso-desmethyl-diltiazem.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: We are observing poor sensitivity and a low signal-to-noise ratio for N-nitroso-desmethyl-diltiazem in our LC-MS/MS analysis. What are the potential causes and solutions?

A1: Low sensitivity is a common challenge due to the trace levels of this impurity. Here are several factors to investigate:

• Suboptimal Mass Spectrometry (MS) Conditions:

  • Troubleshooting: Ensure that the MS parameters are fully optimized for N-nitroso-desmethyl-diltiazem. This includes the precursor and product ion selection in Multiple Reaction Monitoring (MRM) mode, as well as collision energy, and ion source parameters. For N-nitroso-desmethyl-diltiazem, a precursor ion at m/z 429.90 and a product ion at m/z 283.25 are commonly used.[1][2]

  • Solution: Perform a thorough infusion and optimization of a certified reference standard to determine the most sensitive and specific MRM transitions and instrument settings.

• Matrix Effects:

  • Troubleshooting: The drug product matrix, including the active pharmaceutical ingredient (API), diltiazem (B1670644), and various excipients, can cause ion suppression in the MS source, leading to a reduced signal.[3]

  • Solution:

    • Implement a robust sample preparation procedure to remove as much of the matrix as possible. This may involve solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

    • Utilize a divert valve to direct the high-concentration API peak to waste, preventing it from entering and contaminating the mass spectrometer.[4]

    • Consider the use of an isotopically labeled internal standard to compensate for matrix effects.

• Inadequate Chromatographic Separation:

  • Troubleshooting: Poor peak shape or co-elution with other components can lead to a lower apparent signal.

  • Solution: Optimize the HPLC/UPLC method. This includes evaluating different column chemistries (e.g., C18, Phenyl-Hexyl), mobile phase compositions, and gradient profiles to achieve baseline separation of N-nitroso-desmethyl-diltiazem from the diltiazem peak and other impurities.[1]

Q2: Our recovery of N-nitroso-desmethyl-diltiazem is inconsistent and often below the acceptable range of 70-120%. How can we improve this?

A2: Inconsistent and low recovery is often linked to sample preparation and the physicochemical properties of the analyte.

• Inefficient Extraction:

  • Troubleshooting: The extraction solvent and technique may not be optimal for efficiently recovering the nitrosamine (B1359907) from the sample matrix. Due to the similar chemical properties of N-nitroso-desmethyl-diltiazem and the diltiazem API, extraction can be challenging.[4]

  • Solution: Experiment with different extraction solvents and pH adjustments to improve the partitioning of the nitrosamine into the extraction solvent. A selective extraction approach is often necessary to isolate the impurity from the drug product.[4] Spiked recovery experiments should be conducted to evaluate and optimize the extraction efficiency.[4]

• Analyte Instability:

  • Troubleshooting: N-nitroso compounds can be susceptible to degradation under certain conditions (e.g., exposure to light, high temperatures, or certain pH values). Previous studies on diltiazem and its major metabolite N-desmethyl-diltiazem have shown instability in plasma samples, with decomposition occurring over time.[5]

  • Solution:

    • Minimize sample exposure to light and heat. Use amber vials and keep samples cool.

    • Evaluate the stability of the analyte in the sample matrix and in the final extract by performing stability studies at different temperatures and for varying durations.[5]

    • Ensure the pH of the sample and mobile phase are optimized for stability.

Q3: We are detecting a peak that we suspect is N-nitroso-desmethyl-diltiazem, but we are unsure how to confirm its identity. What should we do?

A3: Peak identification requires a combination of chromatographic and spectrometric evidence.

• Confirmation of Identity:

  • Chromatographic Confirmation:

    • Spike the sample with a certified reference standard of N-nitroso-desmethyl-diltiazem. The peak of interest should increase in intensity without the appearance of a new peak.

  • Mass Spectrometric Confirmation:

    • Acquire full scan and product ion scan data for the peak of interest and compare the fragmentation pattern to that of the certified reference standard.

    • High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition of the molecule, providing a high degree of confidence in its identification.

Q4: What are the key challenges in achieving the required limit of quantification (LOQ) for N-nitroso-desmethyl-diltiazem?

A4: Reaching the low LOQs required by regulatory agencies is a significant hurdle in nitrosamine analysis.[6][7]

• Low Detection Limits:

  • Challenge: Regulatory bodies have set stringent acceptable intake limits for nitrosamine impurities, necessitating highly sensitive analytical methods.[4][7] For N-nitroso-desmethyl-diltiazem, methods need to be sensitive enough to quantify the impurity at parts-per-million (ppm) or even parts-per-billion (ppb) levels relative to the API.[4]

  • Solution:

    • The use of tandem mass spectrometry (LC-MS/MS) is essential for achieving the required sensitivity and selectivity.[6][8]

    • Optimize all aspects of the method, from sample preparation to MS detection, to maximize the signal and minimize noise.

    • Ensure the analytical instrumentation is properly maintained and calibrated.

• In-situ Formation of Nitrosamines:

  • Challenge: There is a risk of artificial formation of nitrosamines during the sample preparation and analysis, which can lead to false-positive results.[3]

  • Solution:

    • Carefully evaluate all reagents and solvents for the presence of residual nitrites or amines.

    • Control the pH and temperature of the sample preparation process to minimize the potential for nitrosation reactions.

    • Consider the use of a nitrosating agent scavenger, such as ascorbic acid or ammonium (B1175870) sulfamate, in the sample diluent, but be aware that this may not be suitable for all methods.

Quantitative Data Summary

The following table summarizes typical performance parameters for a validated LC-MS/MS method for the quantification of N-nitroso-desmethyl-diltiazem.

Parameter	Typical Value	Reference
Linearity Range	0.006 to 5.0 ppm	[4]
Limit of Quantification (LOQ)	0.03 ppm	[4]
Limit of Detection (LOD)	0.006 ppm	[4]
Spiked Recovery	70% to 120%	[4]
Signal-to-Noise (S/N) Ratio at LOD	>80	[4]

Experimental Workflow & Protocols

The following diagram illustrates a typical experimental workflow for the quantification of N-nitroso-desmethyl-diltiazem.

Caption: A typical workflow for the quantification of N-nitroso-desmethyl-diltiazem.

Detailed Experimental Protocol: LC-MS/MS Method

This protocol is a representative example and may require optimization for specific laboratory conditions and instrumentation.

1. Materials and Reagents

• N-nitroso-desmethyl-diltiazem reference standard

• Diltiazem Hydrochloride drug substance/product

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

2. Standard and Sample Preparation

• Standard Stock Solution: Prepare a stock solution of N-nitroso-desmethyl-diltiazem in methanol (e.g., 100 µg/mL).[9]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to construct a calibration curve (e.g., 0.0025 to 0.1 µg/mL).[1][2]

• Sample Solution:

  • Accurately weigh a portion of the powdered diltiazem drug product.

  • Add a suitable extraction solvent (e.g., methanol or a mixture of methanol and water).

  • Vortex or sonicate to ensure complete dissolution of the API and extraction of the impurity.

  • Centrifuge the sample to pelletize insoluble excipients.

  • Filter the supernatant through a 0.22 µm filter before injection.

3. UPLC-MS/MS Conditions

• Chromatographic System: ACQUITY UPLC H-Class Plus System or equivalent.[4]

• Column: Atlantis Premier BEH C18 AX, 100 mm x 2.1 mm, 2.5 µm.[4]

• Mobile Phase A: 0.1% Formic acid in water.[2]

• Mobile Phase B: 100% Acetonitrile.[2]

• Flow Rate: 0.5 mL/min.[2]

• Injection Volume: 10 µL.[2]

• Column Temperature: 30°C.[2]

• Gradient Program: A suitable gradient to separate N-nitroso-desmethyl-diltiazem from diltiazem.

• Mass Spectrometer: Xevo TQ-S Cronos tandem quadrupole mass spectrometer or equivalent.[4]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.[2]

• MRM Transition: Precursor ion at m/z 429.90 and product ion at m/z 283.25.[1][2]

4. Data Analysis and Quantification

• Integrate the peak area for N-nitroso-desmethyl-diltiazem in both the standards and samples.

• Construct a calibration curve by plotting the peak area versus the concentration of the working standards.

• Determine the concentration of N-nitroso-desmethyl-diltiazem in the samples by interpolating their peak areas from the calibration curve.

• Calculate the final concentration of the impurity in the drug product, taking into account the initial sample weight and dilution factors.

This technical support guide is intended to provide general guidance. Specific experimental conditions and troubleshooting steps may vary depending on the instrumentation, reagents, and sample matrix. Always refer to relevant regulatory guidelines and perform appropriate method validation.

References

• 1. A Simple and Rapid Analytical Method to Detect and Quantify the N‐Nitroso Desmethyl Diltiazem Impurity by Liquid Chromatography‐Tandem Mass Spectrometry in Diltiazem Hydrochloride | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. waters.com [waters.com]
• 5. Stability of diltiazem and its metabolites in plasma during storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Overcoming the Challenges of Nitrosamine Analysis - AnalyteGuru [thermofisher.com]
• 8. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

impact of different sample extraction methods on N-nitroso-desmethyl-diltiazem recovery

This technical support center provides guidance for researchers, scientists, and drug development professionals on the extraction of N-nitroso-desmethyl-diltiazem and its parent compound, N-desmethyl-diltiazem, from various sample matrices. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting N-desmethyl-diltiazem from biological matrices?

A1: The most common and effective methods for extracting N-desmethyl-diltiazem from biological samples such as plasma, serum, and urine are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE). Both techniques have been shown to provide good recoveries, with LLE typically yielding around 70-77% and SPE achieving over 75%.[1] The choice between LLE and SPE often depends on the desired level of sample cleanup, laboratory resources, and the specific sample matrix.[1]

Q2: How does pH influence the extraction of N-desmethyl-diltiazem?

A2: As a basic compound, the pH of the sample is a critical factor in the extraction efficiency of N-desmethyl-diltiazem.[1] For LLE, adjusting the sample to a basic pH (typically above its pKa) will neutralize the molecule, making it more soluble in organic extraction solvents and thereby increasing recovery rates.[1] In SPE, pH control of the sample and wash solutions is also important for optimizing the retention and elution of the analyte.[1]

Q3: Are there established extraction methods for N-nitroso-desmethyl-diltiazem?

Q4: What are some key considerations when developing an extraction method for N-nitroso-desmethyl-diltiazem?

A4: When developing an extraction method for N-nitroso-desmethyl-diltiazem, it is important to consider the potential for matrix effects, which can suppress or enhance the analyte signal in mass spectrometry-based analyses. Careful selection of extraction solvents, pH optimization, and the use of appropriate internal standards are crucial. Additionally, due to the potential for N-nitrosamine formation, it is important to avoid sources of nitrosating agents during sample preparation.

Data Summary: Recovery of N-desmethyl-diltiazem and N-nitroso-desmethyl-diltiazem

The following tables summarize the reported recovery rates for N-desmethyl-diltiazem and N-nitroso-desmethyl-diltiazem using different extraction methods.

Table 1: N-desmethyl-diltiazem Recovery from Biological Matrices

Extraction Method	Sample Matrix	Reported Recovery
Liquid-Liquid Extraction (LLE)	Plasma/Serum	69.4% - 76.6%[3]
Solid-Phase Extraction (SPE)	Not Specified	> 75%[1]

Table 2: N-nitroso-desmethyl-diltiazem Recovery from Drug Product

Extraction Method	Sample Matrix	Reported Recovery
Adapted Extraction Approach	Diltiazem (B1670644) Drug Product	70% - 120%[2]
Adapted Extraction Approach	Diltiazem Drug Product	70% - 80%[2]

Experimental Protocols

Detailed Methodology for Liquid-Liquid Extraction (LLE) of N-desmethyl-diltiazem from Serum

This protocol is based on a validated method for the extraction of N-desmethyl-diltiazem from human plasma and is suitable for serum samples.[3]

Materials:

• Serum samples

• Internal standard working solution (e.g., Diltiazem-D4 in methanol)

• Methyl tert-butyl ether (MTBE)

• Mobile phase for reconstitution

• Glass tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Preparation: Thaw frozen serum samples to room temperature and vortex for 10-15 seconds to ensure homogeneity.

• Internal Standard Spiking: In a clean glass tube, add 0.5 mL of the serum sample. Spike with 50 µL of the internal standard working solution. Vortex the mixture for 60 seconds.

• Liquid-Liquid Extraction: Add 2.5 mL of MTBE to the sample mixture. Vortex vigorously for 10 minutes.

• Phase Separation: Centrifuge the sample at 4000 rpm for 5 minutes at 4°C to separate the aqueous and organic layers.

• Solvent Evaporation: Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract with 200 µL of the mobile phase. Vortex briefly to ensure the residue is fully dissolved.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. waters.com [waters.com]
• 3. benchchem.com [benchchem.com]

minimizing in-source fragmentation of N-nitroso-desmethyl-diltiazem in mass spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the in-source fragmentation of N-nitroso-desmethyl-diltiazem during mass spectrometry analysis.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation and why is it a concern for N-nitroso-desmethyl-diltiazem analysis?

A1: In-source fragmentation (ISF) is a process where analyte ions fragment within the ion source of a mass spectrometer, before they reach the mass analyzer.[1][2] This phenomenon occurs in the region between the atmospheric pressure ion source and the high-vacuum mass analyzer, where collisions with neutral gas molecules at elevated voltages can induce fragmentation.[3][4] For N-nitroso compounds like N-nitroso-desmethyl-diltiazem, this is particularly problematic as they are prone to a characteristic loss of the nitroso group (a neutral loss of 30 Da), which can complicate quantification and structural confirmation.[1][5]

Q2: What is the most common in-source fragment observed for N-nitroso-desmethyl-diltiazem?

A2: The most common in-source fragmentation pathway for protonated N-nitroso compounds is the loss of the NO radical, resulting in a fragment ion that is 30 Da lighter than the precursor ion.[1][5] For N-nitroso-desmethyl-diltiazem, this would manifest as a significant ion at [M+H-30]⁺.

Q3: Which ionization technique is commonly used for the analysis of N-nitroso-desmethyl-diltiazem?

A3: Electrospray ionization (ESI) is a widely used and effective ionization technique for the analysis of N-nitroso-desmethyl-diltiazem and other N-nitroso impurities in pharmaceutical products.[1][6] ESI is considered a "soft" ionization technique, which generally minimizes fragmentation compared to harsher methods.[4]

Troubleshooting Guides

Issue: High abundance of the [M+H-30]⁺ fragment ion is observed, leading to a low signal for the parent ion [M+H]⁺ of N-nitroso-desmethyl-diltiazem.

This guide provides a step-by-step approach to diagnose and mitigate excessive in-source fragmentation of N-nitroso-desmethyl-diltiazem.

Step 1: Evaluate and Optimize Ion Source Parameters

The primary cause of in-source fragmentation is excessive energy being applied to the ions in the source. The following parameters are critical to control:

• Cone Voltage / Declustering Potential (DP) / Fragmentor Voltage: This is one of the most influential parameters on in-source fragmentation.[1] A higher cone voltage increases the kinetic energy of the ions, leading to more energetic collisions and greater fragmentation.

  • Troubleshooting Action: Gradually decrease the cone voltage in increments of 5-10 V and monitor the ratio of the fragment ion to the parent ion. The optimal value will provide sufficient signal for the parent ion while minimizing the fragment ion.

• Source Temperature: Higher source temperatures can lead to thermal degradation of the analyte before ionization, contributing to fragmentation.[1][2]

  • Troubleshooting Action: Reduce the source temperature in increments of 10-20 °C to find the lowest temperature that allows for efficient desolvation without causing fragmentation.

Step 2: Assess Mobile Phase Composition

The mobile phase composition can influence the ionization efficiency and the stability of the ions.

• Mobile Phase Additives: The type and concentration of additives can affect ion stability. While formic acid is commonly used to promote protonation, high concentrations can sometimes contribute to a more energetic ionization process.[2][6]

  • Troubleshooting Action: If using a high concentration of formic acid (e.g., >0.1%), try reducing it. Alternatively, consider using a different additive like ammonium (B1175870) formate, which can sometimes provide a softer ionization environment.[6]

Step 3: Review Sample Preparation

The stability of N-nitroso compounds can be affected by the sample matrix and preparation procedure.

• Sample Matrix: Complex matrices can sometimes lead to ion suppression or enhancement effects that may indirectly affect the observed fragmentation.

  • Troubleshooting Action: Ensure that the sample preparation method, such as solid-phase extraction or liquid-liquid extraction, is effectively removing interfering matrix components.[7]

Quantitative Data

Table 1: Illustrative Example of the Effect of Cone Voltage on In-Source Fragmentation of N-nitroso-desmethyl-diltiazem

Cone Voltage (V)	Parent Ion [M+H]⁺ Intensity (counts)	Fragment Ion [M+H-30]⁺ Intensity (counts)	Fragmentation Ratio ([Fragment]/[Parent])
20	950,000	50,000	0.05
30	800,000	200,000	0.25
40	500,000	500,000	1.00
50	200,000	800,000	4.00

This table provides an illustrative example of the expected trend. Actual values will vary depending on the instrument and specific experimental conditions.

Table 2: Summary of LC-MS/MS Parameters from Published Methods for N-nitroso-desmethyl-diltiazem Analysis

Parameter	Method 1[6]	Method 2[7]
LC Column	Acquity HSS T3 (100x2.1) mm 1.8 µm	Atlantis Premier BEH C18 AX, 100 mm X 2.1 mm, 2.5 µm
Mobile Phase A	0.1% Formic acid in water	Not Specified
Mobile Phase B	0.1% Formic acid in methanol (B129727)	Not Specified
Flow Rate	Not Specified	Not Specified
Ionization Mode	ESI Positive	ESI Positive
MRM Transition	426.20 → 170.00	Not Specified

Experimental Protocols

General Protocol for LC-MS/MS Analysis of N-nitroso-desmethyl-diltiazem with Minimized In-Source Fragmentation

This protocol is a general guideline based on published methods and best practices.[6][7] Optimization will be required for specific instrumentation and sample types.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used.[6][7]

  • Mobile Phase: A gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) or methanol (B) is a common choice.[6]

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Column Temperature: Maintain at a stable temperature, e.g., 40 °C.

• Mass Spectrometry Detection:

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

  • Initial Source Parameters (for optimization):

    • Capillary Voltage: 3.0-3.5 kV

    • Cone Voltage (or equivalent): Start with a low value (e.g., 20 V) and optimize as described in the troubleshooting guide.

    • Source Temperature: Start at a lower temperature (e.g., 120 °C) and increase only if necessary for desolvation.

    • Desolvation Gas Flow: Set according to manufacturer's recommendation for the given flow rate.

    • Desolvation Temperature: Typically 350-450 °C.

  • MS/MS Analysis: Use Multiple Reaction Monitoring (MRM) for quantification. The precursor ion will be the [M+H]⁺ of N-nitroso-desmethyl-diltiazem, and the product ion should be a stable fragment (e.g., as reported in the literature, 426.20 → 170.00).[6]

Visualizations

Caption: In-source fragmentation of N-nitroso-desmethyl-diltiazem.

Caption: Workflow for troubleshooting in-source fragmentation.

Caption: Factors influencing in-source fragmentation.

References

• 1. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Avoiding Misannotation of In-Source Fragmentation Products as Cellular Metabolites in Liquid Chromatography–Mass Spectrometry-Based Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. waters.com [waters.com]

improving peak shape and symmetry for N-nitroso-desmethyl-diltiazem in HPLC

{"answer":"### Technical Support Center: Optimizing N-nitroso-desmethyl-diltiazem Analysis

Welcome to the technical support center for the chromatographic analysis of N-nitroso-desmethyl-diltiazem. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist in achieving optimal peak shape and symmetry in High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: My chromatogram for N-nitroso-desmethyl-diltiazem shows significant peak tailing. What are the potential causes and solutions?

Peak tailing, where the latter half of the peak is broader than the front half, is a common issue when analyzing nitrosamines, particularly those with basic properties.[1] The primary cause is often secondary interactions between the analyte and the stationary phase.

Potential Causes & Solutions:

• Secondary Silanol (B1196071) Interactions: N-nitroso-desmethyl-diltiazem can interact with acidic residual silanol groups (Si-OH) on the surface of silica-based stationary phases.[1][2] This secondary retention mechanism causes a portion of the analyte to be retained longer, resulting in a tailing peak.[1][3]

  • Solution 1: Adjust Mobile Phase pH: Lowering the mobile phase pH (typically to a range of 2.5 to 4.0) can protonate the silanol groups, minimizing their interaction with the basic analyte.[1][3] The use of a buffer is crucial for maintaining a consistent pH.[1]

  • Solution 2: Use a Base-Deactivated/End-Capped Column: Modern HPLC columns that are "end-capped" have most residual silanol groups deactivated, reducing the potential for these secondary interactions.[1][2] Columns like the Atlantis™ Premier BEH C18 AX have shown excellent performance for this analysis.[4][5]

  • Solution 3: Add a Competing Base: Introducing a small amount of a competing base, like triethylamine (B128534) (TEA), into the mobile phase can block the active silanol sites, improving peak shape.[4]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[1][2]

  • Solution: Reduce the sample concentration or the injection volume. If the peak shape improves upon dilution, the original injection was likely overloaded.[1]

• Column Contamination or Degradation: Accumulation of contaminants at the head of the column or on the frit can cause peak shape problems.[4]

  • Solution: Flush the column with a strong solvent. If the issue persists, consider replacing the column or using a guard column for protection.[6]

Q2: I'm observing peak fronting for my N-nitroso-desmethyl-diltiazem peak. What could be the cause?

Peak fronting, where the first half of the peak is broader, is less common than tailing for basic compounds but can still occur.

Potential Causes & Solutions:

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is significantly stronger (higher elution strength) than the mobile phase, it can cause the analyte band to spread and lead to fronting.[1]

  • Solution: Whenever possible, dissolve the sample in the mobile phase itself or in a solvent that is weaker or of equivalent strength.[1]

• Column Overload: While often associated with tailing, severe overload can also manifest as fronting under certain conditions.[1]

  • Solution: Dilute the sample or reduce the injection volume.[1]

Q3: The peak for N-nitroso-desmethyl-diltiazem is broad and not sharp. How can I improve it?

Broad peaks can compromise sensitivity and resolution, making accurate quantification difficult.

Potential Causes & Solutions:

• Extra-Column Volume: Excessive volume in the tubing and connections between the injector, column, and detector can cause band broadening.[7]

  • Solution: Minimize tubing length and use tubing with a narrow internal diameter (e.g., 0.005"). Ensure all fittings are properly connected to avoid dead volume.[7][8]

• Suboptimal Flow Rate: A flow rate that is too high or too low can lead to peak broadening.

  • Solution: Optimize the flow rate for your column dimensions and particle size. Published methods often use flow rates between 0.4 and 1.0 mL/min.[6][9]

• Temperature Mismatch: A significant temperature difference between the column and the incoming mobile phase can cause peak distortion.[3]

  • Solution: Use a column thermostat and a mobile phase pre-heater to ensure a stable and uniform temperature.[3]

Troubleshooting Guides

Systematic Approach to Resolving Peak Tailing

This guide provides a logical workflow for diagnosing and fixing peak tailing issues with N-nitroso-desmethyl-diltiazem.

Caption: Troubleshooting workflow for HPLC peak tailing.

Data & Protocols

Table 1: Mobile Phase pH Effect on Peak Symmetry

Adjusting the mobile phase pH is a critical step in optimizing the peak shape for basic compounds like N-nitroso-desmethyl-diltiazem. Lowering the pH suppresses the ionization of residual silanol groups on the column, reducing secondary interactions.[3]

Mobile Phase pH	Expected Tailing Factor (Tf)	Rationale
6.8	> 2.0	At higher pH, silanol groups (pKa ~3.5-4.5) are ionized (Si-O⁻), leading to strong electrostatic interaction with the protonated basic analyte.
4.5	1.5 - 2.0	Closer to the silanol pKa, but still significant potential for interaction and peak tailing.
3.0	1.0 - 1.5	Optimal Range. Silanol groups are largely protonated (Si-OH), minimizing secondary retention and leading to more symmetrical peaks.[1][3]
2.5	1.0 - 1.5	Provides good peak shape but ensure it is within the column's stable pH range to avoid damaging the stationary phase.[4]

Protocol 1: Mobile Phase pH Adjustment

Objective: To prepare a buffered mobile phase at a low pH to suppress silanol ionization and improve peak shape.

Materials:

• HPLC-grade water

• HPLC-grade organic modifier (e.g., acetonitrile (B52724) or methanol)

• Buffer salt (e.g., potassium phosphate (B84403) monobasic or ammonium (B1175870) formate)

• Acid for pH adjustment (e.g., formic acid or phosphoric acid)

Procedure:

• Prepare Aqueous Buffer: Dissolve the appropriate amount of buffer salt in HPLC-grade water to achieve the desired concentration (e.g., 10-25 mM). For example, methods have successfully used 0.1% formic acid in water.[9]

• Adjust pH: Carefully add acid (e.g., formic acid) to the aqueous solution to adjust the pH to the target value (e.g., pH 3.0). Use a calibrated pH meter for accuracy.

• Filter and Mix: Filter the aqueous buffer through a 0.22 µm or 0.45 µm membrane filter to remove particulates.

• Prepare Mobile Phase: Mix the filtered aqueous buffer with the organic modifier in the desired ratio (e.g., 65:35 v/v aqueous:acetonitrile).

• Degas: Degas the final mobile phase using sonication or vacuum filtration before use.

• Equilibrate System: Flush the HPLC system and column with at least 10-20 column volumes of the new mobile phase before injecting the sample to ensure full equilibration.[4]

Protocol 2: Recommended HPLC Starting Conditions

Objective: Provide a robust starting point for the analysis of N-nitroso-desmethyl-diltiazem, based on published methods.[5][9][10]

Parameter	Recommended Condition	Notes
Column	C18, End-Capped (e.g., Atlantis T3, Atlantis Premier BEH C18 AX)	A high-quality, base-deactivated column is crucial. Dimensions like 100 mm x 2.1 mm, 2.5 µm are common.[4][5][9]
Mobile Phase A	0.1% Formic Acid in Water	Provides the low pH needed for good peak shape.
Mobile Phase B	Acetonitrile or Methanol	Acetonitrile is often used.[9]
Gradient	Gradient elution is typical to separate the analyte from the main Diltiazem peak and other impurities.	A starting gradient could be 5-95% B over 15-20 minutes.
Flow Rate	0.4 - 0.7 mL/min	Adjust based on column dimensions and system pressure.
Column Temp.	30 - 40 °C	Maintaining a consistent temperature improves reproducibility.[9]
Injection Vol.	5 - 10 µL	Keep volume low to prevent overload.[9]
Detector	Mass Spectrometer (MS/MS)	Required for the sensitive and specific detection of this genotoxic impurity.[10]

Visualization of the Primary Tailing Mechanism

The following diagram illustrates the chemical interaction responsible for peak tailing of basic analytes on silica-based columns.

Caption: Interaction of protonated analyte with ionized vs. protonated silanols.

References

• 1. benchchem.com [benchchem.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. waters.com [waters.com]
• 6. benchchem.com [benchchem.com]
• 7. agilent.com [agilent.com]
• 8. chromtech.com [chromtech.com]
• 9. researchgate.net [researchgate.net]
• 10. A Simple and Rapid Analytical Method to Detect and Quantify the N‐Nitroso Desmethyl Diltiazem Impurity by Liquid Chromatography‐Tandem Mass Spectrometry in Diltiazem Hydrochloride | Semantic Scholar [semanticscholar.org]

addressing variability in analytical results for N-nitroso-desmethyl-diltiazem

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analytical testing of N-nitroso-desmethyl-diltiazem.

Frequently Asked Questions (FAQs)

Q1: We are observing high variability in our analytical results for N-nitroso-desmethyl-diltiazem. What are the common causes?

High variability in the quantification of N-nitroso-desmethyl-diltiazem can stem from several factors throughout the analytical workflow. Key areas to investigate include sample preparation, chromatographic conditions, and instrument sensitivity. Inconsistent sample extraction can lead to variable recovery of the analyte. Additionally, the stability of nitrosamines can be a concern, and degradation during sample preparation can introduce variability.[1] Matrix effects from the diltiazem (B1670644) drug product can also suppress or enhance the analyte signal, leading to inconsistent results.[2]

Q2: Our method is suffering from low sensitivity, and we are struggling to achieve the required limit of quantification (LOQ). How can we improve it?

Achieving low detection limits for nitrosamine (B1359907) impurities is a common challenge due to their low acceptable intake thresholds.[3] To enhance sensitivity, focus on optimizing both the sample preparation and the LC-MS/MS parameters. Employing a sample extraction technique that concentrates the analyte, such as solid-phase extraction (SPE), can be effective.[4] In the LC-MS/MS method, ensure that the mass spectrometer is operating in a highly sensitive mode like Multiple Reaction Monitoring (MRM).[5] Optimization of ionization source parameters is also critical. For instance, a Heated Electrospray Ionization (HESI) source has been used effectively for nitrosamine analysis.[6]

Q3: We are seeing poor peak shape (tailing) for the N-nitroso-desmethyl-diltiazem peak. What is the likely cause and how can we fix it?

Peak tailing for basic compounds like N-nitroso-desmethyl-diltiazem in reversed-phase HPLC is often caused by secondary interactions between the positively charged analyte and negatively charged silanol (B1196071) groups on the silica-based column.[7] To mitigate this, ensure the mobile phase pH is low enough (e.g., pH 2.5-4.0) to keep the analyte fully protonated and suppress the ionization of silanol groups.[7] Using a base-deactivated column with end-capping can also significantly improve peak shape.[8]

Q4: How can we minimize the risk of artificially forming N-nitroso-desmethyl-diltiazem during our analysis?

Artifactual formation of nitrosamines during sample preparation and analysis is a significant concern.[2] This can occur if nitrosating agents are present in the sample matrix or analytical reagents. To prevent this, it is recommended to use nitrosation inhibitors, such as ascorbic acid or sulfamic acid, during sample preparation.[2] It is also crucial to control the temperature during sample processing, as elevated temperatures can promote nitrosamine formation.[9]

Q5: We are having difficulty chromatographically separating N-nitroso-desmethyl-diltiazem from the parent drug, diltiazem. What strategies can we employ?

Co-elution with the active pharmaceutical ingredient (API) can lead to ion suppression and inaccurate quantification. To improve separation, optimization of the chromatographic method is key. This can involve adjusting the gradient profile of the mobile phase, or evaluating different stationary phases. For example, an Atlantis™ Premier BEH C18 AX column has been shown to provide good separation of N-nitroso-desmethyl-diltiazem from diltiazem. A useful technique to prevent matrix effects from a closely eluting API is to use a divert valve to direct the API peak to waste, thus avoiding contamination of the mass spectrometer.

Troubleshooting Guides

Issue: Low or Inconsistent Analyte Recovery

Low or inconsistent recovery is a frequent issue in nitrosamine analysis, often linked to the sample preparation process. The similar chemical properties of the nitrosamine impurity and the drug substance can pose a challenge.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low analyte recovery.

Potential Solutions

• Optimize Extraction: An extraction-based approach is often necessary to achieve good recovery (70-120%). Liquid-liquid extraction (LLE) is a common technique, but solid-phase extraction (SPE) may offer better cleanup and concentration.[4][10]

• pH Control: Maintain a neutral to slightly acidic pH during extraction to prevent degradation of the nitrosamine.[10]

• Internal Standard: Use an isotopically labeled internal standard to compensate for variability in extraction and instrument response.

Issue: Matrix Effects Leading to Inaccurate Quantification

Matrix effects, such as ion suppression or enhancement, are a major challenge in LC-MS/MS analysis of trace impurities in a drug product matrix.[2]

Logic Diagram for Addressing Matrix Effects

Caption: Logic diagram for mitigating matrix effects.

Potential Solutions

• Chromatographic Separation: As a first step, optimize the chromatography to separate the analyte from interfering matrix components.[2]

• Divert Valve: If the API is causing suppression, use a divert valve to send the high-concentration API peak to waste.

• Sample Preparation: More rigorous sample preparation techniques like SPE can help remove interfering matrix components.[4]

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is free of the analyte to compensate for consistent matrix effects.

Experimental Protocols

LC-MS/MS Method for N-nitroso-desmethyl-diltiazem

This protocol is a composite based on published methods.[5][6]

1. Sample Preparation (Extraction from Drug Product)

• Weigh and transfer a powdered sample of the diltiazem drug product into a suitable centrifuge tube.

• Add an appropriate extraction solvent (e.g., a mixture of organic solvent and aqueous buffer).

• Vortex or sonicate to ensure complete dissolution of the analyte.

• Centrifuge to pellet the excipients.

• Transfer the supernatant to a clean tube for analysis. For cleaner samples, an SPE step can be incorporated here.

2. Chromatographic Conditions

Parameter	Recommended Setting
Column	Atlantis Premier BEH C18 AX, 100 mm x 2.1 mm, 2.5 µm or C18 Atlantis T3[5][6]
Mobile Phase A	0.1% Formic acid in water[5][6]
Mobile Phase B	Acetonitrile[5] or Methanol[6]
Flow Rate	0.5 mL/min[5][6]
Injection Volume	10 µL[5][6]
Column Temperature	30-40°C
Gradient	Optimized for separation of N-nitroso-desmethyl-diltiazem from diltiazem and other impurities.

3. Mass Spectrometry Conditions

Parameter	Recommended Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	429.90[5][6]
Product Ion (m/z)	283.25[5][6]
Interface Voltage	1.00 kV[5][6]

Data Presentation

Summary of Method Performance

The following table summarizes typical performance characteristics for a validated LC-MS/MS method for N-nitroso-desmethyl-diltiazem.

Parameter	Typical Value	Reference
Linearity Range	0.006 to 5.0 ppm
Limit of Quantification (LOQ)	0.03 ppm
Limit of Detection (LOD)	0.006 ppm
Spiked Recovery	70 to 120%
Linearity (µg/mL)	0.0025–0.1 µg/mL	[5][6]

Signaling Pathway/Workflow Diagram

Caption: General analytical workflow.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. theanalyticalscientist.com [theanalyticalscientist.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. A Simple and Rapid Analytical Method to Detect and Quantify the N‐Nitroso Desmethyl Diltiazem Impurity by Liquid Chromatography‐Tandem Mass Spectrometry in Diltiazem Hydrochloride | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pmda.go.jp [pmda.go.jp]
• 10. resolvemass.ca [resolvemass.ca]

Reference Data & Comparative Studies

A Comparative Guide to Inter-Laboratory Analysis of N-Nitroso-Desmethyl-Diltiazem

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification of N-nitroso-desmethyl-diltiazem, a potential genotoxic impurity in diltiazem (B1670644) drug products. In the absence of a formal, publicly available inter-laboratory comparison study for this specific nitrosamine (B1359907), this document synthesizes data from validated, high-sensitivity methods to present a simulated inter-laboratory performance comparison. The aim is to guide laboratories in method selection, validation, and performance benchmarking.

The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects.[1][2][3] Regulatory bodies worldwide require stringent control and monitoring of these impurities, necessitating highly sensitive and robust analytical methods.[3][4][5][6] Inter-laboratory comparison studies are crucial for assessing the reproducibility and reliability of analytical procedures across different testing sites, ensuring consistent quality and safety of pharmaceutical products.[4][7] While general studies on other nitrosamines have demonstrated the capability of mass spectrometry-based techniques, variability in sample preparation and execution can impact results.[4][7][8]

This guide focuses on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods, which have become the gold standard for trace-level nitrosamine analysis due to their high sensitivity and specificity.[6]

Data Presentation: Comparison of Analytical Method Performance

The following table summarizes the performance characteristics of two representative LC-MS/MS methods for the analysis of N-nitroso-desmethyl-diltiazem, designated here as Method A and Method B for comparative purposes.

Parameter	Method A	Method B
Instrumentation	ACQUITY UPLC H-Class Plus with Xevo TQ-S Cronos MS	Not Specified, LC-MS/MS
Column	Atlantis Premier BEH C18 AX, 100 x 2.1 mm, 2.5 µm	C18 Atlantis T3, size not specified
Mobile Phase A	Not Specified	0.1% Formic Acid in Water
Mobile Phase B	Not Specified	100% Acetonitrile (B52724)
Flow Rate	Not Specified	0.5 mL/min
Injection Volume	Not Specified	10 µL
Run Time	Not Specified	24 min
Ionization Mode	Not Specified, likely ESI Positive	Positive Polarity ESI
MRM Transition (m/z)	Not Specified	429.90 → 283.25
Limit of Detection (LOD)	0.006 ppm	Not explicitly stated, linearity starts at 0.0025 µg/mL
Limit of Quantitation (LOQ)	0.03 ppm	0.02 ppm (as per one source), linearity range suggests ~0.0025 µg/mL
Linearity Range	0.006 to 5.0 ppm	0.0025–0.1 µg/mL
Accuracy (Recovery)	70-120%	Within acceptable limits as per ICH guidelines
Precision	Not Specified	Within acceptable limits as per ICH guidelines

Note: Data is synthesized from multiple sources describing similar methodologies.[1][2][5]

Experimental Protocols

Detailed methodologies for the two compared analytical approaches are provided below. These protocols are based on published and validated methods for the detection of N-nitroso-desmethyl-diltiazem.[1][2][5]

Method A: High-Sensitivity UPLC-MS/MS [5]

This method is designed for robust and sensitive quantification of N-nitroso-desmethyl-diltiazem impurity in the diltiazem drug product.

• Sample Preparation:

  • Accurately weigh and dissolve the diltiazem drug product sample in a suitable solvent.

  • Perform a sample extraction to isolate the impurity from the active pharmaceutical ingredient (API) and excipients. This is crucial for achieving good recovery (typically between 70-120%).

  • The final extract is diluted as necessary and transferred to an autosampler vial for analysis.

• Chromatographic Conditions:

  • System: ACQUITY UPLC H-Class Plus System.

  • Column: Atlantis Premier BEH C18 AX, 100 mm x 2.1 mm, 2.5 µm.

  • Mobile Phase: A gradient elution is typically used, involving an aqueous phase (e.g., water with a formic acid modifier) and an organic phase (e.g., acetonitrile or methanol).

  • Flow Rate and Temperature: Optimized to achieve good separation between the N-nitroso impurity and the diltiazem peak.

• Mass Spectrometry Conditions:

  • System: Xevo TQ-S Cronos Tandem Quadrupole Mass Spectrometer.

  • Ionization: Electrospray Ionization (ESI), likely in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) to ensure specificity and sensitivity. The specific precursor and product ions for N-nitroso-desmethyl-diltiazem are monitored.

  • Data Analysis: Quantification is performed by comparing the analyte peak area to a calibration curve prepared with certified reference standards.

Method B: Rapid LC-MS/MS [1][2]

This method provides a rapid and efficient separation and quantification of N-nitroso-desmethyl-diltiazem.

• Sample Preparation:

  • Prepare standard solutions of N-nitroso-desmethyl-diltiazem in a suitable diluent.

  • Prepare sample solutions of the diltiazem hydrochloride drug substance or product by dissolving in the diluent.

  • Filter the solutions prior to injection.

• Chromatographic Conditions:

  • Column: C18 Atlantis T3 column.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 100% Acetonitrile.

  • Gradient: A gradient elution program is used to achieve separation within the 24-minute run time.

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry Conditions:

  • Ionization: Positive Polarity Electrospray Ionization.

  • Interface Voltage: 1.00 kV.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition: Precursor ion at m/z 429.90 and product ion at m/z 283.25.

  • Data Analysis: A calibration curve is constructed by plotting the peak area against the concentration of the standards. The concentration in the sample is determined from this curve.

Mandatory Visualizations

The following diagrams illustrate the logical workflow of an inter-laboratory comparison study and the general signaling pathway for nitrosamine-induced DNA damage.

Caption: Workflow for a typical inter-laboratory comparison study.

Caption: Simplified pathway of nitrosamine-induced genotoxicity.

References

• 1. A Simple and Rapid Analytical Method to Detect and Quantify the N‐Nitroso Desmethyl Diltiazem Impurity by Liquid Chromatography‐Tandem Mass Spectrometry in Diltiazem Hydrochloride | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Nitrosamine Impurities - Eurofins Scientific [eurofins.com]
• 4. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 5. waters.com [waters.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Inter-Laboratory Study on Nitrosamine quantitation -Analytical Performance - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to LC-MS/MS and HPLC Methods for the Quantification of N-Nitroso-Desmethyl-Diltiazem

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. Regulatory bodies worldwide mandate strict control over these impurities, necessitating the development and validation of highly sensitive and specific analytical methods. N-nitroso-desmethyl-diltiazem is a potential nitrosamine (B1359907) impurity in diltiazem (B1670644) drug products. This guide provides an objective comparison of two common analytical techniques, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography (HPLC) with UV detection, for the quantification of this specific impurity.

Quantitative Performance Comparison

The choice of analytical methodology is often dictated by the required sensitivity, selectivity, and the nature of the drug product matrix. LC-MS/MS is renowned for its high sensitivity and specificity, making it ideal for trace-level impurity analysis. While HPLC with UV detection is a more common and less expensive technique, it may lack the sensitivity required for detecting nitrosamines at the stringent regulatory limits.

Below is a summary of typical performance characteristics for both methods.

Parameter	LC-MS/MS	HPLC with UV Detection
Limit of Detection (LOD)	0.006 ppm	~3-5 ppm (estimated)
Limit of Quantification (LOQ)	0.03 ppm	~10-20 ppm (estimated)
Linearity Range	0.006 - 5.0 ppm	~10 - 1000 ng/mL
Accuracy (% Recovery)	70 - 120%	83.3 - 101.8%
Precision (%RSD)	< 15%	< 5%

Experimental Protocols

LC-MS/MS Method for N-Nitroso-Desmethyl-Diltiazem

This protocol is based on established methods for the analysis of N-nitroso-desmethyl-diltiazem in diltiazem drug products.

1. Sample Preparation:

• Accurately weigh and transfer a portion of the diltiazem drug product into a suitable volumetric flask.

• Add a diluent (e.g., 80:20 water/methanol) and sonicate to dissolve the sample.

• Allow the solution to reach room temperature and dilute to the mark with the diluent.

• Filter the sample solution through a 0.22 µm syringe filter before injection.

2. Chromatographic Conditions:

• Chromatographic System: UPLC™ System coupled with a tandem quadrupole mass spectrometer.

• Column: Atlantis™ Premier BEH™ C18 AX, 100 mm X 2.1 mm, 2.5 µm.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 5 µL.

• Gradient Program:

  Time (min)	%A	%B
  0.0	95	5
  2.0	95	5
  15.0	20	80
  20.0	20	80
  22.0	95	5

  | 25.0 | 95 | 5 |

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transition: m/z 426.2 → 170.0.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

• Cone Gas Flow: 150 L/hr.

• Desolvation Gas Flow: 800 L/hr.

Representative HPLC-UV Method for N-Nitroso-Desmethyl-Diltiazem

As there is limited specific literature on HPLC-UV methods for N-nitroso-desmethyl-diltiazem, this protocol is a representative method adapted from general nitrosamine impurity analysis procedures.

1. Sample Preparation:

• Accurately weigh and transfer a portion of the diltiazem drug product into a suitable volumetric flask.

• Add a diluent (e.g., water:methanol, 60:40 v/v) and sonicate to dissolve the sample.

• Allow the solution to reach room temperature and dilute to the mark with the diluent.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

2. Chromatographic Conditions:

• Chromatographic System: High-Performance Liquid Chromatography (HPLC) system with a UV or Photodiode Array (PDA) detector.

• Column: XSelect™ HSS T3, 250 mm x 4.6 mm, 5.0 µm, or equivalent C18 column.

• Mobile Phase A: Water.

• Mobile Phase B: Methanol.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

• Isocratic Elution: Water:Methanol (60:40 v/v).

• Run Time: 30 minutes.

3. Detection:

• Wavelength: 230-250 nm.

Method Cross-Validation Workflow

Cross-validation of analytical methods is a critical step to ensure the reliability and comparability of results obtained from different analytical techniques. This process is essential when transferring a method between laboratories or when comparing a new method to an existing one.

A generalized workflow for the cross-validation of two analytical methods.

Discussion and Recommendations

The selection between LC-MS/MS and HPLC for the analysis of N-nitroso-desmethyl-diltiazem is contingent upon the specific analytical requirements.

• LC-MS/MS is unequivocally the superior technique for the trace-level quantification of nitrosamine impurities. Its high sensitivity and selectivity, achieved through Multiple Reaction Monitoring (MRM), are essential for meeting the stringent regulatory limits for these potentially carcinogenic compounds. The method provides unambiguous identification and quantification, minimizing the risk of interference from the drug matrix.

• HPLC with UV detection , while a robust and widely accessible technique, generally lacks the sensitivity required for the routine monitoring of nitrosamine impurities at the levels mandated by regulatory agencies. The estimated limits of detection and quantification for an HPLC-UV method are significantly higher than those achievable by LC-MS/MS. However, it could potentially be used as a screening tool for higher levels of the impurity or in situations where LC-MS/MS is not available, provided the method is thoroughly validated to demonstrate sufficient sensitivity for its intended purpose.

For ensuring patient safety and regulatory compliance, the use of a validated LC-MS/MS method is strongly recommended for the routine analysis of N-nitroso-desmethyl-diltiazem in diltiazem drug products.

Comparative Analysis of Sample Extraction Techniques for N-nitroso-desmethyl-diltiazem Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate and sensitive quantification of N-nitroso-desmethyl-diltiazem, a potential genotoxic impurity, is critical for ensuring the safety and regulatory compliance of diltiazem (B1670644) drug products.[1][2] The selection of an appropriate sample extraction technique is a pivotal step in the analytical workflow, profoundly influencing the reliability, sensitivity, and efficiency of subsequent analysis by methods such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This guide provides an objective comparison of common sample extraction methodologies—Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Protein Precipitation (PPT)—for the isolation of N-nitroso-desmethyl-diltiazem from various matrices. The discussion is supported by experimental protocols and performance data to aid researchers in selecting the optimal technique for their specific analytical needs.

General Analytical Workflow

All extraction techniques are part of a larger analytical process that prepares a sample for instrumental analysis. The typical workflow involves sample preparation, extraction of the analyte, and finally, detection and quantification.

Caption: High-level overview of the analytical workflow for N-nitroso-desmethyl-diltiazem.

Comparative Performance of Extraction Techniques

The choice of an extraction method involves a trade-off between recovery, purity, speed, and cost. The following table summarizes available performance data for different techniques. It is important to note that direct comparative studies for N-nitroso-desmethyl-diltiazem are limited, and some data is extrapolated from its precursor, N-desmethyl diltiazem.

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)	Protein Precipitation (PPT)
Analyte	N-desmethyl diltiazem	N-nitroso-desmethyl-diltiazem	Not Available
Matrix	Serum/Plasma[3]	Drug Product	Not Available
Mean Recovery	69.4% - 76.6%[3]	70% - 120%	Requires experimental determination
LLOQ	0.24 ng/mL[3]	0.03 ppm (~30 ng/mL)	Requires experimental determination
Selectivity	High	Very High	Low to Moderate
Throughput	Moderate	Moderate (Can be automated)	High
Cost per Sample	Low to Moderate	High	Low

Method 1: Liquid-Liquid Extraction (LLE)

LLE is a classic technique that separates analytes based on their differential solubility in two immiscible liquid phases, typically an aqueous sample and an organic solvent. It is effective at removing non-soluble matrix components like proteins and salts.

Caption: Detailed workflow for Liquid-Liquid Extraction (LLE).

Experimental Protocol (LLE)

This protocol is adapted from a validated method for the extraction of N-desmethyl diltiazem from serum.[3]

• Sample Preparation: In a clean glass tube, add 0.5 mL of serum sample.

• Internal Standard Spiking: Add 50 µL of the internal standard working solution (e.g., Diltiazem-D4). Vortex the mixture for 60 seconds.[3]

• Extraction: Add 2.5 mL of methyl tert-butyl ether to the sample. Vortex vigorously for 10 minutes to ensure thorough extraction.[3]

• Phase Separation: Centrifuge the sample at 4000 rpm for 5 minutes to separate the aqueous and organic layers.[3]

• Collection: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.[3]

• Reconstitution: Reconstitute the dried residue with 200 µL of the initial mobile phase for LC-MS/MS analysis and vortex briefly.[3]

• Analysis: Transfer the reconstituted sample to an autosampler vial for injection.

Method 2: Solid-Phase Extraction (SPE)

SPE is a chromatographic technique used to isolate analytes from a complex matrix by retaining them on a solid sorbent. It provides superior selectivity and results in cleaner extracts compared to LLE and PPT by effectively removing interfering matrix components.[4]

Caption: Step-by-step workflow for Solid-Phase Extraction (SPE).

Experimental Protocol (SPE)

This protocol is a generalized procedure based on methods for extracting diltiazem metabolites from biological fluids and may require optimization.[4][5]

• Sample Pre-treatment: Centrifuge the sample (e.g., plasma, urine) to remove particulates. Dilute 1 mL of the supernatant with 1 mL of a suitable buffer (e.g., 0.1 M phosphate (B84403) buffer, pH 6.0) to normalize pH.[4]

• Cartridge Conditioning: Condition a mixed-mode or C18 SPE cartridge by passing 3 mL of methanol, followed by 3 mL of water.[4][5]

• Cartridge Equilibration: Equilibrate the cartridge by passing 3 mL of the sample buffer (e.g., 0.1 M phosphate buffer).[4]

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a slow, consistent flow rate (approx. 1-2 mL/min).[4]

• Washing: Wash the cartridge with 3 mL of ultrapure water to remove hydrophilic interferences.[4]

• Elution: Elute the analyte using a suitable organic solvent. For basic compounds like diltiazem metabolites, this is often 3 mL of methanol containing a small percentage of a base (e.g., 2-5% ammonium (B1175870) hydroxide) to neutralize ionic interactions.[4]

• Evaporation & Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in the mobile phase for analysis.[4][5]

Method 3: Protein Precipitation (PPT)

PPT is the simplest and fastest method for sample preparation of plasma or serum. It involves adding a water-miscible organic solvent (e.g., acetonitrile) to the sample, which denatures and precipitates the proteins. The analyte of interest remains in the supernatant. While rapid, this method is the least selective and may result in significant matrix effects due to the co-extraction of phospholipids (B1166683) and other endogenous components.

Caption: General workflow for Protein Precipitation (PPT).

Experimental Protocol (PPT)

This is a generalized protocol and should be optimized for the specific application.

• Sample Preparation: Aliquot 200 µL of plasma or serum into a microcentrifuge tube.

• Precipitation: Add a cold organic solvent, typically acetonitrile containing the internal standard, at a ratio of 3:1 (solvent:sample), e.g., 600 µL.

• Mixing: Vortex the mixture vigorously for 1-2 minutes to ensure complete protein precipitation.

• Centrifugation: Centrifuge at high speed (e.g., >10,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Collection: Carefully collect the supernatant and transfer it to an autosampler vial for direct injection or for evaporation and reconstitution if further concentration is needed.

Discussion and Recommendations

The optimal extraction technique for N-nitroso-desmethyl-diltiazem depends heavily on the analytical objective.

• Solid-Phase Extraction (SPE) is the recommended method for applications requiring the highest sensitivity and accuracy, such as regulatory submissions or detailed pharmacokinetic studies. Its superior clean-up capabilities minimize matrix effects, leading to more robust and reproducible results. Although it has a higher cost and is more labor-intensive, the process can be automated for higher throughput.

• Liquid-Liquid Extraction (LLE) offers a good balance between sample cleanliness, recovery, and cost.[3] It is a reliable technique for many research and development applications where the extreme sensitivity of SPE is not required. It effectively removes the bulk of matrix interferences and is a significant improvement over PPT.

• Protein Precipitation (PPT) is best suited for high-throughput screening or early-stage discovery studies where speed is more critical than ultimate sensitivity. Its primary advantage is its simplicity and speed. However, researchers must be cautious of potential ion suppression or enhancement (matrix effects) in the LC-MS/MS analysis, which can compromise data quality. The use of a stable isotope-labeled internal standard is highly recommended to compensate for these effects.

References

• 1. researchgate.net [researchgate.net]
• 2. A Simple and Rapid Analytical Method to Detect and Quantify the N‐Nitroso Desmethyl Diltiazem Impurity by Liquid Chromatography‐Tandem Mass Spectrometry in Diltiazem Hydrochloride | Semantic Scholar [semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Determination of diltiazem and its main metabolites in human plasma by automated solid-phase extraction and high-performance liquid chromatography: a new method overcoming instability of the compounds and interference problems - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Showdown: Choosing the Right Mass Spectrometer for N-nitroso-desmethyl-diltiazem Analysis

A detailed comparison of tandem quadrupole and high-resolution mass spectrometry for the quantification of a critical nitrosamine (B1359907) impurity.

For researchers, scientists, and drug development professionals tasked with the critical analysis of N-nitroso-desmethyl-diltiazem, a potential genotoxic impurity in diltiazem (B1670644) drug products, selecting the optimal analytical instrumentation is paramount. This guide provides a comprehensive performance comparison of various mass spectrometry platforms, supported by experimental data, to aid in this crucial decision-making process. We delve into the capabilities of tandem quadrupole and high-resolution mass spectrometry (HRMS) systems, offering insights into their respective strengths for the sensitive and reliable quantification of this specific Nitrosamine Drug Substance Related Impurity (NDSRI).

Executive Summary: Tandem Quadrupoles for Targeted Quantification vs. High-Resolution MS for Confident Identification

The analysis of N-nitroso-desmethyl-diltiazem demands high sensitivity and specificity to meet stringent regulatory requirements. Tandem quadrupole mass spectrometers, operating in Multiple Reaction Monitoring (MRM) mode, have established themselves as the gold standard for targeted quantification due to their exceptional sensitivity and robustness.[1] Conversely, high-resolution mass spectrometry, including Orbitrap and Quadrupole Time-of-Flight (Q-TOF) technologies, provides the advantage of high mass accuracy and resolving power. This is invaluable for the unambiguous identification of impurities, retrospective data analysis, and minimizing the risk of false positives, a critical consideration in regulated environments.[2][3]

Performance Comparison: A Data-Driven Overview

The following table summarizes the quantitative performance of different mass spectrometers for the analysis of N-nitroso-desmethyl-diltiazem and other relevant nitrosamine impurities. It is important to note that a direct head-to-head comparison for N-nitroso-desmethyl-diltiazem across all instrument types from a single study is not publicly available. Therefore, data from various sources, including manufacturer application notes and peer-reviewed literature, have been compiled. While conditions may vary, this table provides a valuable snapshot of the expected performance.

Mass Spectrometer	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (R²)	Reference
Tandem Quadrupole
Waters Xevo TQ-S Cronos	N-nitroso-desmethyl-diltiazem	0.006 ppm	0.03 ppm	>0.99 (0.006 to 5.0 ppm)	[4]
Agilent 6475A LC/TQ	N-nitroso-desmethyl-diphenhydramine	0.01 ppm (0.05 ng/mL)	0.02 ppm (0.1 ng/mL)	>0.999 (0.05 to 10 ng/mL)
Sciex 7500 System	N-nitroso-desmethyl-orphenadrine	-	2.5 pg/mL	>0.999 (2.5 to 10000 pg/mL)	[5]
Unspecified Triple Quadrupole	N-nitroso-desmethyl-diltiazem	-	-	>0.99 (0.0025 to 0.1 µg/mL)	[1]
High-Resolution Mass Spectrometry
Thermo Scientific Orbitrap Exploris 120	9 Nitrosamines (general)	-	0.017 ppm (lowest)	>0.99	[6]
Thermo Scientific Q Exactive Plus Orbitrap	16 Nitrosamines (general)	-	-	>0.99 (0.3 to 50 ng/mL)
GC-Orbitrap MS	16 Nitrosamines (general)	0.8–2.5 ng/g	2.8–7.6 ng/g	>0.995 (0.25 to 10 ng/mL)

Experimental Protocols: A Closer Look at the Methodologies

Detailed experimental protocols are crucial for replicating and comparing results. Below are representative methodologies for the analysis of N-nitroso-desmethyl-diltiazem and other nitrosamines on different mass spectrometry platforms.

Tandem Quadrupole Methodology (Waters Xevo TQ-S Cronos)

This method is specifically for the analysis of N-nitroso-desmethyl-diltiazem in a diltiazem drug product.[4]

• Sample Preparation: The drug product is extracted to isolate the impurity. Spiked recovery was reported to be within 70% to 120%.[4]

• Liquid Chromatography:

  • System: ACQUITY UPLC H-Class Plus System

  • Column: Atlantis™ Premier BEH™ C18 AX, 100 mm x 2.1 mm, 2.5 µm[4]

  • Mobile Phase: A gradient of aqueous and organic solvents, typically with a formic acid modifier to improve ionization.

  • Flow Rate: Not specified.

• Mass Spectrometry:

  • Instrument: Xevo TQ-S Cronos Tandem Quadrupole Mass Spectrometer[4]

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion transition for N-nitroso-desmethyl-diltiazem is monitored for quantification.

  • RADAR Mode: This instrument features a RADAR mode that allows for simultaneous acquisition of full scan MS and MRM data, which can aid in method development and understanding sample complexity.

High-Resolution Mass Spectrometry Methodology (Thermo Scientific Orbitrap Exploris 120)

This is a general method for the analysis of various nitrosamine impurities.[6]

• Sample Preparation: Varies depending on the drug product matrix. For ranitidine, a spike and recovery sample preparation was used.

• Liquid Chromatography:

  • System: Thermo Scientific Vanquish UHPLC system[6]

  • Column: Acclaim Polar Advantage II column (2.1 × 100 mm, 2.2 µm)[6]

  • Mobile Phase: A gradient of water and methanol, both containing 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

• Mass Spectrometry:

  • Instrument: Thermo Scientific Orbitrap Exploris 120 mass spectrometer[6]

  • Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI), which showed superior sensitivity for some nitrosamines compared to ESI.[6]

  • Acquisition Mode: Targeted Single Ion Monitoring (tSIM) and/or parallel reaction monitoring (PRM) at a resolution of up to 120,000.[6] High resolution allows for the separation of isobaric interferences.[6]

Visualizing the Process and Comparison

To better illustrate the analytical workflow and the basis for comparison, the following diagrams are provided.

Caption: A typical experimental workflow for the analysis of N-nitroso-desmethyl-diltiazem.

Caption: Logical relationship of mass spectrometer types to key performance parameters and applications.

Conclusion: Selecting the Right Tool for the Job

The choice between a tandem quadrupole and a high-resolution mass spectrometer for the analysis of N-nitroso-desmethyl-diltiazem depends on the specific needs of the laboratory.

• For routine quality control and high-throughput screening environments where the primary goal is the sensitive and robust quantification of a known target compound, a tandem quadrupole mass spectrometer is the instrument of choice. Its high sensitivity ensures detection at the low levels required by regulatory agencies.

• For research, development, and in-depth impurity profiling , a high-resolution mass spectrometer (Orbitrap or Q-TOF) offers significant advantages. The ability to obtain high-resolution, accurate-mass data provides a higher degree of confidence in the identification of N-nitroso-desmethyl-diltiazem and allows for the simultaneous screening for other potential unknown impurities. This capability is crucial for risk assessment and ensuring the overall safety of the drug product.

Ultimately, a hybrid approach, utilizing HRMS for method development and initial impurity identification, followed by the transfer to a robust tandem quadrupole method for routine QC, can provide a comprehensive and efficient strategy for managing the risks associated with nitrosamine impurities.

References

• 1. researchgate.net [researchgate.net]
• 2. fda.gov [fda.gov]
• 3. Which Way to Go? Navigating the Choices for Nitrosamine Analysis - AnalyteGuru [thermofisher.com]
• 4. waters.com [waters.com]
• 5. sciex.com [sciex.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]

A Comparative Guide to Analytical Methods for Nitrosamine Impurity Detection in Diltiazem

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern due to their potential carcinogenic effects. Regulatory bodies worldwide have stringent requirements for monitoring and controlling these impurities in active pharmaceutical ingredients (APIs) and drug products. This guide provides a comparative overview of analytical methodologies for the validation of a method for multiple nitrosamine impurities in diltiazem (B1670644), with a focus on the N-nitroso-N-desmethyl diltiazem (NDSMD) impurity.

Comparison of Analytical Techniques

The primary analytical techniques for the detection and quantification of nitrosamine impurities are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). LC-MS/MS is generally considered the gold standard for nitrosamine analysis due to its high sensitivity and selectivity, making it suitable for detecting the trace levels of these impurities.[1][2] GC-MS is a robust technique, particularly for volatile nitrosamines, while HPLC-UV offers a more accessible but less sensitive option.[1][3]

Performance Characteristics

Parameter	LC-MS/MS Method 1 for NDSMD in Diltiazem [4]	LC-MS/MS Method 2 for NDSMD in Diltiazem [5]	Typical GC-MS/MS for Volatile Nitrosamines [1][6]	Typical HPLC-UV for Nitrosamines [3]
Limit of Detection (LOD)	0.006 ppm	Not explicitly stated, but linearity starts at 0.0025 µg/mL	< 3 ppb	10-20 ng/mL
Limit of Quantification (LOQ)	0.03 ppm	0.08 µg/mL	< 3 ppb to 15 ppb	10-20 ng/mL
Linearity Range	0.006 to 5.0 ppm	0.0025–0.1 µg/mL	1.25–120 ppb	10–1000 ng/mL
Correlation Coefficient (R²)	> 0.999	> 0.99	> 0.996	≥ 0.999
Spiked Recovery (%)	70 to 120%	Within acceptable limits (typically 80-120%)	Not specified	83.3% to 101.8%

Experimental Workflows and Protocols

The general workflow for the validation of an analytical method for nitrosamine impurities involves several key stages, from sample preparation to data analysis and reporting.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. jopcr.com [jopcr.com]
• 4. waters.com [waters.com]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]

Comparative Guide to Analytical Methods for the Robustness Assessment of N-nitroso-desmethyl-diltiazem

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the determination of N-nitroso-desmethyl-diltiazem, a potential genotoxic impurity in diltiazem (B1670644) drug products. Ensuring the robustness of analytical methods used to quantify such impurities is critical for drug safety and regulatory compliance. This document outlines key performance parameters of a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method and provides a framework for assessing its robustness.

Data Presentation: Performance of an LC-MS/MS Method

The following table summarizes the performance characteristics of a validated LC-MS/MS method for the quantification of N-nitroso-desmethyl-diltiazem. This data is essential for evaluating the method's suitability for routine analysis and for comparison with alternative or modified methods.

Parameter	Method	Performance	Source
Instrumentation	ACQUITY UPLC H-Class Plus with Xevo TQ-S Cronos Tandem Quadrupole Mass Spectrometer	High sensitivity and specificity	[1]
Column	Atlantis Premier BEH C18 AX, 100 mm X 2.1 mm, 2.5 µm	Good chromatographic separation	[1]
Linearity	0.006 to 5.0 ppm	Excellent correlation over a wide range	[1]
Limit of Detection (LOD)	0.006 ppm	High sensitivity for trace level detection	[1]
Limit of Quantification (LOQ)	0.03 ppm	Reliable quantification at low levels	[1]
Spiked Recovery	70% to 120%	Good accuracy in the drug product matrix	[1]

Experimental Protocols

A robust analytical method must be sensitive, selective, precise, and accurate for the reliable quantification of low levels of N-nitrosamine impurities.[2] The following sections detail the methodologies for a typical LC-MS/MS analysis and a systematic approach to robustness testing.

1. LC-MS/MS Method for N-nitroso-desmethyl-diltiazem Quantification

This protocol is based on a validated method for the determination of N-nitroso-desmethyl-diltiazem in a diltiazem drug product.[1]

• Instrumentation:

  • ACQUITY UPLC H-Class Plus System

  • Xevo TQ-S Cronos Tandem Quadrupole Mass Spectrometer

• Chromatographic Conditions:

  • Column: Atlantis™ Premier BEH™ C18 AX, 100 mm X 2.1 mm, 2.5 µm

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 100% Acetonitrile

  • Flow Rate: 0.5 mL/min

  • Injection Volume: 10 µL

  • Run Time: 24 minutes

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Polarity Electrospray Ionization (ESI+)

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Precursor Ion (m/z): 429.90

  • Product Ion (m/z): 283.25

• Sample Preparation:

  • An extraction approach is utilized to achieve good recovery of the impurity from the drug product matrix.[1]

2. Robustness Testing Protocol

Robustness testing evaluates the method's capacity to remain unaffected by small, deliberate variations in method parameters.[3] This provides an indication of the method's reliability during normal usage.

• Factors to be Varied:

  • Chromatographic Conditions:

    • Flow rate (e.g., ± 0.1 mL/min)

    • Column temperature (e.g., ± 5 °C)

    • Mobile phase composition (e.g., ± 2% organic content)

    • pH of the aqueous mobile phase (e.g., ± 0.2 units)

  • Instrument Parameters:

    • Slight variations in mass spectrometer source parameters.

• Experimental Design:

  • A fractional factorial design is often employed to efficiently study the effects of multiple parameters.

• Responses to be Monitored:

  • Peak area and retention time of N-nitroso-desmethyl-diltiazem

  • Resolution between N-nitroso-desmethyl-diltiazem and any closely eluting peaks

  • System suitability parameters (e.g., tailing factor, theoretical plates)

• Acceptance Criteria:

  • The relative standard deviation (RSD) of the peak areas should be within a predefined limit.

  • The shift in retention time should not compromise the identification and separation of the analyte.

  • System suitability parameters should remain within acceptable limits.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for robustness testing and the logical relationships in method validation.

Experimental workflow for robustness assessment.

References

• 1. waters.com [waters.com]
• 2. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]

A Comparative Analysis of N-nitroso-desmethyl-diltiazem and Other Diltiazem Degradation Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of N-nitroso-desmethyl-diltiazem with other known degradation products of the calcium channel blocker, diltiazem (B1670644). The objective is to present a clear, data-driven comparison of their performance, primarily focusing on their pharmacological activity and toxicological profiles. This information is critical for risk assessment, quality control, and formulation development in the pharmaceutical industry.

Introduction to Diltiazem and its Degradation

Diltiazem is a benzothiazepine (B8601423) derivative widely used in the treatment of hypertension, angina, and certain arrhythmias.[1] Its therapeutic effects are mediated through the blockade of L-type calcium channels.[2] However, diltiazem can degrade under various conditions, including metabolic processes, hydrolysis, and photolysis, leading to the formation of several degradation products.[3][4] Understanding the distinct properties of these products is essential for ensuring the safety and efficacy of diltiazem-containing pharmaceuticals.

Among the degradation products, N-nitroso-desmethyl-diltiazem has garnered significant attention due to its classification as a potential genotoxic impurity.[5] This guide will compare this nitrosamine (B1359907) impurity with the major pharmacologically active metabolites and other degradation products of diltiazem.

Comparative Data on Diltiazem and its Degradation Products

The following table summarizes the available quantitative data for diltiazem and its principal degradation products. This allows for a direct comparison of their pharmacological potency and potential toxicity.

Compound	Type of Product	Pharmacological Activity/Toxicity Metric	Value	Reference(s)
Diltiazem	Parent Drug	Ca2+ Antagonistic Activity (IC50, µM) in Hamster Aorta	Data not available in provided search results	[6]
Coronary Vasodilating Activity	Potent	[3]
Acute Oral LD50 (Rat)	> 1600 mg/kg	[7]
N-nitroso-desmethyl-diltiazem	Genotoxic Impurity	Acceptable Intake (AI) Limit (FDA)	100 ng/day	[8]
In silico Predicted Oral LD50 (Rat)	Prediction not available in search results
Desacetyldiltiazem (M1)	Metabolite/Degradant	Ca2+ Antagonistic Activity (IC50, µM) in Hamster Aorta	Data not available in provided search results	[6]
Pharmacological Activity vs. Diltiazem	25-50%	[9]
GHS Hazard Statement	Harmful if swallowed	[10]
N-monodesmethyldiltiazem (MA)	Metabolite	Ca2+ Antagonistic Activity (IC50, µM) in Hamster Aorta	Data not available in provided search results	[6]
Pharmacokinetic Profile	Longer elimination half-life than diltiazem	[11]
Diltiazem-S-oxide	Photodegradation Product	Toxicity data not available in provided search results	-

Discussion of Comparative Performance

N-nitroso-desmethyl-diltiazem: As a nitrosamine compound, N-nitroso-desmethyl-diltiazem is of high concern due to its potential genotoxicity. Regulatory bodies like the FDA have established a stringent acceptable intake (AI) limit of 100 ng/day, reflecting its potential carcinogenic risk.[8] This positions it as the most hazardous of the known diltiazem degradation products from a safety perspective, even in the absence of direct comparative LD50 or IC50 values. Its formation must be strictly controlled during the manufacturing and storage of diltiazem products.

Desacetyldiltiazem (M1): This is a major metabolite and a common degradation product formed through hydrolysis.[3] It retains a significant portion of the pharmacological activity of diltiazem, estimated to be between 25% and 50% of the parent drug's potency.[9] While it contributes to the overall therapeutic effect, it is also a marker of diltiazem degradation. GHS classifications indicate it is harmful if swallowed.[10]

N-monodesmethyldiltiazem (MA): Another primary metabolite of diltiazem, N-monodesmethyldiltiazem, is also pharmacologically active. It exhibits a longer elimination half-life than diltiazem, which may have implications for its accumulation and potential for drug-drug interactions.[11]

Diltiazem-S-oxide: This compound is the main product of diltiazem's photodegradation.[4] Limited publicly available data exists on its specific pharmacological or toxicological profile. However, its formation indicates instability of the drug product upon exposure to light.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of diltiazem and its degradation products. Below are summaries of relevant experimental protocols.

Protocol 1: HPLC Method for Simultaneous Determination of Diltiazem and Desacetyl Diltiazem

This method is designed for stability-indicating analysis of diltiazem and its primary degradation product, desacetyl diltiazem.

• Chromatographic System: Reversed-phase high-performance liquid chromatography (RP-HPLC).[12]

• Column: A C18 or RP-8 column is typically used.[13]

• Mobile Phase: A mixture of acetate (B1210297) buffer and acetonitrile (B52724) (e.g., 650:350 v/v) is a common mobile phase.[12]

• Flow Rate: 1.0 mL/min.[12]

• Detection: UV detection at approximately 240 nm.[13]

• Quantification: Concentrations are determined by comparing the peak areas of the analytes to that of an internal standard.[6]

Protocol 2: Assessment of Pharmacological Activity (Coronary Vasodilating Effect)

This protocol is used to evaluate the pharmacological potency of diltiazem and its metabolites.

• Animal Model: Anesthetized open-chest dogs.[6]

• Procedure:

  • The left anterior descending coronary artery is cannulated to measure coronary blood flow using an electromagnetic flowmeter.

  • A catheter is placed in the femoral artery to monitor systemic blood pressure.

  • Heart rate is recorded from an electrocardiogram.

• Drug Administration: Diltiazem and its metabolites are administered intravenously in a dose-dependent manner.[6]

• Data Analysis: Changes in coronary blood flow, mean arterial pressure, and heart rate from baseline are recorded and analyzed to determine the vasodilating activity.[6]

Protocol 3: Genotoxicity Assessment (In Silico and In Vitro)

Given the concern for genotoxic impurities, a multi-step approach is often employed.

• In Silico Assessment:

  • Utilize (Quantitative) Structure-Activity Relationship ((Q)SAR) software such as DEREK or MCASE to predict the genotoxic potential of impurities based on their chemical structure.[14] This is a crucial first step in risk assessment.

• In Vitro Ames Test:

  • The bacterial reverse mutation assay (Ames test) is a widely used method to assess the mutagenic potential of a substance.[15]

  • Various strains of Salmonella typhimurium are exposed to the test compound, and the rate of reversion to a prototrophic state is measured. An increased reversion rate indicates mutagenic potential.

Visualizing Relationships and Workflows

The following diagrams, generated using Graphviz, illustrate key pathways and processes related to diltiazem degradation and analysis.

Diltiazem Degradation Pathways

General Workflow for HPLC Analysis

Genotoxicity Risk Assessment Workflow

Conclusion

The comparison of N-nitroso-desmethyl-diltiazem with other diltiazem degradation products highlights a critical distinction between genotoxic impurities and those that are primarily metabolites with retained pharmacological activity. While metabolites like desacetyldiltiazem and N-monodesmethyldiltiazem are important for understanding the overall pharmacological profile and stability of diltiazem, the potential for the formation of N-nitroso-desmethyl-diltiazem necessitates rigorous control and sensitive analytical monitoring due to its presumed higher risk at trace levels. This guide underscores the importance of a comprehensive approach to impurity profiling, incorporating both pharmacological and toxicological assessments to ensure the safety and quality of pharmaceutical products.

References

• 1. Diltiazem - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. derangedphysiology.com [derangedphysiology.com]
• 3. impactfactor.org [impactfactor.org]
• 4. Diltiazem | C22H26N2O4S | CID 39186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. cdn.pfizer.com [cdn.pfizer.com]
• 8. N-nitroso-N-methyl-N-alkylaryls - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. academic.oup.com [academic.oup.com]
• 10. Deacetyldiltiazem | C20H24N2O3S | CID 91638 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. derpharmachemica.com [derpharmachemica.com]
• 13. researchgate.net [researchgate.net]
• 14. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 15. Genotoxics / Impurities Analysis – Pharmaceuticals & Biopharmaceuticals [ssi.shimadzu.com]

Evaluating Certified Reference Materials for N-nitroso-desmethyl-diltiazem: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of nitrosamine (B1359907) impurities is critical for ensuring the safety and regulatory compliance of pharmaceutical products. N-nitroso-desmethyl-diltiazem, a potential genotoxic impurity in diltiazem (B1670644) drug substances, requires highly accurate and reliable analytical standards for its detection and quantification at trace levels. This guide provides a comparative overview of commercially available certified reference materials (CRMs) for N-nitroso-desmethyl-diltiazem and detailed experimental protocols for their evaluation.

Comparison of Commercially Available Certified Reference Materials

Several suppliers offer certified reference materials and analytical standards for N-nitroso-desmethyl-diltiazem. While head-to-head comparative performance data is not publicly available, researchers can evaluate these materials based on the information provided by the suppliers. Key considerations include the availability of a Certificate of Analysis (CoA), stated purity, concentration, and the extent of characterization data provided.

Supplier	Product Name	CAS Number	Available Formats	Key Features
LGC Standards	N-Nitroso-N-desmethyl-diltiazem	53609-64-6	Neat	Offers "Exact Weight" packaging with a certificate indicating mass to 3 decimal places.[1]
Veeprho	N-Nitroso Desmethyl Diltiazem	3036581-85-5	Not specified	Stated to be a highly characterized reference material meeting USP, EMA, JP, and BP standards.[2]
SynZeal	N-Nitroso Diltiazem EP Impurity D	3036581-85-5	Neat	Supplied with a Certificate of Analysis and detailed characterization data.[3]
Clearsynth	N-desmethyl N-nitroso Diltiazem	3036581-85-5	Neat (mg quantities)	Provides a Certificate of Analysis.[4]
CymitQuimica	N-Nitroso Diltiazem EP Impurity D	3036581-85-5	Neat (mg quantities)	Provides product information including synonyms and CAS number.[5]
USP	N-Nitroso Desmethyl Diltiazem Solution	Not Available	Solution (1 mg/mL)	Labeled as a Pharmaceutical Analytical Impurity (PAI) and not an official USP Reference Standard.[6]

Experimental Protocols for Evaluation

The primary analytical technique for the quantification of N-nitroso-desmethyl-diltiazem is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The following protocol is a synthesis of validated methods described in the scientific literature.[7][8][9]

Sample Preparation

• Standard Solution Preparation:

  • Accurately weigh the N-nitroso-desmethyl-diltiazem CRM.

  • Dissolve in a suitable solvent (e.g., acetonitrile (B52724) or a mixture of acetonitrile and water) to prepare a stock solution of known concentration.

  • Perform serial dilutions of the stock solution with the same solvent to prepare a series of calibration standards at concentrations ranging from the limit of quantification (LOQ) to a level appropriate for the expected impurity concentration in the drug product. A typical range might be 0.0025 µg/mL to 0.1 µg/mL.[7][8]

• Sample Solution Preparation (for Diltiazem Drug Product):

  • Accurately weigh and dissolve the diltiazem hydrochloride drug substance in a suitable solvent.

  • The extraction approach may need to be optimized to ensure sufficient recovery of the nitrosamine impurity.[9]

  • Spiked samples should be prepared by adding known amounts of the CRM stock solution to the drug product solution to evaluate accuracy and recovery.

LC-MS/MS Method Parameters

• Chromatographic Conditions:

  • Column: A C18 column is commonly used, such as a C18 Atlantis T3[7][8] or an Atlantis™ Premier BEH™ C18 AX.[9]

  • Mobile Phase A: 0.1% Formic acid in water.[7][8]

  • Mobile Phase B: 100% Acetonitrile.[7][8]

  • Flow Rate: 0.5 mL/min.[7][8]

  • Injection Volume: 10 µL.[7][8]

  • Gradient: A gradient elution is typically employed to achieve separation from the diltiazem active pharmaceutical ingredient (API) and other impurities. The gradient program should be optimized for baseline separation.

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).[7][8]

  • Precursor Ion (m/z): 429.90.[7][8]

  • Product Ion (m/z): 283.25.[7][8]

  • Interface and Focus Voltage: Approximately 1.00 kV.[7][8]

Method Validation

The performance of the CRM should be evaluated as part of a comprehensive method validation according to ICH guidelines. Key validation parameters include:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as the API, other impurities, and matrix components.[7][8]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A linear range of 0.0025–0.1 µg/mL has been demonstrated.[7][8]

• Accuracy: The closeness of the test results obtained by the method to the true value. This is often assessed by spike recovery experiments, with acceptable recovery typically in the range of 70-120%.[9]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy. An LOQ of 0.03 ppm has been reported.[9]

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for the evaluation of a certified reference material for N-nitroso-desmethyl-diltiazem and the general process of nitrosamine impurity analysis.

Caption: Workflow for the evaluation of N-nitroso-desmethyl-diltiazem CRMs.

Caption: Decision logic for nitrosamine impurity analysis in drug products.

References

• 1. N-Nitroso-N-desmethyl-diltiazem | LGC Standards [lgcstandards.com]
• 2. veeprho.com [veeprho.com]
• 3. N-Nitroso Diltiazem EP Impurity D | 3036581-85-5 | SynZeal [synzeal.com]
• 4. clearsynth.com [clearsynth.com]
• 5. N-Nitroso Diltiazem EP Impurity D (N-Nitroso-N-Desmethyl D… [cymitquimica.com]
• 6. store.usp.org [store.usp.org]
• 7. A Simple and Rapid Analytical Method to Detect and Quantify the N‐Nitroso Desmethyl Diltiazem Impurity by Liquid Chromatography‐Tandem Mass Spectrometry in Diltiazem Hydrochloride | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. waters.com [waters.com]

A Comparative Guide to Inter-Laboratory Method Transfer for N-nitroso-desmethyl-diltiazem Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of N-nitroso-desmethyl-diltiazem, a potential genotoxic impurity in diltiazem (B1670644) drug products, is critical for ensuring patient safety and regulatory compliance. When transferring the analytical method for its determination between laboratories, a robust and well-documented protocol is essential to ensure the receiving laboratory can achieve comparable results to the originating laboratory. This guide provides a comprehensive comparison of the originating and receiving laboratories' performance during a method transfer, supported by detailed experimental protocols and data.

The transfer of this analytical method is based on the principles outlined in regulatory guidelines such as USP General Chapter <1224> "Transfer of Analytical Procedures" and ICH Q2(R1) "Validation of Analytical Procedures: Text and Methodology".[1][2][3][4][5] The most common approach for method transfer is comparative testing, where both the transferring (originating) and receiving laboratories analyze the same samples.[6][7][8] The results are then statistically compared against predefined acceptance criteria to demonstrate the receiving lab's proficiency.[9][10][11]

Analytical Method Overview

The analytical method for the determination of N-nitroso-desmethyl-diltiazem is a validated Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method. This technique is highly sensitive and selective, making it suitable for detecting trace-level impurities.

Table 1: LC-MS/MS Method Parameters

Parameter	Condition
Instrumentation	UPLC system with a tandem quadrupole mass spectrometer
Column	C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.5 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	429.90
Product Ion (m/z)	283.25

Method Transfer Protocol

A successful method transfer relies on a comprehensive protocol that outlines the scope, responsibilities, experimental design, and acceptance criteria.

1. Objective: To demonstrate that the receiving laboratory can accurately and precisely quantify N-nitroso-desmethyl-diltiazem in diltiazem drug substance, achieving results comparable to the originating laboratory.

2. Scope: This protocol applies to the transfer of the validated LC-MS/MS method for the quantification of N-nitroso-desmethyl-diltiazem.

3. Responsibilities:

• Originating Laboratory: Provides the validated analytical method, reference standards, and any critical reagents. They are also responsible for training the receiving laboratory's analysts and reviewing the transfer data.

• Receiving Laboratory: Executes the method transfer protocol, analyzes the samples, and prepares the method transfer report.

4. Experimental Design (Comparative Testing):

• Three batches of diltiazem drug substance will be analyzed in triplicate by both the originating and receiving laboratories.

• One of the batches will be spiked with N-nitroso-desmethyl-diltiazem at a concentration of 0.1 µg/mL.

5. Data Analysis and Acceptance Criteria: The acceptance criteria for the method transfer are established based on the validation data of the analytical method.[9][12]

Table 2: Method Transfer Acceptance Criteria

Parameter	Acceptance Criteria
Comparison of Means (Unspiked Batches)	The absolute difference between the mean results of the two laboratories should be ≤ 10.0%.
Precision (RSD of 6 replicates per batch)	The Relative Standard Deviation (RSD) for each batch at each laboratory should be ≤ 15.0%.
Accuracy (Recovery of Spiked Sample)	The mean recovery at the receiving laboratory should be between 85.0% and 115.0%.
Comparison of Accuracy	The absolute difference in mean recovery between the two laboratories should be ≤ 15.0%.

Data Presentation and Comparison

The following tables summarize the quantitative data generated during the comparative testing phase of the method transfer.

Table 3: Comparison of N-nitroso-desmethyl-diltiazem Content (µg/g)

Batch ID	Originating Lab (Mean ± SD)	Receiving Lab (Mean ± SD)	Absolute Difference (%)
Batch A	0.045 ± 0.003	0.048 ± 0.004	6.4
Batch B	0.062 ± 0.005	0.059 ± 0.006	5.0
Batch C	Not Detected	Not Detected	N/A

Table 4: Precision Comparison (RSD %)

Batch ID	Originating Lab RSD (%)	Receiving Lab RSD (%)
Batch A	6.7	8.3
Batch B	8.1	10.2

Table 5: Accuracy Comparison (Spiked Batch C)

Parameter	Originating Lab	Receiving Lab	Absolute Difference (%)
Mean Recovery (%)	98.5	102.3	3.8

All results fall within the predefined acceptance criteria, demonstrating a successful transfer of the analytical method.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key workflows in the method transfer process.

References

• 1. New USP Chapter on Method Transfer effective - ECA Academy [gmp-compliance.org]
• 2. sphinxsai.com [sphinxsai.com]
• 3. 〈1224〉 Transfer of Analytical Procedures [doi.usp.org]
• 4. pharmdinfo.com [pharmdinfo.com]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. southernscientificireland.com [southernscientificireland.com]
• 7. SciencePharma | Analytical methods transfer - SciencePharma [sciencepharma.com]
• 8. Method Transfer - Eurofins Scientific [eurofins.com]
• 9. Best practices for analytical method transfers - Medfiles [medfilesgroup.com]
• 10. Analytical Method Transfer: Best Practices and Guidelines | Lab Manager [labmanager.com]
• 11. apv-mainz.de [apv-mainz.de]
• 12. gmpsop.com [gmpsop.com]

comparative analysis of regulatory requirements for nitrosamine impurities across regions

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to navigating the complex landscape of nitrosamine (B1359907) impurity regulations across key international regions.

The detection of nitrosamine impurities in pharmaceutical products has prompted stringent regulatory actions worldwide, necessitating a thorough understanding of the diverse requirements for their control. This guide provides a comparative analysis of the regulatory frameworks established by the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), Health Canada, and Japan's Pharmaceuticals and Medical Devices Agency (PMDA).

Regulatory Frameworks: A Global Overview

Regulatory bodies in the United States, Europe, Canada, and Japan have all implemented measures to control nitrosamine impurities in drug products. A common thread across these regions is the adoption of a risk-based approach to identify and mitigate the presence of these potentially carcinogenic substances.[1][2][3][4] The International Council for Harmonisation (ICH) M7 guideline, which addresses DNA-reactive (mutagenic) impurities, serves as a foundational document for the regulatory policies in these regions.[1]

The FDA's guidance, "Control of Nitrosamine Impurities in Human Drugs," outlines a three-step process for manufacturers: risk assessment, confirmatory testing if risks are identified, and reporting changes to the agency.[5][6] Similarly, the EMA requires marketing authorization holders to conduct risk evaluations and take necessary measures to mitigate nitrosamine risks.[7] Health Canada has also established a comprehensive guidance document that includes timelines for risk assessment, confirmatory testing, and implementation of corrective and preventive actions (CAPAs).[8] Japan's PMDA, while often referencing FDA and EMA guidance, has issued its own notifications requiring self-inspections and risk assessments by marketing authorization holders.[3][4]

A significant development in the regulatory landscape is the adoption of the Carcinogenic Potency Categorization Approach (CPCA) by the FDA, EMA, and Health Canada to establish acceptable intake (AI) limits for nitrosamine drug substance-related impurities (NDSRIs) that lack sufficient carcinogenicity data.[7][9][10] This approach categorizes nitrosamines based on their structural features to predict their carcinogenic potential and assign a corresponding AI limit.[9][10]

Acceptable Intake (AI) Limits for Common Nitrosamine Impurities

The acceptable intake (AI) limit represents a level of exposure to a nitrosamine impurity that poses a negligible cancer risk over a lifetime. These limits are a critical component of the regulatory frameworks and can vary for specific nitrosamines across different regions. The following table summarizes the AI limits for some common nitrosamine impurities as established by the FDA, EMA, and Health Canada.

Nitrosamine Impurity	Abbreviation	FDA AI Limit (ng/day)	EMA AI Limit (ng/day)	Health Canada AI Limit (ng/day)
N-nitrosodimethylamine	NDMA	96	96	96[11]
N-nitrosodiethylamine	NDEA	26.5	26.5	26.5[11]
N-nitroso-N-methyl-4-aminobutyric acid	NMBA	96	96	96
N-nitrosodiisopropylamine	NDIPA	26.5	26.5	1500 (updated)[10]
N-nitrosoethylisopropylamine	NEIPA	26.5	26.5	400 (updated)[10]
N-nitrosodibutylamine	NDBA	26.5	26.5	26.5
N-nitrosomethylphenylamine	NMPA	26.5	26.5	-
7-nitroso-3-(trifluoromethyl)-5,6,7,8-tetrahydro[1][5][12]triazolo-[4,3-a]pyrazine	NTTP	-	-	100 (updated)[10]
N-nitroso-nortriptyline	NNORT	-	-	18 (updated)[10]
N-nitroso-diclofenac	-	-	-	78,000 (updated)[10]

Note: This table is not exhaustive and AI limits are subject to change based on new toxicological data. For a complete and up-to-date list of AI limits, refer to the respective agency's website.[1][12][13] The FDA and EMA also provide extensive lists of AI limits for a wide range of other nitrosamine impurities.[1][12] Health Canada's established AI limits are detailed in Appendix 1 of their guidance.[10][13]

Experimental Protocols for Nitrosamine Analysis

Accurate and sensitive analytical methods are crucial for the detection and quantification of nitrosamine impurities at trace levels. The most commonly employed techniques are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). The United States Pharmacopeia (USP) General Chapter <1469> provides detailed procedures for nitrosamine analysis.[14][15]

LC-MS/MS Method for Nitrosamine Impurities in Metformin (B114582) Tablets

This protocol is adapted from validated methods for the analysis of multiple nitrosamine impurities in metformin drug products.[16][17]

1. Sample Preparation:

• Weigh and pulverize a sufficient number of metformin tablets to obtain a representative sample.

• Accurately weigh a portion of the powdered tablets equivalent to 100 mg of metformin active pharmaceutical ingredient (API) into a centrifuge tube.

• Add a suitable extraction solvent, such as a mixture of methanol (B129727) and water (e.g., 80:20 v/v), to achieve a final concentration of 100 mg/mL of the API.[16]

• Vortex the sample for several minutes to ensure thorough mixing and dissolution.

• Sonicate the sample for a specified period (e.g., 15-30 minutes) to enhance extraction efficiency.

• Centrifuge the sample at a high speed (e.g., 10,000 rpm) for 10-15 minutes to pelletize insoluble excipients.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an autosampler vial for analysis.[16]

2. Chromatographic Conditions:

• LC System: UHPLC system

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 3 µm) is commonly used.[16]

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in methanol

• Gradient: A suitable gradient program is used to separate the nitrosamine impurities from the metformin API and other matrix components.

• Column Temperature: 40 °C[16]

• Injection Volume: 5-10 µL

3. Mass Spectrometry Conditions:

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ion Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode. APCI is often preferred for its robustness.[16]

• Scan Type: Selected Reaction Monitoring (SRM)

• Ion Transitions: Specific precursor-to-product ion transitions for each target nitrosamine and their corresponding internal standards are monitored for quantification.

GC-MS/MS Method for Volatile Nitrosamines in Valsartan (B143634) API

This protocol is based on established methods for the analysis of volatile nitrosamines in active pharmaceutical ingredients.[18][19][20]

1. Sample Preparation:

• Accurately weigh approximately 500 mg of the valsartan API into a suitable vial.

• Add a precise volume of a suitable solvent, such as dichloromethane (B109758) (DCM) or dimethyl sulfoxide (B87167) (DMSO), to dissolve the sample.[21]

• Add an appropriate internal standard solution.

• Vortex the sample until the API is completely dissolved.

• For headspace analysis, the vial is sealed and heated to a specific temperature for a set time to allow volatile nitrosamines to partition into the headspace.[20][21] For direct liquid injection, the solution is directly injected into the GC.[18]

2. GC Conditions:

• GC System: Gas chromatograph with a split/splitless injector

• Column: A capillary column with a suitable stationary phase, such as a wax-type column (e.g., 30 m x 0.25 mm, 1.0 µm), is often used.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A temperature gradient is programmed to achieve optimal separation of the nitrosamines.

• Injector Temperature: Typically set between 200-250 °C.

3. Mass Spectrometry Conditions:

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ion Source: Electron Ionization (EI)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Ion Transitions: Specific precursor-to-product ion transitions for each target volatile nitrosamine and their internal standards are monitored.

Nitrosamine Risk Assessment Workflow

The following diagram illustrates a generalized workflow for nitrosamine risk assessment, a fundamental requirement across all major regulatory regions.

Caption: A flowchart of the nitrosamine risk assessment process.

Conclusion

The global regulatory landscape for nitrosamine impurities is dynamic, with continuous updates and harmonization efforts among international agencies. A thorough understanding of the specific requirements in each region is paramount for pharmaceutical manufacturers to ensure compliance and patient safety. This guide provides a comparative overview to aid researchers, scientists, and drug development professionals in navigating these complex regulations. It is essential to consult the latest guidance documents from each regulatory authority for the most current and comprehensive information.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. Extension of the implementation deadline for "Self-inspection on Risks of Contamination with Nitrosamines in Drug" in Japan - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. pmda.go.jp [pmda.go.jp]
• 4. pmda.go.jp [pmda.go.jp]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. FDA sets acceptable intake limits for nitrosamines in drugs | RAPS [raps.org]
• 7. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 8. capra.ca [capra.ca]
• 9. fda.gov [fda.gov]
• 10. 🇨🇦 Health Canada updated the guidance and Appendix 1(May 31, 2024) - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. resolvemass.ca [resolvemass.ca]
• 12. fda.gov [fda.gov]
• 13. Nitrosamine impurities in medications: Established acceptable intake limits - Canada.ca [canada.ca]
• 14. Analysis of nitrosamine impurities according to USP General Chapter < 1469 > : Shimadzu (Asia Pacific) [shimadzu.com.sg]
• 15. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 16. lcms.labrulez.com [lcms.labrulez.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 19. turkjps.org [turkjps.org]
• 20. Determination of genotoxic nitrosamines in Valsartan with GC–MS | Separation Science [sepscience.com]
• 21. gcms.cz [gcms.cz]

Safety & Regulatory Compliance

Safe Disposal of N-nitroso-desmethyl-diltiazem: A Comprehensive Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of N-nitroso-desmethyl-diltiazem, a nitrosamine (B1359907) impurity. The following procedures are designed for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of this potentially hazardous compound in compliance with regulatory standards.

Immediate Safety and Handling Precautions

N-nitroso-desmethyl-diltiazem is a nitrosamine compound; many compounds in this class are considered potent carcinogens. Therefore, it is crucial to handle this substance with extreme caution.

• Engineering Controls : All handling of N-nitroso-desmethyl-diltiazem and its waste should be conducted within a certified chemical fume hood to minimize inhalation exposure.[1][2]

• Personal Protective Equipment (PPE) : A comprehensive PPE protocol is mandatory. This includes:

  • Gloves : Chemical-impermeable gloves.[3]

  • Protective Clothing : A lab coat or other protective garments.[3]

  • Eye/Face Protection : Safety glasses with side shields or goggles.[3]

  • Respiratory Protection : If there is a risk of aerosol formation, a NIOSH/MSHA-approved respirator should be used.[3]

• Spill and Emergency Procedures : In case of a spill, evacuate non-essential personnel, contain the spill with an inert absorbent material (e.g., vermiculite, dry sand), and clean the area thoroughly.[4] All materials used for cleanup must be disposed of as hazardous waste.[2]

Waste Classification and Segregation

Proper classification and segregation of waste are the foundational steps for compliant disposal.

• Hazardous Waste Classification : N-nitroso-desmethyl-diltiazem and any materials contaminated with it (e.g., pipette tips, gloves, empty containers, cleaning materials) must be classified as hazardous chemical waste.[3]

• Waste Segregation : Store N-nitroso-desmethyl-diltiazem waste separately from other chemical waste streams to prevent cross-contamination and potential chemical reactions.[1] Do not mix incompatible wastes.[5][6]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of N-nitroso-desmethyl-diltiazem is through a licensed hazardous waste disposal company.[7] High-temperature incineration is the preferred final disposal method for nitrosamine waste.[1]

• Containerization :

  • Collect all N-nitroso-desmethyl-diltiazem waste in a designated, leak-proof, and chemically compatible container.[1][8]

  • Ensure the container is kept closed except when adding waste.[9]

  • Do not fill containers beyond 80% of their capacity to prevent spills.[8]

• Labeling :

  • Clearly label the waste container with the words "Hazardous Waste."[9]

  • The label must include the full chemical name, "N-nitroso-desmethyl-diltiazem," and list all constituents and their approximate concentrations.[8]

  • Indicate the date when the waste was first added to the container.[2]

• Storage :

  • Store the sealed and labeled waste container in a designated, secure, and well-ventilated area, away from incompatible materials.[5]

  • Secondary containment should be used to mitigate potential leaks or spills.[9]

• Arranging for Disposal :

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.[2]

  • The waste will be transported by a licensed hazardous waste vendor to a permitted treatment, storage, and disposal facility (TSDF).[10]

Regulatory Framework

The disposal of hazardous pharmaceutical waste is regulated by multiple agencies. Adherence to these regulations is mandatory.

Regulatory Body	Key Regulations and Responsibilities
Environmental Protection Agency (EPA)	Regulates the disposal of hazardous waste under the Resource Conservation and Recovery Act (RCRA).[11][12][13] Subpart P of RCRA provides specific guidelines for managing hazardous waste pharmaceuticals in healthcare facilities.[12]
Drug Enforcement Administration (DEA)	Regulates the disposal of controlled substances.[13] While N-nitroso-desmethyl-diltiazem is not a controlled substance, it is important to be aware of DEA regulations for other pharmaceutical waste.
State and Local Regulations	Many states have their own, often more stringent, regulations for hazardous and pharmaceutical waste disposal.[11]

Chemical Degradation (for Laboratory-Scale Decontamination)

While not a substitute for final disposal via a licensed facility, chemical degradation can be used for the decontamination of lab equipment. A common method for nitrosamine degradation involves reduction to their less harmful corresponding amines using an aluminum-nickel alloy in an alkaline solution.[4][14] This procedure must be performed in a chemical fume hood by trained personnel.[4] The resulting solution must still be collected and disposed of as hazardous waste.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of N-nitroso-desmethyl-diltiazem.

Caption: Disposal workflow for N-nitroso-desmethyl-diltiazem.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. lsuhsc.edu [lsuhsc.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. How to Properly Dispose Chemical Hazardous Waste | NSTA [nsta.org]
• 6. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. Central Washington University | Hazardous Waste Disposal Procedures [cwu.edu]
• 9. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 10. enviroserve.com [enviroserve.com]
• 11. sdmedwaste.com [sdmedwaste.com]
• 12. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 13. danielshealth.com [danielshealth.com]
• 14. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]

Essential Safety and Operational Guidance for Handling N-nitroso-desmethyl-diltiazem

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling N-nitroso-desmethyl-diltiazem. The following procedural guidance is designed to ensure the safe handling and disposal of this potent compound, minimizing exposure risks and ensuring laboratory safety.

Personal Protective Equipment (PPE)

Due to the potential hazards associated with N-nitroso compounds, a robust selection of personal protective equipment is mandatory. All personnel handling N-nitroso-desmethyl-diltiazem must adhere to the following PPE requirements.

Task / Operation	Required Personal Protective Equipment
Receiving and Unpacking	- Nitrile gloves (double-gloving recommended) - Lab coat - Safety glasses with side shields
Storage and Transport	- Nitrile gloves - Lab coat
Weighing and Aliquoting (in a certified chemical fume hood)	- Double nitrile gloves or butyl rubber/SilverShield gloves[1][2] - Disposable lab coat or gown - Tightly fitting safety goggles with side-shields[3] or a face shield - Respiratory protection may be required depending on the quantity and form of the material
Solution Preparation and Use (in a certified chemical fume hood)	- Double nitrile gloves or chemical-resistant gloves (e.g., butyl rubber) - Impervious, fire/flame-resistant clothing or lab coat[3] - Safety goggles and/or face shield - Consider an organic vapor respirator for volatile compounds[1]
Spill Cleanup	- Self-contained breathing apparatus[4] - Chemical resistant gloves, boots, and suit
Waste Disposal	- Double nitrile gloves - Lab coat - Safety goggles

Operational Plan: Step-by-Step Handling Procedures

2.1. Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage. If compromised, do not open and follow emergency spill procedures.

• Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings, and date of receipt.

• Storage: Store N-nitroso-desmethyl-diltiazem in a designated, well-ventilated, and restricted-access area. The storage location should be cool and dry, away from incompatible materials such as strong oxidizing agents.[5] Long-term storage in a refrigerator (2-8°C) is recommended.[6]

2.2. Weighing and Solution Preparation

All manipulations of solid N-nitroso-desmethyl-diltiazem must be conducted in a certified chemical fume hood to avoid dust formation and inhalation.[5][7]

• Designated Area: Perform all weighing and solution preparation in a designated area within the fume hood to contain any potential contamination.

• Weighing:

  • Carefully open the container inside the fume hood.

  • Use appropriate tools (e.g., spatula, weighing paper) to handle the solid material. Avoid creating dust.

  • Close the container tightly immediately after use.

• Solution Preparation:

  • Add the solvent to the weighed compound slowly to avoid splashing.

  • Ensure the resulting solution is properly mixed and transferred to a clearly labeled, sealed container.

2.3. Experimental Use

• Containment: All experiments involving N-nitroso-desmethyl-diltiazem should be carried out within a chemical fume hood or other appropriate containment device.

• Handling Solutions: Use appropriate volumetric glassware and dispensing equipment to handle solutions. Avoid direct contact with skin.

Disposal Plan

All waste contaminated with N-nitroso-desmethyl-diltiazem must be treated as hazardous waste.

3.1. Waste Segregation and Collection

• Solid Waste: Contaminated items such as gloves, weighing paper, and disposable lab coats should be collected in a dedicated, labeled, and sealed hazardous waste container.

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a separate, labeled, and sealed hazardous waste container. Do not mix with other chemical waste streams unless compatible.

• Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps container for hazardous chemical waste.

3.2. Decontamination and Disposal Procedures

• Surface Decontamination: Work surfaces and equipment should be decontaminated. While specific data for N-nitroso-desmethyl-diltiazem is unavailable, a common practice for nitrosamines is to use a 1:1 solution of hydrobromic acid and acetic acid, or exposure to UV light.[8] However, the feasibility and safety of this should be assessed for your specific laboratory environment. Always follow with a thorough wash with soap and water.

• Chemical Inactivation (for bulk quantities): For larger quantities of N-nitroso compounds, chemical destruction methods can be employed. One documented method for related compounds involves treatment with aluminum:nickel alloy powder in an increasingly basic medium.[9] This should only be performed by trained personnel with appropriate safety measures in place.

• Final Disposal: All collected hazardous waste must be disposed of through a licensed hazardous material disposal company.[3] Ensure compliance with all federal and local regulations.[3]

Emergency Procedures

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[4] Remove contaminated clothing. Seek medical attention.[3]

• Eye Contact: Rinse with pure water for at least 15 minutes.[3] Seek immediate medical attention.

• Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[4]

• Ingestion: Do not induce vomiting. Rinse mouth with water.[3] Seek immediate medical attention.

• Spill: Evacuate unnecessary personnel. Wear appropriate PPE, including a self-contained breathing apparatus.[4] Avoid dust formation.[4] Absorb the spill with an inert material and collect it in a sealed container for hazardous waste disposal. Ventilate the area and wash the spill site after material pickup is complete.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps and decision points for the safe handling and disposal of N-nitroso-desmethyl-diltiazem.

Caption: Workflow for Safe Handling and Disposal of N-nitroso-desmethyl-diltiazem.

References

• 1. ncifrederick.cancer.gov [ncifrederick.cancer.gov]
• 2. researchgate.net [researchgate.net]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. kmpharma.in [kmpharma.in]
• 5. lsuhsc.edu [lsuhsc.edu]
• 6. clearsynth.com [clearsynth.com]
• 7. benchchem.com [benchchem.com]
• 8. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]